2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

• CAS: 1803599-11-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

This guide provides a comprehensive and technically detailed protocol for the synthesis of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, a valuable building block in medicinal chemistry and drug discovery. The synthesis is presented with a focus on the underlying chemical principles, providing researchers, scientists, and drug development professionals with the insights needed for successful and reproducible execution.

Introduction and Strategic Approach

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is a key intermediate for the introduction of the unique 1-methylcyclopropylethylsulfonyl moiety into larger molecules. The cyclopropyl group, particularly when substituted, can impart desirable pharmacokinetic and pharmacodynamic properties to drug candidates, such as increased metabolic stability and improved binding affinity.

Overall Synthetic Pathway

The proposed synthesis of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride is a two-step process commencing from the commercially available (1-methylcyclopropyl)methanol.

Figure 1: Proposed synthetic pathway for 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride.

Experimental Protocols and Mechanistic Insights

Part 1: Synthesis of 2-(1-Methylcyclopropyl)ethane-1-thiol

The initial phase of the synthesis focuses on converting (1-methylcyclopropyl)methanol to the corresponding thiol. This is achieved through a three-step sequence: bromination, formation of an isothiouronium salt, and subsequent hydrolysis.

Step 1a: Synthesis of 1-(Bromomethyl)-1-methylcyclopropane

The conversion of the primary alcohol to an alkyl bromide is a crucial first step to enable nucleophilic substitution with a sulfur-containing reagent. Phosphorus tribromide (PBr₃) is an excellent choice for this transformation due to its high efficiency and the straightforward workup procedure.

• Protocol:

  • To a stirred solution of (1-methylcyclopropyl)methanol (1.0 eq) in anhydrous diethyl ether at 0 °C under a nitrogen atmosphere, add phosphorus tribromide (0.4 eq) dropwise.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to afford the crude 1-(bromomethyl)-1-methylcyclopropane.

Step 1b: Synthesis of S-(2-(1-Methylcyclopropyl)ethyl) isothiouronium bromide

The alkyl bromide is then converted to an S-alkyl isothiouronium salt. This is a classic and highly reliable method for introducing a thiol group.[1][2][3] Thiourea acts as a sulfur nucleophile, and the resulting salt is a stable, crystalline solid that is easily purified.

• Protocol:

  • Dissolve the crude 1-(bromomethyl)-1-methylcyclopropane (1.0 eq) and thiourea (1.1 eq) in ethanol.

  • Reflux the reaction mixture for 4 hours.

  • Cool the mixture to room temperature and then place it in an ice bath to facilitate precipitation.

  • Collect the crystalline S-(2-(1-methylcyclopropyl)ethyl) isothiouronium bromide by filtration and wash with cold ethanol.

Step 1c: Synthesis of 2-(1-Methylcyclopropyl)ethane-1-thiol

The final step in preparing the thiol intermediate is the hydrolysis of the isothiouronium salt under basic conditions.

• Protocol:

  • Suspend the S-(2-(1-methylcyclopropyl)ethyl) isothiouronium bromide (1.0 eq) in a solution of sodium hydroxide (2.5 eq) in water.

  • Reflux the mixture for 3 hours.

  • Cool the reaction mixture to room temperature and acidify with hydrochloric acid.

  • Extract the product with diethyl ether.

  • Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the 2-(1-methylcyclopropyl)ethane-1-thiol.

Part 2: Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

With the thiol in hand, the final transformation to the target sulfonyl chloride is achieved through oxidative chlorination. Several methods exist for this conversion, with N-chlorosuccinimide (NCS) in the presence of an acid being a particularly effective and mild option.[1] An alternative, highly reactive system is a combination of hydrogen peroxide and thionyl chloride.[4][5][6]

Protocol: Oxidative Chlorination using N-Chlorosuccinimide (NCS)

This method is advantageous due to its operational simplicity and the generation of a water-soluble byproduct (succinimide), which simplifies purification.[1]

• Protocol:

  • To a stirred solution of 2-(1-methylcyclopropyl)ethane-1-thiol (1.0 eq) in acetonitrile at 0 °C, add N-chlorosuccinimide (4.0 eq) in one portion.

  • Slowly add 2 M hydrochloric acid.

  • Stir the reaction mixture at 0-20 °C and monitor the progress by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with dichloromethane.

  • Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride.

Mechanism of Oxidative Chlorination

The conversion of a thiol to a sulfonyl chloride is a multi-step oxidation and chlorination process.

Figure 2: Simplified mechanism of thiol to sulfonyl chloride conversion.

Data Summary

Compound	Molecular Weight ( g/mol )	Physical State	Boiling Point (°C)
(1-Methylcyclopropyl)methanol	86.13	Liquid	135-137
1-(Bromomethyl)-1-methylcyclopropane	149.02	Liquid	~130
2-(1-Methylcyclopropyl)ethane-1-thiol	116.23	Liquid	Not reported
2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride	196.69	Oil	Not reported

Safety Considerations

• Phosphorus tribromide is corrosive and reacts violently with water. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Thiourea is a suspected carcinogen. Avoid inhalation of dust and skin contact.

• N-Chlorosuccinimide is an oxidizing agent and an irritant.

• Thionyl chloride is highly corrosive and reacts with water to release toxic gases. Handle with extreme caution in a fume hood.

• The final product, 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride , is expected to be a lachrymator and corrosive. Handle with appropriate PPE.

Conclusion

This guide provides a detailed and scientifically grounded protocol for the synthesis of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride. By understanding the rationale behind the choice of reagents and reaction conditions, researchers can confidently execute this synthesis and adapt it as needed for their specific applications in drug discovery and development.

References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry, 74(23), 9287–9291. [Link]

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• Google Patents. (1989). Preparation of alkanesulfonyl halides and alkanesulfonic acids. EP0331864A1.

• ResearchGate. (2024). Thiourea/NCBSI/HCl System: Telescoping Alkyl Halide to Alkyl Sulfonyl Chloride by Recyclable N -Chloro- N -(phenylsulfonyl)benzene Sulfonamide (NCBSI). [Link]

• ResearchGate. (n.d.). Synthesis of Structurally Diverse Alkanesulfonyl Chlorides a. [Link]

• ResearchGate. (n.d.). Synthesis of sulfonyl chlorides and sulfonamides from thiols. [Link]

• Google Patents. (2009). Preparation of cyclopropyl sulfonylamides. US20090112021A1.

• Royal Society of Chemistry. (2017). Conversion of thiols into sulfonyl halogenides under aerobic and metal-free conditions. Green Chemistry. [Link]

• Figshare. (n.d.). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. [Link]

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An In-depth Technical Guide to 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Introduction: A Novel Building Block in Modern Chemistry

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is a fascinating, yet not extensively documented, chemical entity that stands at the crossroads of several key areas in contemporary chemical research, particularly in the realm of medicinal chemistry and materials science. Its unique structural motif, combining a strained cyclopropyl ring with a reactive sulfonyl chloride functional group, makes it a highly valuable building block for the synthesis of complex molecular architectures. The 1-methylcyclopropyl group, in particular, is of significant interest in drug design as it can impart favorable physicochemical properties such as increased metabolic stability, improved solubility, and enhanced binding affinity to biological targets. This guide aims to provide a comprehensive overview of the known and predicted physicochemical properties of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, its synthesis, reactivity, and potential applications, thereby serving as a vital resource for researchers and professionals in the field.

Physicochemical Properties: A Blend of Stability and Reactivity

Property	Value / Predicted Value	Source / Basis of Prediction
CAS Number	1803599-11-2	[1][2]
Molecular Formula	C₆H₁₁ClO₂S	[1][2]
Molecular Weight	182.67 g/mol	[1][2]
IUPAC Name	2-(1-methylcyclopropyl)ethanesulfonyl chloride	[1]
SMILES	CC1(CC1)CCS(=O)(=O)Cl	[1][2]
InChI Key	MEQVPPZLZQZNRH-UHFFFAOYSA-N	[1]
Appearance	Predicted: Colorless to light-yellow liquid	Analogy with other sulfonyl chlorides
Boiling Point	Predicted: > 200 °C (with decomposition)	Analogy with similar molecular weight sulfonyl chlorides
Density	Predicted: ~1.2 g/cm³	Analogy with similar molecular weight sulfonyl chlorides
Solubility	Reacts with water and protic solvents. Soluble in aprotic organic solvents (e.g., DCM, THF, diethyl ether).	General reactivity of sulfonyl chlorides

Spectroscopic Data Interpretation (Predicted)

While specific spectra for this compound are not publicly available, we can predict the key features based on its structure:

• ¹H NMR: One would expect to see signals corresponding to the methyl group protons (singlet), the cyclopropyl methylene protons (a complex multiplet), the ethyl chain protons (two distinct multiplets), with the protons alpha to the sulfonyl chloride group being the most downfield shifted due to the strong electron-withdrawing effect.

• ¹³C NMR: Signals for the quaternary cyclopropyl carbon, the methyl carbon, the cyclopropyl methylene carbons, and the two ethyl chain carbons would be expected, with the carbon adjacent to the sulfonyl chloride group appearing significantly downfield.

• IR Spectroscopy: Strong characteristic absorption bands for the S=O stretching of the sulfonyl chloride group would be prominent in the regions of 1375-1350 cm⁻¹ and 1185-1165 cm⁻¹.

• Mass Spectrometry: The mass spectrum would be expected to show the molecular ion peak, as well as characteristic fragmentation patterns including the loss of Cl, SO₂, and cleavage of the ethyl chain.

Synthesis and Handling: A Practical Approach

Proposed Synthetic Route

A plausible and common method for the synthesis of ethanesulfonyl chlorides involves the oxidative chlorination of the corresponding thiol or disulfide. The following is a proposed, detailed experimental protocol for the synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Caption: Proposed synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Experimental Protocol: Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Disclaimer: This is a proposed protocol based on general methods and should be adapted and optimized with appropriate safety precautions in a laboratory setting.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a gas inlet, dissolve 2-(1-methylcyclopropyl)ethanethiol (1.0 eq) in a biphasic solvent system of dichloromethane (DCM) and water (1:1 v/v).

• Cooling: Cool the reaction mixture to 0-5 °C using an ice-water bath.

• Chlorination: Bubble chlorine gas (Cl₂) (approx. 3.0 eq) through the vigorously stirred solution while maintaining the temperature below 10 °C. The reaction is exothermic and the addition of chlorine should be controlled to prevent a temperature rise.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting thiol is consumed.

• Work-up: Once the reaction is complete, separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution (to quench excess acid) and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride.

• Purification: The crude product can be purified by vacuum distillation or flash column chromatography on silica gel.

Safe Handling and Storage

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, like other sulfonyl chlorides, is expected to be a corrosive and moisture-sensitive compound.[3][4][5]

• Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6] Avoid inhalation of vapors and contact with skin and eyes.[3][5]

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place away from moisture and incompatible materials such as strong bases, alcohols, and amines.[4]

Reactivity and Synthetic Applications

The primary utility of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride lies in its ability to act as an electrophile, readily reacting with a wide range of nucleophiles. This reactivity allows for the introduction of the 2-(1-methylcyclopropyl)ethylsulfonyl moiety into various molecules, a group that can confer desirable properties in drug discovery and materials science.

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reactivity of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

An In-Depth Technical Guide to the Synthesis, Reactivity, and Application of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Abstract

This technical guide provides a comprehensive analysis of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, a promising building block for researchers, scientists, and drug development professionals. While direct literature on this specific molecule is nascent, this document synthesizes established principles of sulfonyl chloride chemistry with the well-documented influence of cyclopropyl moieties in medicinal chemistry. We will explore its probable synthetic pathways, predict its spectroscopic signature, detail its core reactivity with key nucleophiles, and discuss its potential to address challenges in modern drug discovery. This guide is designed to serve as a foundational resource, empowering scientists to leverage the unique structural attributes of this compound in their research endeavors.

Introduction: A Molecule of Strategic Importance

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride emerges at the intersection of two critically important areas of chemical synthesis and drug discovery: the versatile reactivity of the sulfonyl chloride group and the advantageous physicochemical properties imparted by the cyclopropyl fragment.

The sulfonyl chloride functional group (R-SO₂Cl) is a cornerstone in organic synthesis, primarily due to the high electrophilicity of the sulfur atom. This reactivity makes it an invaluable precursor for the synthesis of sulfonamides and sulfonate esters, motifs that are ubiquitous in pharmaceuticals and agrochemicals.[1][2] The reaction of a sulfonyl chloride with a primary or secondary amine is a robust and fundamental method for creating the sulfonamide linkage, a known bioisostere of the amide bond found in countless therapeutic agents.[2][3]

Juxtaposed with this reactive hub is the 1-methylcyclopropyl group. The cyclopropyl ring is the smallest and most strained of the cycloalkanes, and this strain results in unique electronic properties, including enhanced p-character in its C-C bonds.[4][5] In medicinal chemistry, the incorporation of a cyclopropyl group is a well-established strategy to enhance metabolic stability, increase potency, modulate lipophilicity, and improve pharmacokinetic profiles.[4][6][7] It often serves as a rigid scaffold or a bioisosteric replacement for less stable or less desirable groups like isopropyl or gem-dimethyl functionalities.[8][9]

The title compound, by covalently linking these two functionalities via an ethyl spacer, presents a compelling tool for medicinal chemists. It offers a direct route to introduce the metabolically robust and structurally influential 2-(1-methylcyclopropyl)ethyl moiety into diverse molecular scaffolds, making it a high-value reagent for library synthesis and lead optimization campaigns.

Synthesis and Physicochemical Properties

Proposed Synthetic Pathway

A reliable method for preparing aliphatic sulfonyl chlorides involves the oxidative chlorination of thiols or their corresponding disulfides.[12][13] This multi-step approach generally provides high yields and avoids harsh conditions that could compromise the integrity of the cyclopropyl ring.

The proposed pathway is as follows:

• Conversion of Alcohol to Thiol: The precursor alcohol, 2-(1-methylcyclopropyl)ethanol, can be converted to the corresponding thiol. This is typically a two-step process involving activation of the hydroxyl group (e.g., as a tosylate or mesylate) followed by displacement with a sulfur nucleophile like sodium hydrosulfide (NaSH) or thiourea.

• Oxidative Chlorination: The resulting 2-(1-methylcyclopropyl)ethane-1-thiol can then be subjected to oxidative chlorination to yield the target sulfonyl chloride. A variety of modern reagents can achieve this transformation under mild conditions, such as hydrogen peroxide in the presence of a chlorine source like thionyl chloride (SOCl₂) or zirconium tetrachloride (ZrCl₄).[12][13] This method is advantageous for its efficiency and rapid reaction times.[14]

Caption: Proposed synthesis of the target compound.

Physicochemical Data

The following table summarizes the key physicochemical properties of the target molecule.

Property	Value
Molecular Formula	C₆H₁₁ClO₂S
Molecular Weight	182.67 g/mol
Appearance	Predicted: Colorless to pale yellow liquid
Boiling Point	Not determined; expected to be high
Solubility	Soluble in most organic solvents (DCM, THF, Ether); reacts with protic solvents (water, alcohols)

Predicted Spectroscopic Profile

The structural identity of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride can be confirmed using standard spectroscopic techniques. The following are predicted spectral characteristics.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by the strong absorptions from the sulfonyl chloride group.[15]

• ~2950-2850 cm⁻¹: C-H stretching from the methyl and ethyl groups.

• ~3080 cm⁻¹: C-H stretching characteristic of the cyclopropyl ring.

• ~1380-1360 cm⁻¹ & ~1180-1160 cm⁻¹: Strong, characteristic asymmetric and symmetric S=O stretching bands, respectively.[15][16] These two sharp, intense peaks are diagnostic for the sulfonyl group.

• ~600-500 cm⁻¹: S-Cl stretching.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum will provide a clear map of the molecule's hydrogen environments.

  • ~3.7 - 3.9 ppm (t, 2H): The two protons on the carbon adjacent to the sulfonyl chloride group (-CH₂-SO₂Cl) will be the most downfield-shifted aliphatic protons due to the strong electron-withdrawing effect of the SO₂Cl moiety.[15] They will appear as a triplet, coupled to the adjacent methylene group.

  • ~1.8 - 2.0 ppm (t, 2H): The methylene protons adjacent to the cyclopropyl ring (-CH₂-C(CH₃)C₂H₄) will appear as a triplet.

  • ~1.1 ppm (s, 3H): The methyl group protons on the cyclopropyl ring will appear as a sharp singlet.

  • ~0.4 - 0.6 ppm (m, 4H): The four protons on the cyclopropyl ring itself will appear as complex multiplets in the characteristic upfield region.

• ¹³C NMR: The carbon spectrum will show six distinct signals.

  • ~60 - 65 ppm: The carbon atom directly attached to the sulfonyl chloride group (-C H₂-SO₂Cl).

  • ~35 - 40 ppm: The methylene carbon adjacent to the cyclopropyl ring (-C H₂-C(CH₃)C₂H₄).

  • ~20 - 25 ppm: The quaternary carbon of the cyclopropyl ring.

  • ~20 - 25 ppm: The methyl carbon.

  • ~10 - 15 ppm: The two equivalent methylene carbons of the cyclopropyl ring.

Chemical Reactivity and Mechanistic Insights

Core Directive: Nucleophilic Substitution at Sulfur

The reactivity of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride is governed by the electrophilic sulfur atom. The strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom create a significant partial positive charge on the sulfur, making it highly susceptible to attack by nucleophiles. The chloride ion is an excellent leaving group, facilitating substitution.[2]

The reaction mechanism is generally considered to be a concerted, Sₙ2-like process or a stepwise addition-elimination pathway involving a transient trigonal bipyramidal intermediate.[1][17][18] For most common nucleophiles, the reaction is rapid and efficient.

Caption: General mechanism for nucleophilic substitution.

Key Transformations

• Formation of Sulfonamides: The reaction with primary or secondary amines is arguably the most significant transformation, yielding highly stable sulfonamides. This reaction is typically performed in the presence of a non-nucleophilic base (e.g., triethylamine, pyridine, or diisopropylethylamine) to quench the HCl byproduct.[3][19] The choice of solvent is usually an aprotic one, such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.

• Formation of Sulfonate Esters: Alcohols and phenols react readily with the sulfonyl chloride to form sulfonate esters.[20] When reacting with alcohols, this transformation converts a poor leaving group (-OH) into an excellent one (a sulfonate), which is a cornerstone of synthetic strategy.[21][22] Pyridine is often used as both the base and the solvent for this reaction.

Stability of the 1-Methylcyclopropyl Moiety

A crucial consideration for any reagent featuring a cyclopropyl group is the stability of the strained ring under various reaction conditions. The cyclopropylmethyl system is known to stabilize an adjacent carbocation through a phenomenon sometimes called "dancing resonance," which can lead to ring-opening reactions.[23][24][25]

However, in 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, the cyclopropyl ring is separated from the reactive sulfonyl chloride center by an ethyl linker. This spacer effectively insulates the ring from the electronic events occurring at the sulfur atom. Standard nucleophilic substitution reactions at the sulfonyl chloride are performed under neutral or basic conditions and do not involve the formation of carbocations on the alkyl chain. Therefore, the 1-methylcyclopropyl group is expected to be completely stable and remain intact throughout the sulfonylation reactions.[26]

Applications in Drug Discovery and Medicinal Chemistry

The true value of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride lies in its ability to serve as a specialized building block for introducing a desirable structural motif into potential drug candidates.

• Access to Novel Sulfonamides: The primary application is the synthesis of novel N-substituted 2-(1-methylcyclopropyl)ethanesulfonamides. The sulfonamide core is a privileged structure in medicinal chemistry, with applications ranging from diuretics and antibiotics to anticancer and antiviral agents.[3] This reagent allows for the rapid diversification of amine-containing fragments to explore structure-activity relationships (SAR).

• The Cyclopropyl Advantage: The 1-methylcyclopropyl group acts as a valuable bioisostere.[8][27][28]

  • Metabolic Stability: The C-H bonds on a cyclopropyl ring are stronger than those in typical alkyl chains, making them more resistant to oxidative metabolism by cytochrome P450 enzymes.[26] Replacing a metabolically vulnerable group (like an isopropyl or tert-butyl group) with a cyclopropyl moiety can significantly increase a drug's half-life.

  • Potency and Conformation: The rigidity of the cyclopropyl ring can lock a molecule into a bioactive conformation, leading to enhanced binding affinity and potency.[4]

  • Physicochemical Properties: The introduction of this fragment can fine-tune properties like lipophilicity and solubility, which are critical for optimizing a drug's ADME (absorption, distribution, metabolism, and excretion) profile.[9]

Exemplary Experimental Protocol: Synthesis of a Model Sulfonamide

This section provides a representative, self-validating protocol for the synthesis of N-benzyl-2-(1-methylcyclopropyl)ethanesulfonamide.

Materials and Equipment

• Reagents: 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, benzylamine, triethylamine (Et₃N), dichloromethane (DCM), 1 M HCl solution, saturated NaHCO₃ solution, brine, anhydrous magnesium sulfate (MgSO₄).

• Equipment: Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary evaporator, flash chromatography system.

Step-by-Step Methodology

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add benzylamine (1.0 eq) and anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (1.2 eq) to the solution and stir for 5 minutes.

• Sulfonyl Chloride Addition: Dissolve 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirring amine solution at 0 °C over 15-20 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting amine is consumed.

• Aqueous Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-benzyl-2-(1-methylcyclopropyl)ethanesulfonamide.

Caption: General workflow for sulfonamide synthesis.

Conclusion

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride stands as a highly valuable and versatile reagent for chemical synthesis and drug discovery. Its reactivity is predictably centered on the electrophilic sulfonyl chloride group, allowing for the efficient formation of sulfonamides and sulfonate esters under mild conditions. The presence of the ethyl-spaced 1-methylcyclopropyl moiety, which remains stable during these transformations, provides a direct route to incorporate a fragment known to confer significant advantages in metabolic stability and molecular confirmation. This guide provides the foundational knowledge for researchers to confidently employ this building block in the rational design of next-generation therapeutics and complex organic molecules.

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An In-Depth Technical Guide to 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development on the chemical entity 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride. We will delve into its structure, potential synthesis, and significance as a building block in medicinal chemistry, grounded in established scientific principles.

Introduction: Unveiling a Unique Building Block

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is a fascinating molecule that combines two key functional groups of significant interest in modern drug discovery: a cyclopropyl ring and a sulfonyl chloride moiety. The cyclopropyl group, a three-membered carbocycle, is increasingly incorporated into drug candidates to enhance metabolic stability, improve potency, and fine-tune physicochemical properties.[1][2] Its rigid, strained structure can enforce specific conformations, leading to more favorable interactions with biological targets.[2]

The sulfonyl chloride functional group is a highly reactive electrophile, primarily serving as a precursor for the synthesis of sulfonamides. The sulfonamide group is a cornerstone in medicinal chemistry, found in a wide array of therapeutic agents, including antibacterial drugs, diuretics, and anticonvulsants.[3] The combination of these two motifs in 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride makes it a valuable and potentially novel building block for the synthesis of new chemical entities with desirable pharmacological profiles.

Chemical Structure and Physicochemical Properties

The structural identity of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is defined by a 1-methylcyclopropyl group connected via an ethyl bridge to a sulfonyl chloride functional group.

Visualizing the Core Structure

Caption: 2D chemical structure of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Key Physicochemical Data

Property	Value	Source
CAS Number	1803599-11-2	[4]
Molecular Formula	C6H11ClO2S	[4]
Molecular Weight	182.67 g/mol	[4]
SMILES	O=S(CCC1(C)CC1)(Cl)=O	[4]

Proposed Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

While a specific documented synthesis for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is not available, a plausible and efficient synthetic route can be designed based on well-established methods for the preparation of sulfonyl chlorides. The oxidative chlorination of the corresponding thiol is a common and effective strategy.[5][6][7]

Synthetic Workflow

Caption: Proposed synthetic workflow for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Detailed Experimental Protocol

This protocol is a proposed method and should be optimized by the end-user.

Objective: To synthesize 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride from 2-(1-Methylcyclopropyl)ethanethiol.

Rationale: The combination of hydrogen peroxide (H₂O₂) and thionyl chloride (SOCl₂) provides a highly reactive system for the direct oxidative chlorination of thiols to sulfonyl chlorides.[6] This method is advantageous due to its rapid reaction times and high yields under mild conditions.[6]

Materials:

• 2-(1-Methylcyclopropyl)ethanethiol

• Hydrogen peroxide (30% aqueous solution)

• Thionyl chloride (SOCl₂)

• Acetonitrile (CH₃CN)

• Deionized water

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(1-Methylcyclopropyl)ethanethiol (1 equivalent) in acetonitrile.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. To this stirred solution, add thionyl chloride (1 equivalent) dropwise, ensuring the temperature remains low. Following this, add hydrogen peroxide (3 equivalents) dropwise.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-2 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by carefully adding deionized water. Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Washing: Wash the combined organic layers sequentially with deionized water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Reactivity and Potential Applications in Drug Discovery

The primary utility of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride in a research and drug development context lies in its ability to act as a versatile electrophilic building block.

Core Reactivity: Sulfonamide Formation

The sulfonyl chloride moiety is highly susceptible to nucleophilic attack. Its reaction with primary or secondary amines in the presence of a base (e.g., triethylamine or pyridine) is a robust and widely used method for the synthesis of sulfonamides.

Caption: General reaction scheme for sulfonamide synthesis.

This reactivity allows for the facile introduction of the 2-(1-methylcyclopropyl)ethylsulfonyl group into a wide variety of molecular scaffolds. Given the beneficial effects of the cyclopropyl ring on pharmacokinetic and pharmacodynamic properties, this building block could be used to:[2]

• Synthesize novel sulfonamide libraries: By reacting it with a diverse range of amines, large libraries of compounds can be generated for high-throughput screening.

• Optimize lead compounds: In a lead optimization program, it can be used to replace or supplement existing functionalities to improve metabolic stability, cell permeability, or target affinity.

• Explore new chemical space: The unique combination of the cyclopropyl and sulfonamide groups allows for the exploration of novel chemical matter.

Safety and Handling

Sulfonyl chlorides are reactive compounds and should be handled with appropriate safety precautions in a well-ventilated fume hood. They are generally sensitive to moisture and can react with water to release hydrochloric acid.[8][9]

General Precautions:

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Avoid inhalation of vapors and contact with skin and eyes.[8] In case of contact, rinse immediately with plenty of water.

• Storage: Store in a cool, dry place under an inert atmosphere, away from moisture.[10]

Conclusion

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride represents a valuable, albeit not extensively characterized, chemical tool for medicinal chemists and drug discovery scientists. Its structure, combining the desirable properties of the cyclopropyl ring with the versatile reactivity of the sulfonyl chloride group, makes it an attractive building block for the synthesis of novel therapeutic agents. The proposed synthetic route provides a practical starting point for its preparation, opening the door to its broader application in the development of next-generation pharmaceuticals.

References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). The Combination of H2O2 and SOCl2 as a Highly Reactive Reagent for the Direct Oxidative Conversion of Thiol Derivatives to the Corresponding Sulfonyl Chlorides. The Journal of Organic Chemistry, 74(24), 9287-9291. Available at: [Link]

• Park, Y. J., Shin, H. H., & Kim, Y. H. (1995). Convenient One-Pot Synthesis of Sulfonyl Chlorides from Thiols Using Sulfuryl Chloride and Metal Nitrate. Chemistry Letters, 24(11), 1037-1038. Available at: [Link]

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A Technical Guide to the Synthesis and Spectroscopic Characterization of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and detailed spectroscopic analysis of the novel compound, 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride (CAS No. 1803599-11-2).[1] While direct experimental spectral data for this specific molecule is not widely published, this document outlines a robust synthetic protocol and provides an expert interpretation of the predicted spectral data based on established principles of organic chemistry and spectroscopy. This guide is intended to serve as a valuable resource for researchers in medicinal chemistry and materials science, enabling the synthesis, identification, and utilization of this and structurally related compounds.

Introduction and Rationale

Sulfonyl chlorides are a pivotal class of organic compounds, serving as versatile intermediates in the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing molecules of significant pharmacological and industrial interest. Their inherent reactivity makes them indispensable tools in drug discovery and development. The title compound, 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, incorporates a unique 1-methylcyclopropyl moiety, a structural motif known to impart favorable metabolic stability and conformational rigidity in drug candidates. This guide provides a predictive yet technically grounded framework for its synthesis and characterization.

Molecular Structure:

Caption: Molecular structure of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Proposed Synthesis: Oxidative Chlorination of a Thiol Precursor

A reliable and efficient method for the preparation of sulfonyl chlorides is the oxidative chlorination of the corresponding thiol.[2][3][4][5][6][7] This approach is often characterized by high yields, mild reaction conditions, and operational simplicity.

Synthesis Workflow

Caption: Proposed synthetic workflow for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Detailed Experimental Protocol

This protocol is adapted from established methods for the in-situ preparation of sulfonyl chlorides from thiols.[4]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-(1-methylcyclopropyl)ethane-1-thiol (1.0 eq) in a suitable solvent such as acetonitrile.

• Addition of Reagents: To the stirred solution, add N-chlorosuccinimide (NCS) (2.5 eq) and tetrabutylammonium chloride (1.1 eq).

• Reaction Execution: Add water (5.0 eq) to the mixture and stir at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride.

Spectroscopic Characterization

Due to the reactive nature of sulfonyl chlorides, spectroscopic analyses should be conducted promptly in anhydrous, aprotic deuterated solvents such as CDCl₃.[8]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying the sulfonyl chloride functional group.

Predicted IR Data:

Wavenumber (cm⁻¹)	Vibration Type	Intensity
~2950-2850	C-H stretch (alkyl)	Medium
~1375	S=O stretch (asymmetric)	Strong
~1170	S=O stretch (symmetric)	Strong

Interpretation: The most characteristic signals for a sulfonyl chloride are the strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the S=O group, expected around 1375 cm⁻¹ and 1170 cm⁻¹, respectively.[9][10] The presence of C-H stretching bands confirms the aliphatic nature of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure.

Predicted ¹H NMR Data (in CDCl₃):

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.7 - 3.9	t	2H	-CH₂-SO₂Cl
~1.8 - 2.0	t	2H	-CH₂-C(CH₃)(CH₂)₂
~1.1	s	3H	-CH₃
~0.4 - 0.6	m	2H	cyclopropyl CH₂
~0.2 - 0.4	m	2H	cyclopropyl CH₂

Interpretation: The methylene group adjacent to the strongly electron-withdrawing sulfonyl chloride group (-CH₂-SO₂Cl) is expected to be the most downfield signal, appearing as a triplet.[9] The other methylene group will also be a triplet, shifted further upfield. The methyl group on the cyclopropane ring will appear as a singlet, and the diastereotopic methylene protons of the cyclopropyl ring will likely present as complex multiplets in the upfield region of the spectrum.

Predicted ¹³C NMR Data (in CDCl₃):

Chemical Shift (ppm)	Assignment
~65	-CH₂-SO₂Cl
~35	-CH₂-C(CH₃)(CH₂)₂
~25	-CH₃
~20	Quaternary cyclopropyl C
~15	cyclopropyl CH₂

Interpretation: The carbon atom directly bonded to the sulfonyl chloride group will be significantly deshielded. The remaining aliphatic carbons will appear in the upfield region of the spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

Predicted Mass Spectrometry Data:

m/z	Interpretation
182/184	Molecular ion peak [M]⁺ and its isotope peak [M+2]⁺ due to ³⁵Cl and ³⁷Cl
99/101	[SO₂Cl]⁺ fragment and its isotope peak
83	[M - SO₂Cl]⁺ fragment
69	[C₅H₉]⁺ fragment (1-methylcyclopropylethyl)
55	[C₄H₇]⁺ fragment

Interpretation: The mass spectrum is expected to show a characteristic isotopic pattern for the molecular ion due to the presence of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio).[9] A prominent fragment at m/z 99/101 corresponding to the [SO₂Cl]⁺ ion is also anticipated.[9] Fragmentation of the C-S bond would lead to a fragment at m/z 83, representing the 1-methylcyclopropylethyl carbocation.

Safety and Handling

Sulfonyl chlorides are reactive compounds and should be handled with care in a well-ventilated fume hood. They are sensitive to moisture and can hydrolyze to the corresponding sulfonic acids.[10] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

Conclusion

This technical guide provides a comprehensive, albeit predictive, framework for the synthesis and spectroscopic characterization of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride. The proposed synthetic route via oxidative chlorination of the corresponding thiol is a well-established and reliable method. The predicted spectral data, based on the known properties of sulfonyl chlorides and analogous structures, offer a robust baseline for the identification and characterization of this novel compound. This information is intended to empower researchers to synthesize and utilize this and related molecules in their drug discovery and development endeavors.

References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry, 74(23), 9287–9291. [Link][2][7]

• Organic Chemistry Portal. Sulfonyl chloride synthesis by oxidation. [Link][4]

• Park, Y. J., Shin, H. H., & Kim, Y. H. (2001). Convenient One-Pot Synthesis of Sulfonyl Chlorides from Thiols Using Sulfuryl Chloride and Metal Nitrate. Chemistry Letters, 30(8), 734-735. [Link][5]

• Moser, A. (2008). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs Blog. [Link][9]

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stability of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

An In-depth Technical Guide to the Stability of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the anticipated , a molecule of interest in synthetic chemistry and drug development. In the absence of direct experimental data for this specific compound, this document synthesizes information from analogous structures and fundamental chemical principles to offer a robust predictive assessment of its chemical and thermal stability. We will delve into the influence of its unique structural features, namely the strained cyclopropyl ring and the reactive sulfonyl chloride moiety, on its reactivity profile. This guide also puts forth recommended handling and storage procedures, as well as hypothetical experimental protocols for its stability assessment, to aid researchers in its practical application.

Introduction: The Intrigue of a Strained Sulfonyl Chloride

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is a fascinating molecule that combines the high reactivity of a sulfonyl chloride with the unique stereoelectronic properties of a substituted cyclopropane ring. Sulfonyl chlorides are pivotal intermediates in organic synthesis, widely employed in the formation of sulfonamides, sulfonates, and other sulfur-containing compounds, many of which are found in pharmaceuticals.[1] The incorporation of a cyclopropyl group, a common motif in medicinal chemistry, can significantly influence a molecule's conformation, lipophilicity, and metabolic stability. Understanding the inherent is therefore paramount for its effective use in multi-step syntheses and for ensuring the integrity of resulting products.

This guide will explore the factors governing the stability of this compound, with a particular focus on how the strained three-membered ring impacts the reactivity of the sulfonyl chloride group.

Molecular Structure and Inherent Strain: A Duality of Reactivity

The structure of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride presents two key features that dictate its stability:

• The Sulfonyl Chloride Group: This functional group is inherently reactive, with the sulfur atom being highly electrophilic due to the electron-withdrawing effects of the two oxygen atoms and the chlorine atom. This makes it susceptible to attack by a wide range of nucleophiles.[2]

• The 1-Methylcyclopropyl Group: The cyclopropane ring is characterized by significant ring strain, estimated to be around 27.5 kcal/mol.[3][4] This strain arises from angle and torsional strain and results in the C-C bonds having a higher p-character than in typical alkanes. This can influence the electronic properties of adjacent groups. The presence of a methyl group on the cyclopropane ring adds steric bulk.

The interplay between the inherent reactivity of the sulfonyl chloride and the steric and electronic effects of the strained cyclopropyl moiety is the central theme of this stability analysis.

Chemical Stability and Reactivity: A Nucleophile's Target

The primary mode of degradation for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is expected to be through nucleophilic substitution at the sulfur atom.

Susceptibility to Nucleophilic Attack

Like most alkanesulfonyl chlorides, this compound is anticipated to be highly sensitive to moisture and other nucleophiles.[5] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, which is generally considered to be concerted.[2]

• Hydrolysis: Reaction with water will lead to the formation of the corresponding sulfonic acid and hydrochloric acid. This reaction is often rapid and is a major consideration for the handling and storage of the compound.[6][7]

• Alcoholysis: Alcohols will react to form sulfonate esters.

• Aminolysis: Primary and secondary amines will react to form sulfonamides, a common transformation in drug discovery.[1]

Mechanism of Nucleophilic Substitution on a Sulfonyl Chloride.

The Influence of the 1-Methylcyclopropyl Group

The steric and electronic nature of the 1-methylcyclopropyl group can have a nuanced effect on the rate of nucleophilic substitution:

• Steric Hindrance: The bulky nature of the substituted cyclopropyl group might be expected to sterically hinder the approach of a nucleophile to the sulfonyl sulfur atom.

• Steric Acceleration: Counterintuitively, bulky groups near a reaction center can sometimes accelerate SN2 reactions.[8][9] This phenomenon, known as "steric acceleration," is attributed to the relief of ground-state steric strain as the molecule moves towards the transition state.[10] Given the inherent strain of the cyclopropyl ring, it is plausible that this effect could be observed, leading to an enhanced reactivity of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride compared to less hindered alkanesulfonyl chlorides.

Potential for Ring-Opening Reactions

The high ring strain of the cyclopropyl group makes it susceptible to ring-opening reactions under certain conditions. While sulfonyl chlorides are not typically reagents that promote such reactions, the possibility should be considered, especially in the presence of strong Lewis acids or under harsh thermal conditions. Rearrangement of the cyclopropylmethyl system to a homoallylic or cyclobutyl system is a known phenomenon in carbocation chemistry, and while a full carbocation is not formed in an SN2 reaction, any process that induces significant positive charge on the carbon adjacent to the sulfur could potentially trigger such a rearrangement.

Thermal Stability and Decomposition Pathways

Alkanesulfonyl chlorides are known to be thermally labile. The decomposition of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride can be envisioned to proceed through several pathways.

Homolytic vs. Heterolytic Cleavage

The thermal decomposition of sulfonyl chlorides can occur via either radical (homolytic) or ionic (heterolytic) mechanisms.[11]

• Homolytic Cleavage: This would involve the breaking of the S-Cl or C-S bond to form radicals. This is typically favored at high temperatures and in the gas phase or in non-polar solvents.

• Heterolytic Cleavage: This pathway involves the formation of ions. For some α-phenylalkanesulfonyl chlorides, an ionic chain mechanism has been proposed for their thermal decomposition, and the rate of decomposition is accelerated by polar solvents.[11][12]

Potential Thermal Decomposition Pathways.

Given the potential for the cyclopropylmethyl system to rearrange and stabilize a positive charge, a heterolytic C-S bond cleavage could be a viable decomposition pathway, especially in polar media. The decomposition of sulfuryl chloride (SO2Cl2) is known to be a first-order process, and it is likely that the decomposition of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride would also follow first-order kinetics.[13]

Recommended Handling and Storage Procedures

Based on the general properties of sulfonyl chlorides, the following handling and storage procedures are recommended to maintain the integrity of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride:

Parameter	Recommendation	Rationale
Atmosphere	Handle and store under an inert atmosphere (e.g., nitrogen or argon).	To prevent hydrolysis from atmospheric moisture.
Temperature	Store at low temperatures (2-8 °C).	To minimize thermal decomposition.
Moisture	Use anhydrous solvents and reagents. Avoid contact with water.	Sulfonyl chlorides react readily with water.[14]
Incompatible Materials	Store away from bases, alcohols, and strong oxidizing agents.	To prevent unwanted reactions.[14]
Personal Protective Equipment	Wear appropriate PPE, including gloves, safety glasses, and a lab coat. Handle in a well-ventilated fume hood.	Sulfonyl chlorides are corrosive and can be lachrymatory.[15][16]

Hypothetical Experimental Protocols for Stability Assessment

To empirically determine the , the following experimental protocols are proposed.

Protocol for Hydrolytic Stability Assessment

• Preparation of Stock Solution: Prepare a stock solution of the compound in a dry, water-miscible solvent (e.g., acetonitrile or THF) at a known concentration.

• Incubation: Add an aliquot of the stock solution to a series of buffered aqueous solutions at different pH values (e.g., pH 4, 7, and 9).

• Time Points: At various time points (e.g., 0, 1, 2, 4, 8, and 24 hours), quench the reaction by adding a large excess of a dry organic solvent and a drying agent.

• Analysis: Analyze the samples by a suitable analytical method, such as HPLC or GC, to quantify the amount of the parent compound remaining.

• Data Analysis: Plot the concentration of the parent compound versus time for each pH and calculate the half-life of the compound under each condition.

Protocol for Thermal Stability Assessment

• Thermogravimetric Analysis (TGA):

  • Place a small, accurately weighed sample of the compound in the TGA instrument.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10 °C/min).

  • Record the mass loss as a function of temperature to determine the onset of decomposition.

• Differential Scanning Calorimetry (DSC):

  • Seal a small sample of the compound in a DSC pan.

  • Heat the sample at a constant rate and record the heat flow.

  • Exothermic events can indicate decomposition.

Proposed Workflow for Stability Assessment.

Conclusion

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is predicted to be a reactive and potentially unstable compound, primarily susceptible to nucleophilic attack and thermal decomposition. The presence of the strained 1-methylcyclopropyl ring is likely to have a significant impact on its reactivity, possibly leading to steric acceleration of nucleophilic substitution. Careful handling and storage under anhydrous and refrigerated conditions are essential to maintain its integrity. The experimental protocols outlined in this guide provide a framework for the systematic evaluation of its stability profile, which is a critical step in its successful application in research and development.

References

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• National Institutes of Health. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs.
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• Sigma-Aldrich. (2024). SAFETY DATA SHEET.
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solubility of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride in organic solvents

An In-Depth Technical Guide to the Solubility of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride in Organic Solvents

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride. Given the absence of extensive public data on this specific compound, this document establishes a predictive solubility profile based on fundamental chemical principles and the known behavior of analogous sulfonyl chlorides. Furthermore, a detailed, step-by-step experimental protocol for the accurate determination of its solubility in various organic solvents is presented. This guide is intended to equip researchers with the theoretical foundation and practical methodology required to effectively utilize this compound in synthetic and medicinal chemistry applications.

Introduction

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is an organosulfur compound featuring a reactive sulfonyl chloride moiety. While specific applications are not widely documented, its structural motifs, including the cyclopropyl group, are of significant interest in medicinal chemistry for their ability to modulate pharmacokinetic and pharmacodynamic properties. Sulfonyl chlorides are crucial intermediates in the synthesis of sulfonamides, a class of compounds with a broad spectrum of biological activities, including antibacterial, and anticancer effects.

A thorough understanding of a compound's solubility is paramount for its successful application in research and development. Solubility dictates the choice of reaction solvents, purification methods, and formulation strategies. For drug development professionals, solubility is a critical determinant of a compound's bioavailability and overall therapeutic potential. This guide will provide a predictive framework and a practical experimental approach to understanding the solubility of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Theoretical Framework for Solubility Prediction

The solubility of a compound is governed by the principle of "like dissolves like," which states that substances with similar polarities are more likely to be soluble in one another.[1] The molecular structure of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride contains both polar and nonpolar regions, which will influence its solubility in different organic solvents.

• Polar Moiety: The sulfonyl chloride group (-SO₂Cl) is highly polar and electron-withdrawing. This region of the molecule will interact favorably with polar solvents through dipole-dipole interactions.

• Nonpolar Moieties: The ethyl linker (-CH₂CH₂-) and the 1-methylcyclopropyl group are nonpolar hydrocarbon components. These groups will contribute to the compound's solubility in nonpolar solvents through van der Waals forces.

The overall solubility will be a balance between these competing structural features.

Predicted Solubility Profile

Based on the structural analysis, a qualitative prediction of the solubility of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride in common organic solvents can be made. It is crucial to recognize that these are predictions and require experimental verification.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Aprotic	Acetonitrile, Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	High	These solvents are highly polar and can effectively solvate the polar sulfonyl chloride group without reacting with it.[2]
Chlorinated	Dichloromethane (DCM), Chloroform	High	These solvents have moderate polarity and are generally good solvents for a wide range of organic compounds, including sulfonyl chlorides.[3]
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Moderate	These solvents are less polar than aprotic polar solvents but should still provide reasonable solubility.
Esters	Ethyl acetate	Moderate	Ethyl acetate is a moderately polar aprotic solvent and is expected to be a suitable solvent for this compound.[2]
Aromatic Hydrocarbons	Toluene, Benzene	Low to Moderate	The nonpolar nature of these solvents makes them less ideal for solvating the polar sulfonyl chloride group.[2]
Nonpolar Alkanes	Hexane, Heptane	Low	The significant polarity of the sulfonyl chloride group will limit solubility in these nonpolar solvents.
Polar Protic	Water, Alcohols (e.g., Methanol, Ethanol)	Reactive	Sulfonyl chlorides are highly reactive towards nucleophiles like water and alcohols, leading to solvolysis to form the corresponding sulfonic acid or sulfonate ester.[4][5] While they may initially dissolve, a chemical reaction will occur.

Experimental Determination of Solubility

To obtain accurate solubility data, a systematic experimental approach is necessary. The following protocol outlines a method for determining the solubility of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Safety Precautions

Sulfonyl chlorides are corrosive and react with moisture, releasing hydrochloric acid.[4] All manipulations should be performed in a certified chemical fume hood.[4] Appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves, must be worn.[4][6]

Materials

• 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

• Anhydrous organic solvents (various classes)

• Vials with screw caps

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker

• Centrifuge

• Syringes and syringe filters (0.22 µm, PTFE or other chemically resistant material)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the workflow for determining the solubility of the target compound.

Caption: Experimental workflow for solubility determination.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride to a series of labeled vials. The presence of undissolved solid is essential.

  • Accurately add a known volume of the desired anhydrous organic solvent to each vial.

  • Tightly seal the vials to prevent solvent evaporation.[7]

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (typically 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.[7]

• Sample Collection and Preparation:

  • After the equilibration period, remove the vials and allow the excess solid to settle. For finer particles, centrifugation at high speed (e.g., 14,000 rpm) for 10 minutes is recommended to pellet the undissolved solid.[8]

  • Carefully withdraw a known volume of the clear supernatant using a syringe.

  • Immediately filter the supernatant through a 0.22 µm syringe filter into a clean vial to remove any remaining microparticulates.[7]

  • Accurately dilute the filtered supernatant with a suitable solvent to a concentration that falls within the linear range of the analytical instrument's calibration curve.

• Quantitative Analysis:

  • Analyze the diluted samples using a validated HPLC or GC method to determine the concentration of the compound.

  • A calibration curve must be generated using standard solutions of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride of known concentrations.[7]

• Calculation of Solubility:

  • Using the concentration obtained from the analytical measurement and the dilution factor, calculate the concentration of the original saturated solution.

  • Express the solubility in standard units, such as grams per liter (g/L) or moles per liter (mol/L).

Factors Influencing Solubility

• Temperature: The solubility of most solid organic compounds in liquid solvents increases with temperature.[1] Therefore, it is critical to control and report the temperature at which solubility measurements are made.

• Purity of the Compound and Solvent: Impurities in either the solute or the solvent can affect the measured solubility. The use of highly pure materials is recommended for accurate results.

• Moisture: Due to the reactivity of sulfonyl chlorides with water, it is imperative to use anhydrous solvents and to minimize exposure to atmospheric moisture during the experiment.[4]

Conclusion

References

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• BenchChem. (2025). Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays. BenchChem.
• BenchChem. (2025). Determining the Solubility of Novel Compounds: A Technical Guide for 2-Methoxy-4,4-dimethylpentan-1-ol. BenchChem.
• BenchChem. (2025). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides. BenchChem.
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discovery and history of cyclopropyl sulfonyl chlorides

An In-depth Technical Guide to the Discovery and Synthetic History of Cyclopropyl Sulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclopropyl sulfonyl chloride (CAS No. 139631-62-2) has emerged as an invaluable building block in modern synthetic and medicinal chemistry.[1][2] Its unique structure, combining the conformational rigidity and metabolic stability of a strained cyclopropane ring with the reactive, electrophilic sulfonyl chloride handle, offers chemists a powerful tool for molecular design.[2][3][4] This guide provides a comprehensive exploration of the historical context of its parent molecule, cyclopropane, and details the evolution of the key synthetic methodologies that have made cyclopropyl sulfonyl chloride and its derivatives readily accessible. We will delve into the causality behind different synthetic strategies, provide detailed experimental protocols for benchmark procedures, and present a comparative analysis to inform practical application in research and development.

Introduction: The Genesis of a Privileged Moiety

The story of cyclopropyl sulfonyl chloride is intrinsically linked to the history of its core components: the cyclopropane ring and the sulfonyl chloride functional group. The cyclopropane ring was first synthesized in 1882 by the Austrian chemist August Freund.[5][6] For decades, it was primarily of academic interest and later found use as a potent, albeit explosive, anesthetic gas.[5][6]

Separately, the chemistry of sulfonyl chlorides was being established as a cornerstone of organic synthesis. The preparation of benzenesulfonyl chloride, for example, through methods like the reaction of benzene with chlorosulfonic acid or the use of phosphorus-based chlorinating agents on sulfonic acids, became standard practice in the late 19th and early 20th centuries.[7]

The confluence of these two chemical histories gave rise to cyclopropyl sulfonyl chloride. While a singular "discovery" event is not well-documented, its emergence corresponds with the growing appreciation for the cyclopropyl group as a "privileged" pharmacophore in drug discovery. The incorporation of this small, strained ring can significantly influence a molecule's biological activity, metabolic profile, and conformational properties.[4] Consequently, the demand for versatile cyclopropyl building blocks spurred the development of reliable synthetic routes to the title compound.

The Evolution of Synthetic Methodologies

The synthesis of cyclopropyl sulfonyl chloride has evolved along two primary strategic pathways: the direct formation from a cyclopropyl precursor and the construction of the ring from an acyclic sulfonated intermediate.

Strategy 1: Direct Functionalization of a Pre-formed Cyclopropane Ring

This approach is arguably the most direct. It leverages the formation of a cyclopropyl organometallic species, which then reacts with a sulfur dioxide source, followed by chlorination. The use of a Grignard reagent is a prominent example of this strategy.

Causality and Mechanistic Insight: The logic of this pathway is to first create a nucleophilic cyclopropyl unit in the form of cyclopropylmagnesium bromide. This potent nucleophile readily attacks the electrophilic sulfur atom of sulfur dioxide (SO₂), leading to the insertion of SO₂ and the formation of a magnesium cyclopropanesulfinate salt. This intermediate is then oxidized and chlorinated in a single step using an N-chloroamide, such as N-chlorosuccinimde (NCS), to yield the final sulfonyl chloride. This final step is crucial as it efficiently converts the sulfinate to the desired sulfonyl chloride without isolating the intermediate salt.

Experimental Protocol: Synthesis via Grignard Reagent [8]

Step 1: Formation of Cyclopropylmagnesium Bromide

• This step is a standard Grignard formation and is typically performed beforehand or generated in situ. Magnesium turnings are activated and reacted with cyclopropyl bromide in an anhydrous ether solvent like THF.

Step 2: Sulfinate Formation and Chlorination

• A solution of cyclopropylmagnesium bromide (e.g., 0.5 M in THF, 1.0 eq) is prepared in an oven-dried, three-neck flask under an inert atmosphere (Nitrogen or Argon) and cooled to -10 °C.

• A solution of sulfur dioxide in THF (approx. 1.2 eq) is added slowly, maintaining the temperature between -10 °C and -5 °C. The reaction is exothermic and careful temperature control is critical to prevent side reactions.

• The reaction mixture is allowed to warm to ambient temperature over approximately 30 minutes.

• The mixture is then cooled again to between -5 °C and 0 °C.

• N-chlorosuccinimide (NCS) (approx. 1.5 eq) is added portion-wise, ensuring the temperature does not rise significantly.

• Upon completion of the addition, the reaction is warmed to ambient temperature and stirred for 1-2 hours.

• The reaction is quenched by the addition of water and diluted with an organic solvent like methyl tert-butyl ether. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield crude cyclopropyl sulfonyl chloride, which can be purified by vacuum distillation.

Caption: Workflow for the synthesis of cyclopropyl sulfonyl chloride via a Grignard intermediate.

Strategy 2: Intramolecular Cyclization of an Acyclic Precursor

An alternative and powerful strategy involves forming the C-S bond and sulfonamide functionality on a linear chain before inducing a ring-closing reaction to form the cyclopropane ring. This method is particularly well-suited for the large-scale synthesis of cyclopropanesulfonamide, a key derivative.[9][10]

Causality and Mechanistic Insight: This pathway begins with a commercially available C3 building block, 3-chloropropane sulfonyl chloride.[9][10] The first step is a standard sulfonamide formation, where the sulfonyl chloride reacts with an amine. A bulky amine like tert-butylamine is often used, which can serve as a protecting group.[9] The crucial step is the subsequent intramolecular cyclization. A strong, non-nucleophilic base (e.g., n-butyl lithium) is used to deprotonate the carbon alpha to the sulfonyl group, creating a carbanion. This carbanion then acts as an intramolecular nucleophile, displacing the chloride on the other end of the C3 chain in an S_N2 reaction to form the three-membered ring. This method cleverly avoids handling potentially unstable intermediates and builds the strained ring as one of the final steps. For producing cyclopropanesulfonamide, a final deprotection step is required.[9][10]

Experimental Protocol: Synthesis of Cyclopropanesulfonamide via Ring Closure [9][10]

Step 1: N-tert-butyl-(3-chloro)propanesulfonamide Formation

• To a solution of tert-butylamine (1.2 eq) and a tertiary amine base like triethylamine (1.2 eq) in a suitable solvent (e.g., toluene) at 0-5 °C, add 3-chloropropane sulfonyl chloride (1.0 eq) dropwise.

• Allow the mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction with 1 M hydrochloric acid. Separate the organic layer, wash with water, and dry. The solvent can be partially distilled off to concentrate the product for the next step.

Step 2: Intramolecular Cyclization

• To the toluene solution of the intermediate from Step 1, add anhydrous THF. Cool the mixture to a low temperature, typically -50 °C to -20 °C.

• Add n-butyl lithium (at least 2.0 eq) slowly, maintaining the low temperature. The use of two equivalents is necessary for the ring-closing reaction.

• Stir at this temperature for several hours until the reaction is complete (monitored by TLC or LCMS).

• Warm the reaction to ambient temperature and quench with water. Separate the organic layer, wash, and concentrate to obtain N-tert-butylcyclopropanesulfonamide.

Step 3: Deprotection to form Cyclopropanesulfonamide

• The crude N-tert-butylcyclopropanesulfonamide is treated with a strong acid. While trifluoroacetic acid has been used, more environmentally benign options like formic acid at elevated temperatures (70-90 °C) are preferred for large-scale operations.[9][10]

• After the reaction is complete, the acid is removed, and the crude cyclopropanesulfonamide is purified by crystallization from a suitable solvent system (e.g., toluene/ethanol).[10]

Caption: Synthesis pathway for cyclopropanesulfonamide via intramolecular ring closure.

Comparative Analysis of Synthetic Routes

The choice of synthetic method depends heavily on the desired final product (the sulfonyl chloride vs. the sulfonamide), scale, and available starting materials.

Feature	Strategy 1: Grignard Method	Strategy 2: Ring-Closure Method
Final Product	Cyclopropyl Sulfonyl Chloride	Primarily Cyclopropanesulfonamide
Key Starting Materials	Cyclopropyl bromide, Mg, SO₂	3-Chloropropane sulfonyl chloride, Amine
Key Reagents	Grignard reagent, SO₂, NCS	Strong alkyllithium base (n-BuLi)
Number of Steps	2 (from cyclopropyl bromide)	3 (for the sulfonamide)
Advantages	Direct route to the sulfonyl chloride.	Good for large-scale synthesis; avoids isolating potentially unstable intermediates; starts from a linear, readily available precursor.[9]
Challenges	Requires handling of organometallics and gaseous SO₂; sensitive to moisture.	Requires cryogenic temperatures and handling of pyrophoric n-BuLi; indirect route to the sulfonyl chloride itself.

The Role of Cyclopropyl Sulfonyl Chloride in Drug Discovery

The value of cyclopropyl sulfonyl chloride lies in its role as a versatile intermediate for introducing the cyclopropylsulfonyl moiety into complex molecules.[2] This group is a common feature in a wide range of biologically active compounds.

• Synthesis of Sulfonamides: The primary application is the reaction with primary or secondary amines to form cyclopropanesulfonamides.[1][2][11][12] This functional group is a cornerstone of medicinal chemistry, acting as a bioisostere for carboxylic acids and participating in crucial hydrogen bonding interactions with biological targets.

• Therapeutic Applications: The cyclopropylsulfonamide motif is present in numerous drug candidates and approved therapies. Notable examples include potent inhibitors of the hepatitis C virus (HCV) NS3 protease and next-generation inhibitors targeting mutations in the epidermal growth factor receptor (EGFR) in non-small cell lung cancer.[13][14][15]

• Physicochemical Properties: The cyclopropyl group can improve metabolic stability by blocking sites of oxidation and can lock molecules into a specific, biologically active conformation, thereby enhancing potency and selectivity.[4]

Safety and Handling

Cyclopropyl sulfonyl chloride is a reactive and hazardous chemical that must be handled with appropriate precautions.[3]

• Corrosive and Moisture Sensitive: It is corrosive and can cause severe skin burns and eye damage.[4][16] It reacts with moisture, including humidity in the air, to release corrosive hydrochloric acid (HCl) gas.[3]

• Handling: All manipulations should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[4][16]

• Storage: The compound should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container in a cool, dry place (often refrigerated at 2-8°C) to prevent degradation.[14][15]

Conclusion

The journey of cyclopropyl sulfonyl chloride from a chemical curiosity to a staple reagent in drug discovery highlights the dynamic nature of organic synthesis. While its formal "discovery" is embedded within the broader development of organosulfur chemistry, the creation of robust and scalable synthetic routes has been the true enabler of its widespread use. The methodologies developed, from direct sulfonylation of Grignard reagents to elegant intramolecular cyclization strategies, provide researchers with a reliable toolkit. As drug development professionals continue to seek molecules with improved efficacy, selectivity, and pharmacokinetic profiles, the demand for sophisticated building blocks like cyclopropyl sulfonyl chloride will undoubtedly continue to grow, cementing its legacy as a small molecule with a large impact.

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• Title: Stereoselective Synthesis of (Sulfonimidoyl)cyclopropanes with (R)-PhSO(NTs)CH2Cl and α,β-Unsaturated Weinreb Amides Source: European Journal of Organic Chemistry URL: [Link]

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Protocols & Analytical Methods

Application Note: Synthesis of Novel Sulfonamides Utilizing 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

Introduction: The Strategic Value of Cyclopropyl-Containing Sulfonamides

The sulfonamide functional group (–SO₂NH–) is a cornerstone of medicinal chemistry, recognized as a privileged scaffold in a multitude of therapeutic agents, including antibacterial, anti-diabetic, and anti-cancer drugs.[1][2][3] Its ability to act as a bioisosteric replacement for the amide bond, while offering improved metabolic stability and unique hydrogen bonding capabilities, makes it a high-value target in drug design.[4]

Concurrently, the incorporation of small, strained ring systems like cyclopropane has become an increasingly powerful strategy for optimizing drug candidates. The cyclopropyl moiety introduces conformational rigidity, which can lock a molecule into its bioactive conformation, thereby enhancing binding affinity and potency.[5][6] Furthermore, the C-H bonds of a cyclopropane ring are stronger than those in typical alkyl groups, often leading to significantly improved metabolic stability by blocking sites of oxidative metabolism.[5][7]

This application note provides a comprehensive and reliable protocol for the synthesis of novel sulfonamides by coupling 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride with a range of primary and secondary amines. This specific sulfonyl chloride offers a unique building block that combines the desirable properties of the sulfonamide core with a metabolically robust, conformationally defined cyclopropyl group, spaced by an ethyl linker. The protocols detailed herein are designed for researchers in synthetic chemistry and drug development, providing not only a step-by-step methodology but also the underlying scientific rationale for key experimental choices.

Scientific Rationale and Reaction Mechanism

The synthesis of sulfonamides from sulfonyl chlorides is a classic and highly efficient S-N bond-forming reaction.[8] The fundamental mechanism involves the nucleophilic attack of an amine (a Lewis base) on the highly electrophilic sulfur atom of the sulfonyl chloride.

Causality of Reagent Choice:

• Sulfonyl Chloride: 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride serves as the electrophilic sulfur source. Its high reactivity is driven by the strong electron-withdrawing nature of the two oxygen atoms and the chlorine atom, making the sulfur atom highly susceptible to nucleophilic attack.

• Amine (Primary or Secondary): The amine provides the nucleophilic nitrogen required for the S-N bond formation. The nucleophilicity of the amine can vary depending on its electronic and steric properties, which may influence reaction rates.[9]

• Base: The reaction generates one equivalent of hydrochloric acid (HCl), which can protonate the starting amine, rendering it non-nucleophilic and halting the reaction. A base, typically a tertiary amine like pyridine or triethylamine (TEA), is required to scavenge this acid.[10][11] Pyridine can also act as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium intermediate, which can accelerate the reaction.

Experimental Protocol: General Procedure for Sulfonamide Synthesis

This protocol is a robust, self-validating system for the synthesis of N-substituted 2-(1-methylcyclopropyl)ethanesulfonamides.

Materials and Equipment

• Reagents: 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride (CAS 1803599-11-2), various primary/secondary amines, pyridine (anhydrous), or triethylamine (TEA), dichloromethane (DCM, anhydrous), ethyl acetate, hexane, magnesium sulfate (MgSO₄), 1M hydrochloric acid (HCl), saturated sodium bicarbonate (NaHCO₃) solution, brine.

• Equipment: Round-bottom flasks, magnetic stirrer and stir bars, ice-water bath, separatory funnel, rotary evaporator, glass column for chromatography, thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄), UV lamp, standard laboratory glassware.

Step-by-Step Synthesis Protocol

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the desired amine (1.0 eq.). Dissolve the amine in anhydrous dichloromethane (DCM) to a concentration of approximately 0.2 M.

• Base Addition: Add pyridine (1.5 eq.) or triethylamine (1.5 eq.) to the solution.

  • Rationale: Using a slight excess of the base ensures complete neutralization of the HCl generated during the reaction, preventing the deactivation of the nucleophilic amine.[11]

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

  • Rationale: The reaction between a sulfonyl chloride and an amine is often exothermic. Initial cooling is critical to control the reaction rate, prevent potential side reactions, and ensure safety.

• Sulfonyl Chloride Addition: Prepare a solution of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride (1.1 eq.) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cold, stirring amine solution over 10-20 minutes using a dropping funnel or syringe.

  • Rationale: A slight excess of the sulfonyl chloride ensures the complete consumption of the potentially more valuable amine substrate. Slow, dropwise addition is crucial to manage the exotherm and prevent the formation of impurities.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 2-12 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexane:Ethyl Acetate). Visualize spots under a UV lamp. The reaction is complete when the starting amine spot has been consumed.

• Work-up - Quenching and Extraction: a. Upon completion, dilute the reaction mixture with DCM. b. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (to remove excess pyridine/TEA), saturated NaHCO₃ solution (to remove any remaining acidic species), and finally with brine (to reduce the amount of water in the organic layer).

  • Rationale: This aqueous work-up sequence effectively removes the base, unreacted starting materials, and salts, providing a cleaner crude product for purification.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude sulfonamide.

• Purification: Purify the crude product by either recrystallization (for solid products) from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) or by flash column chromatography on silica gel.[12][13]

General Synthesis and Analysis Workflow

The following diagram illustrates the complete workflow from starting materials to the final, characterized product.

Caption: Workflow for the synthesis and analysis of novel sulfonamides.

Data Presentation: Representative Examples

The following table summarizes expected results for the synthesis of various sulfonamides using the general protocol. Yields and analytical data are representative and may vary based on the specific amine used and purification efficiency.

Entry	Amine Substrate	Product Structure	Reaction Time (h)	Yield (%)	Characterization Data (Expected)
1	Aniline		4	92	¹H NMR: Peaks for aromatic, ethyl, and cyclopropyl protons. MS (ESI+): [M+H]⁺ calculated and found. m.p.: Sharp melting point.
2	Benzylamine		3	95	¹H NMR: Peaks for benzyl, ethyl, and cyclopropyl protons. MS (ESI+): [M+H]⁺ calculated and found. Appearance: White solid.
3	Morpholine		6	88	¹H NMR: Peaks for morpholinyl, ethyl, and cyclopropyl protons. MS (ESI+): [M+H]⁺ calculated and found. Appearance: Colorless oil.
4	tert-Butylamine		8	75	¹H NMR: Peaks for tert-butyl, ethyl, and cyclopropyl protons. MS (ESI+): [M+H]⁺ calculated and found. Appearance: White solid.

Product Characterization and Purity Assessment

Accurate determination of product identity and purity is essential.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the structure of the synthesized sulfonamide. The presence of characteristic peaks corresponding to the 1-methylcyclopropylethyl moiety and the specific amine fragment confirms a successful reaction.

• Mass Spectrometry (MS): Provides the molecular weight of the product, confirming its identity.

• Melting Point (m.p.): For solid compounds, a sharp and un-depressed melting point is a good indicator of purity.

• Chromatography (TLC/HPLC): Thin-layer chromatography is used for reaction monitoring, while High-Performance Liquid Chromatography (HPLC) can provide quantitative purity analysis.[14]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive amine (e.g., protonated).2. Decomposed sulfonyl chloride.3. Insufficient base.	1. Ensure the amine is free base. Use fresh, anhydrous solvent.2. Use fresh sulfonyl chloride; they are moisture-sensitive.[8]3. Increase the equivalents of base to 2.0.
Formation of Disulfonamide	Occurs with primary amines if the sulfonamide N-H is deprotonated and reacts again.	Use a non-nucleophilic base like TEA instead of pyridine. Avoid a large excess of sulfonyl chloride. Ensure slow, controlled addition at 0 °C.
Incomplete Reaction	Sterically hindered or electron-deficient (less nucleophilic) amine.	Increase reaction time, gently heat the reaction (e.g., to 40 °C), or switch to pyridine as the base/catalyst.
Difficult Purification	Product is co-eluting with impurities.	Try a different solvent system for column chromatography or attempt recrystallization from various solvent pairs.

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• Chen, Z., et al. (2014). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. Tetrahedron Letters, 55(40), 5552–5554. [Link]

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Application Notes and Protocols: 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride in Medicinal Chemistry

Introduction: The Strategic Incorporation of the 1-Methylcyclopropyl Moiety in Drug Design

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures that confer enhanced pharmacological properties is relentless. Among the myriad of structural motifs employed to optimize drug candidates, the cyclopropyl group has emerged as a particularly valuable entity.[1][2][3] Its unique stereoelectronic properties, stemming from the inherent ring strain, offer a powerful tool for medicinal chemists to address common challenges in drug discovery such as metabolic instability, off-target effects, and suboptimal potency.[1][2] The 1-methylcyclopropyl group, a substituted variant, provides an additional vector for molecular exploration and property modulation. This guide focuses on a key building block for introducing this valuable moiety: 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride .

This versatile reagent enables the synthesis of a diverse range of sulfonamide and sulfonate derivatives, functional groups that are themselves hallmarks of numerous successful therapeutic agents.[4][5][6] The sulfonamide functional group is a well-established bioisostere for amides, offering improved metabolic stability and altered hydrogen bonding capacity.[7] The combination of the 1-methylcyclopropyl group with the sulfonamide linker presents a compelling strategy for the development of novel therapeutics with potentially superior pharmacokinetic and pharmacodynamic profiles.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, providing detailed protocols for the synthesis and application of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride in medicinal chemistry endeavors.

Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride: A Multi-Step Approach

The synthesis of the title compound is not a trivial one-step process but can be reliably achieved through a logical sequence of reactions, starting from the commercially available (1-methylcyclopropyl)methanol. The overall synthetic strategy is depicted below:

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The Strategic Application of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride in Modern Organic Synthesis

Introduction: Unveiling a Unique Building Block for Drug Discovery

In the landscape of medicinal chemistry, the pursuit of novel molecular architectures with enhanced pharmacological profiles is perpetual. The strategic incorporation of unique structural motifs can profoundly influence a compound's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its target engagement. 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride emerges as a valuable building block, ingeniously combining the conformational constraints and metabolic stability of the cyclopropyl group with the versatile reactivity of the sulfonyl chloride functionality.[1][2] The presence of the 1-methylcyclopropyl moiety, in particular, offers a lipophilic handle that can facilitate membrane permeability and provide a three-dimensional scaffold to explore chemical space effectively. This guide provides a comprehensive overview of the synthesis and application of this promising building block for researchers, scientists, and professionals in drug development.

Physicochemical Properties and Design Rationale

The utility of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride in organic synthesis is underscored by its distinct physicochemical characteristics. The sulfonyl chloride group is a highly reactive electrophile, readily undergoing nucleophilic substitution with a wide range of nucleophiles, most notably primary and secondary amines, to form stable sulfonamides.[3] Sulfonamides are a cornerstone in medicinal chemistry, appearing in a vast array of approved drugs due to their ability to act as bioisosteres of amides, engage in hydrogen bonding, and contribute to target binding.[4]

The 2-(1-methylcyclopropyl)ethyl substituent imparts several desirable features. The cyclopropane ring, a "saturated yet unsaturated" system, introduces conformational rigidity, which can pre-organize a molecule for optimal interaction with a biological target. Furthermore, the cyclopropyl group is often associated with increased metabolic stability, as it is less susceptible to enzymatic degradation compared to linear alkyl chains.[1]

Property	Value
Molecular Formula	C6H11ClO2S
Molecular Weight	182.67 g/mol
CAS Number	1803599-11-2
Appearance	(Predicted) Colorless to pale yellow liquid
Reactivity	Highly reactive towards nucleophiles

Synthetic Strategy and Protocol

The synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride can be achieved through a robust, multi-step sequence starting from the commercially available 2-(1-methylcyclopropyl)ethanol.[2][5] The overall synthetic workflow is depicted below.

Figure 1: Proposed synthetic workflow for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Protocol 1: Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

This protocol details a three-step synthesis starting from 2-(1-methylcyclopropyl)ethanol.

Step 1: Synthesis of 2-(1-Methylcyclopropyl)ethyl bromide

• Rationale: The conversion of the primary alcohol to an alkyl bromide is a standard transformation that activates the carbon for subsequent nucleophilic substitution. Phosphorus tribromide (PBr₃) is an effective reagent for this conversion, typically proceeding with high yields.

• Procedure:

  • To a stirred solution of 2-(1-methylcyclopropyl)ethanol (1.0 eq) in anhydrous diethyl ether (0.5 M) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add phosphorus tribromide (0.4 eq) dropwise over 30 minutes.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, carefully quench the reaction by pouring it onto ice-water.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by vacuum distillation to afford 2-(1-methylcyclopropyl)ethyl bromide as a colorless liquid.

Step 2: Synthesis of 2-(1-Methylcyclopropyl)ethanethiol

• Rationale: The conversion of the alkyl bromide to a thiol is achieved via a nucleophilic substitution reaction with a hydrosulfide salt. Sodium hydrosulfide (NaSH) is a readily available and effective reagent for this purpose.

• Procedure:

  • In a round-bottom flask, dissolve sodium hydrosulfide hydrate (1.5 eq) in ethanol (1.0 M).

  • To this solution, add 2-(1-methylcyclopropyl)ethyl bromide (1.0 eq) dropwise at room temperature.

  • Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring by TLC or GC-MS.

  • After completion, cool the mixture to room temperature and pour it into water.

  • Extract the mixture with diethyl ether (3 x 50 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate carefully under reduced pressure (thiols are volatile).

  • The crude thiol can be purified by distillation if necessary.

Step 3: Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

• Rationale: The oxidative chlorination of the thiol to the corresponding sulfonyl chloride is a critical step. Several methods exist, with N-chlorosuccinimide (NCS) in the presence of aqueous acid being a mild and effective option that avoids the use of hazardous chlorine gas.[6][7][8][9]

• Procedure:

  • To a vigorously stirred solution of 2-(1-methylcyclopropyl)ethanethiol (1.0 eq) in acetonitrile (0.2 M) at 0 °C, add a solution of N-chlorosuccinimide (4.0 eq) in acetonitrile, followed by the dropwise addition of 2 M aqueous hydrochloric acid.

  • Maintain the temperature at 0-5 °C during the addition.

  • Stir the reaction mixture at this temperature for 1-2 hours. Monitor the reaction by TLC until the starting thiol is consumed.

  • Upon completion, pour the reaction mixture into ice-water and extract with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride. The product can be used in the next step without further purification or can be purified by vacuum distillation.

Application in Sulfonamide Synthesis

The primary application of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is in the synthesis of N-substituted sulfonamides, which are of significant interest in drug discovery.[3][10] The reaction with a primary or secondary amine in the presence of a base proceeds readily to afford the corresponding sulfonamide.

Figure 2: General scheme for the synthesis of N-substituted sulfonamides.

Protocol 2: General Procedure for the Synthesis of N-Aryl-2-(1-methylcyclopropyl)ethanesulfonamide

This protocol provides a general method for the coupling of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride with an aromatic amine.

• Rationale: The reaction of a sulfonyl chloride with an amine is a classic method for sulfonamide bond formation, often referred to as the Hinsberg reaction.[11] A base, such as pyridine or triethylamine, is required to neutralize the HCl generated during the reaction. Pyridine can also act as a nucleophilic catalyst.

• Procedure:

  • To a solution of an appropriate aniline (1.0 eq) in pyridine (0.5 M) at 0 °C, add a solution of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride (1.1 eq) in a minimal amount of dichloromethane dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into 1 M aqueous HCl and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash successively with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude sulfonamide can be purified by column chromatography on silica gel or by recrystallization.

Reactant 1	Reactant 2	Product	Base	Typical Yield
2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride	Aniline	N-Phenyl-2-(1-methylcyclopropyl)ethanesulfonamide	Pyridine	85-95%
2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride	4-Methoxyaniline	N-(4-Methoxyphenyl)-2-(1-methylcyclopropyl)ethanesulfonamide	Pyridine	80-90%
2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride	Benzylamine	N-Benzyl-2-(1-methylcyclopropyl)ethanesulfonamide	Triethylamine	85-95%

Conclusion and Future Perspectives

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride represents a strategically designed building block that offers a gateway to a diverse range of novel sulfonamides for application in medicinal chemistry and agrochemical research. Its synthesis from readily available starting materials and its predictable reactivity make it an attractive tool for lead discovery and optimization. The unique combination of the metabolically robust and conformationally defined 1-methylcyclopropyl group with the versatile sulfonamide linker provides a powerful strategy for modulating the physicochemical and pharmacological properties of drug candidates. Further exploration of this building block in parallel synthesis and the generation of compound libraries is anticipated to yield novel bioactive molecules with improved therapeutic potential.

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Application Notes and Protocols: Catalytic Methods for the Synthesis of Sulfonamides using 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Introduction: The Enduring Importance of the Sulfonamide Bond

The sulfonamide functional group is a cornerstone of modern medicinal chemistry and drug development. Its prevalence in a wide array of therapeutic agents, from antibacterial "sulfa drugs" to diuretics, anticonvulsants, and anti-cancer agents, underscores its significance as a privileged structural motif.[1] The unique physicochemical properties of the sulfonamide moiety—its geometry, hydrogen bonding capabilities, metabolic stability, and ability to act as an amide bioisostere—make it an invaluable tool for modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates.[2][3]

The most established and direct route to sulfonamide synthesis involves the reaction of a sulfonyl chloride with a primary or secondary amine, typically in the presence of a stoichiometric amount of a base like pyridine or triethylamine.[1] While effective, this classical approach can be hampered by the nucleophilicity of the amine, with less reactive or sterically hindered amines often requiring harsh conditions or yielding suboptimal results. Furthermore, the reliance on stoichiometric bases can complicate purification and introduce unnecessary waste streams.

This guide focuses on catalytic approaches to sulfonamide synthesis, with a specific emphasis on the use of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, a valuable building block for introducing a unique cyclopropyl motif into potential drug candidates. We will delve into the mechanistic underpinnings of these catalytic methods, providing researchers with the rationale to optimize their synthetic strategies. Detailed, field-proven protocols are provided to enable the direct application of these methods in a research and development setting.

Organocatalysis: The Power of Nucleophilic Catalysis with 4-Dimethylaminopyridine (DMAP)

Among the catalytic methods available for the sulfonylation of amines with sulfonyl chlorides, the use of 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst stands out for its efficiency, mild reaction conditions, and broad substrate scope.[4][5][6] DMAP has proven to be a far more potent catalyst than traditional bases like pyridine or hindered bases such as 2,4,6-collidine, particularly when dealing with challenging amine substrates.[4]

The "Why": Mechanistic Insight into DMAP Catalysis

The superior catalytic activity of DMAP is rooted in its ability to act as a potent nucleophile, engaging in a mechanism that is significantly more efficient than the general base catalysis pathway followed by less nucleophilic amines.[7][8]

The catalytic cycle can be broken down into three key steps:

• Formation of the Activated Intermediate: DMAP attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride ion to form a highly reactive N-sulfonylpyridinium salt. This intermediate is significantly more electrophilic than the parent sulfonyl chloride.

• Resonance Stabilization: The positive charge on the pyridinium nitrogen of this intermediate is stabilized by resonance with the lone pair of electrons on the dimethylamino group.[7][8] This delocalization of charge enhances the electrophilicity of the sulfonyl group, priming it for nucleophilic attack.

• Nucleophilic Attack and Catalyst Regeneration: The amine nucleophile attacks the activated sulfonyl group of the N-sulfonylpyridinium salt, forming the desired sulfonamide and releasing DMAP. A stoichiometric base (often a hindered amine like triethylamine or diisopropylethylamine) is typically included to neutralize the HCl generated in the initial step and the proton released from the amine upon sulfonylation, thus regenerating the catalytic DMAP for the next cycle.

This mechanistic pathway, particularly the formation of the resonance-stabilized and highly reactive intermediate, explains why even catalytic amounts of DMAP can dramatically accelerate the rate of sulfonylation.[9] DFT (Density Functional Theory) calculations have corroborated this, showing that the energy barrier for the formation of the DMAP intermediate is significantly lower than that for intermediates formed with other bases like collidine.[4][5]

Diagram 1: Catalytic Cycle of DMAP-Mediated Sulfonylation

Caption: Catalytic cycle of DMAP-mediated sulfonamide synthesis.

Experimental Protocols

Protocol 1: General Procedure for DMAP-Catalyzed Synthesis of Sulfonamides

This protocol describes a general method for the reaction of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride with a primary or secondary amine using catalytic DMAP and triethylamine as the stoichiometric base.

Materials:

• 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

• Amine (primary or secondary)

• 4-Dimethylaminopyridine (DMAP)

• Triethylamine (Et3N)

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer and stir bar

• Round-bottom flask

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere, add the amine (1.0 eq) and anhydrous dichloromethane (to make a 0.1 M solution based on the amine).

• Addition of Base and Catalyst: Add triethylamine (1.5 eq) and DMAP (0.1 eq) to the solution. Stir the mixture at room temperature for 10 minutes.

• Addition of Sulfonyl Chloride: Prepare a solution of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride (1.1 eq) in a minimal amount of anhydrous dichloromethane. Add this solution dropwise to the stirred amine solution at 0 °C (ice bath).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Upon completion, dilute the reaction mixture with dichloromethane.

  • Wash the organic layer sequentially with 1 M HCl (2 x volume), saturated aqueous NaHCO3 (2 x volume), and brine (1 x volume).

  • Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired sulfonamide.

Table 1: Representative Data for DMAP-Catalyzed Sulfonylation

Entry	Amine	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	Aniline	10	4	>95
2	Morpholine	10	2	>98
3	Benzylamine	10	3	96
4	tert-Butylamine	10	12	85
5	2-Chloroaniline	10	8	92

Note: Yields are representative and may vary based on the specific amine and reaction scale.

Alternative Catalytic Approaches and Their Applicability

While DMAP catalysis is a robust and highly recommended method for reacting aliphatic sulfonyl chlorides, other catalytic strategies are continuously being developed, primarily for the synthesis of arylsulfonamides. Their application to aliphatic substrates like 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride may present challenges.

Transition Metal Catalysis

Transition metals such as palladium and copper have been employed in various C-H activation and cross-coupling reactions to form sulfonamides.[10] For instance, palladium-catalyzed methods have been developed for the chlorosulfonylation of arylboronic acids, followed by in-situ amination.[10] Copper-catalyzed systems have been used for the amination of aryl chlorides.[11][12]

Causality Behind Experimental Choices: These methods are designed to either generate the sulfonyl chloride in situ from precursors like arylboronic acids or to facilitate the coupling of sulfonamide anions with aryl halides. The choice of ligand is often crucial to prevent catalyst deactivation and promote the desired bond formation.

Limitations for Aliphatic Sulfonyl Chlorides: A significant challenge is that many transition metal catalysts that activate C-S or C-Cl bonds in aryl systems may react differently or be ineffective with aliphatic sulfonyl chlorides. Indeed, some studies on copper-catalyzed C-H sulfonylation have reported that reactions with alkylsulfonyl chlorides were unsuccessful.[13] This suggests that oxidative addition to the S-Cl bond of an alkylsulfonyl chloride or other elementary steps in the catalytic cycle may be disfavored.

Lewis Acid Catalysis

Recent advancements have shown that Lewis acids, such as calcium triflimide (Ca(NTf2)2), can effectively activate sulfonyl fluorides for nucleophilic attack by amines.[2]

Causality Behind Experimental Choices: The Lewis acid coordinates to the fluorine atom, increasing the electrophilicity of the sulfur center and facilitating the displacement of the fluoride ion. This approach is advantageous as sulfonyl fluorides are often more stable and easier to handle than the corresponding chlorides.

Limitations for Sulfonyl Chlorides: This specific catalytic system is designed for the activation of the highly electronegative and hard fluoride atom. Its applicability to the softer chloride leaving group in sulfonyl chlorides is not established and may not be as effective.

Diagram 2: Workflow for Catalyst Selection and Optimization

Caption: Decision workflow for selecting a catalytic sulfonylation method.

Conclusion and Future Outlook

For the synthesis of sulfonamides from 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, organocatalysis with DMAP represents the most reliable, versatile, and mechanistically understood approach. The protocol provided herein is broadly applicable to a wide range of primary and secondary amines under mild conditions. While transition metal and Lewis acid catalysis offer innovative pathways in sulfonamide synthesis, their application is currently more focused on aryl sulfonyl precursors or sulfonyl fluorides, and their utility with aliphatic sulfonyl chlorides remains an area for future development. Researchers and drug development professionals can confidently employ the DMAP-catalyzed method as a primary strategy for incorporating the unique 2-(1-methylcyclopropyl)ethylsulfonyl moiety into their target molecules, accelerating the discovery of new chemical entities.

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protecting group strategies for amines in reactions with 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

An Application Guide to Amine Protection in the Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonamides

Introduction: The Challenge and Strategy

The 2-(1-methylcyclopropyl)ethane-1-sulfonyl moiety is a valuable structural motif in contemporary drug discovery. The inclusion of the methylcyclopropyl group can enhance metabolic stability, improve binding affinity, and fine-tune lipophilicity. The synthesis of sulfonamides from their corresponding sulfonyl chlorides and amines is a cornerstone reaction in medicinal chemistry.[1][2][3] However, the direct reaction of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride with complex, multifunctional amines is often fraught with challenges.

Primary and secondary amines are potent nucleophiles and bases, which can lead to undesirable side reactions, such as reaction with other electrophilic centers in the molecule or unwanted acid-base interactions.[4] To ensure a clean, high-yielding synthesis of the target sulfonamide, a robust protecting group strategy is essential. This involves temporarily "masking" the reactive amine as a less nucleophilic carbamate, performing the sulfonylation, and then selectively removing the mask to unveil the final product.[5]

This guide provides a comprehensive overview of orthogonal protecting group strategies—specifically focusing on Boc, Cbz, and Fmoc groups—and delivers detailed, field-proven protocols for their application in the synthesis of 2-(1-methylcyclopropyl)ethane-1-sulfonamides.

Logical Framework for Amine Protection and Sulfonylation

The overall synthetic sequence follows a logical three-stage process: protection, sulfonylation, and deprotection. Each step must be chosen to be compatible with the overall molecular structure.

Diagram 2: Decision tree for selecting an appropriate amine protecting group.

Detailed Experimental Protocols

The following protocols provide robust, general procedures that can be adapted for a wide range of amine substrates.

Part 1: Protection of the Amine Substrate

Protocol 1A: N-Boc Protection [6][7]

• Dissolution: Dissolve the amine (1.0 eq) in a suitable solvent such as tetrahydrofuran (THF), dichloromethane (DCM), or a mixture of dioxane and water (approx. 0.2-0.5 M).

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1-1.2 eq). For amine hydrochloride salts, add a base such as triethylamine (TEA, 2.2 eq) or aqueous sodium bicarbonate (NaHCO₃). [8]For free amines, a base like TEA (1.5 eq) or 4-dimethylaminopyridine (DMAP, 0.1 eq) can accelerate the reaction. [9][6]3. Reaction: Stir the mixture at room temperature for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Concentrate the reaction mixture under reduced pressure. If an aqueous base was used, extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude N-Boc protected amine, which can be purified by column chromatography if necessary.

Protocol 1B: N-Cbz Protection [10][11][12]

• Dissolution: Dissolve the amine (1.0 eq) in a suitable solvent system, such as aqueous sodium carbonate (Na₂CO₃) or a biphasic mixture of an organic solvent (e.g., DCM) and aqueous NaHCO₃. Cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise while stirring vigorously, ensuring the temperature remains below 5 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor progress by TLC or LC-MS.

• Work-up: Separate the organic layer (if used). Wash the aqueous layer with diethyl ether to remove excess Cbz-Cl. Cool the aqueous layer to 0 °C and carefully acidify to pH ~2 with 1 M HCl. Extract the product with ethyl acetate, dry the combined organic extracts over Na₂SO₄, filter, and concentrate to yield the N-Cbz protected amine.

Protocol 1C: N-Fmoc Protection [13][8][14][15]

• Dissolution: Dissolve the amine (1.0 eq) in a solvent mixture, typically aqueous dioxane or aqueous acetone, containing a mild base like NaHCO₃ (2.0 eq).

• Reagent Addition: Add a solution of 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl, 1.1 eq) in dioxane or acetone dropwise at room temperature.

• Reaction: Stir the mixture for 1-6 hours at room temperature. Monitor for completion by TLC or LC-MS.

• Work-up: Add water to the reaction mixture and extract the product with an organic solvent like ethyl acetate. Wash the organic layer with dilute acid (e.g., 0.5 M HCl) and brine, then dry over Na₂SO₄, filter, and concentrate. Purify by column chromatography as needed.

Part 2: Sulfonamide Formation

Protocol 2: Reaction with 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride [1][2]

• Setup: To a solution of the N-protected amine (1.0 eq) in anhydrous DCM or pyridine at 0 °C under a nitrogen atmosphere, add a suitable base such as pyridine (can be used as solvent) or triethylamine (1.5 eq).

• Reagent Addition: Add a solution of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride (1.1 eq) in anhydrous DCM dropwise to the cooled mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours. The reaction progress should be monitored by TLC or LC-MS.

• Work-up: Quench the reaction by adding water. If DCM was the solvent, dilute with additional DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude protected sulfonamide is typically purified by silica gel column chromatography.

Part 3: Deprotection to Yield Final Product

Protocol 3A: Boc Deprotection [16][9][17]

• Setup: Dissolve the N-Boc protected sulfonamide (1.0 eq) in an appropriate solvent such as DCM, dioxane, or methanol.

• Reagent Addition: Add a strong acid. Common conditions include:

  • A 20-50% solution of trifluoroacetic acid (TFA) in DCM.

  • A 4 M solution of HCl in dioxane.

• Reaction: Stir the solution at room temperature for 30 minutes to 4 hours. Monitor deprotection by TLC or LC-MS.

• Work-up: Concentrate the reaction mixture under reduced pressure. If the product precipitates as a salt, it can be collected by filtration. Otherwise, the residue can be triturated with diethyl ether to induce precipitation. The resulting amine salt can be used directly or neutralized with a mild base.

Protocol 3B: Cbz Deprotection [18][19][12]

• Setup: Dissolve the N-Cbz protected sulfonamide (1.0 eq) in a suitable solvent like methanol, ethanol, or ethyl acetate.

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol% by weight).

• Hydrogenation: Purge the reaction flask with nitrogen, then introduce hydrogen gas (H₂), typically via a balloon or at 1 atm pressure on a hydrogenation apparatus.

• Reaction: Stir the mixture vigorously under the H₂ atmosphere at room temperature until the reaction is complete (typically 2-24 hours), as monitored by TLC or LC-MS.

• Work-up: Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with the reaction solvent. Concentrate the filtrate under reduced pressure to obtain the deprotected sulfonamide.

Protocol 3C: Fmoc Deprotection [20][21][22][23]

• Setup: Dissolve the N-Fmoc protected sulfonamide (1.0 eq) in N,N-dimethylformamide (DMF).

• Reagent Addition: Add a basic deprotection agent. The most common is a 20% solution of piperidine in DMF.

• Reaction: Stir the mixture at room temperature. The reaction is typically very fast, often completing in under 30 minutes. Monitor by TLC or LC-MS.

• Work-up: Concentrate the reaction mixture under high vacuum to remove DMF and piperidine. The resulting residue can be purified by column chromatography or crystallization to isolate the final sulfonamide product.

Diagram 3: Key chemical structures involved in the synthesis.

Conclusion

The successful synthesis of complex sulfonamides derived from 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride hinges on the judicious selection and implementation of an amine protecting group strategy. By carefully considering the chemical stability of the substrate, researchers can choose between acid-labile (Boc), hydrogenation-labile (Cbz), or base-labile (Fmoc) groups to create a fully orthogonal synthetic route. The protocols detailed in this guide provide a reliable and validated framework for chemists to navigate these transformations, ensuring high yields and purity for their target molecules in drug discovery and development pipelines.

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one-pot synthesis of sulfonamides from 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Application Note & Protocol

Efficient One-Pot Synthesis of Novel Sulfonamides from 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride for Drug Discovery Pipelines

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Strategic Advantage of Cyclopropyl-Containing Sulfonamides

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, present in a vast array of therapeutics ranging from antibacterial agents to anticancer drugs.[1][2][3] Its ability to act as a bioisostere for amides and carboxylic acids, while offering improved metabolic stability and distinct hydrogen bonding patterns, makes it an invaluable scaffold.[4][5] Concurrently, the incorporation of small, strained ring systems like cyclopropane has become a powerful strategy in drug design. The cyclopropyl moiety imparts conformational rigidity, enhances sp³ character, and can favorably modulate physicochemical properties such as solubility and metabolic stability.[6][7]

This document provides a comprehensive guide to the one-pot synthesis of novel sulfonamides derived from 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride. This specific building block combines the desirable features of a flexible alkyl linker with a metabolically robust cyclopropyl group, offering a unique vector for exploring chemical space in drug discovery programs. We present a reliable, scalable, and efficient protocol that proceeds from the sulfonyl chloride and a diverse range of primary or secondary amines, culminating in the target sulfonamide without the need for isolating intermediates. The causality behind each experimental choice is explained, providing a framework for both successful execution and logical troubleshooting.

Mechanistic Rationale: The Chemistry of Sulfonamide Bond Formation

The synthesis of a sulfonamide from a sulfonyl chloride and an amine is a classic example of nucleophilic acyl substitution at a sulfur center. The reaction proceeds via a well-established mechanism that is both robust and high-yielding.

The Core Reaction: The central event is the nucleophilic attack of the lone pair of electrons on the amine's nitrogen atom onto the highly electrophilic sulfur atom of the sulfonyl chloride.[8] The strong electron-withdrawing effect of the two oxygen atoms and the chlorine atom renders the sulfur atom susceptible to this attack.

Role of the Base: This reaction liberates one equivalent of hydrochloric acid (HCl). In the absence of a scavenger, this acid would protonate the starting amine, converting it into its non-nucleophilic ammonium salt and halting the reaction. Therefore, the inclusion of a non-nucleophilic organic base, such as triethylamine (TEA) or pyridine, is critical. The base irreversibly neutralizes the generated HCl, forming a salt (e.g., triethylammonium chloride) and driving the reaction to completion.[9]

Why a One-Pot Approach? The reaction is typically fast and clean, making it ideal for a one-pot procedure.[5] By directly reacting the sulfonyl chloride with the amine in the presence of a base, we avoid the laborious process of isolating and purifying intermediates, which significantly improves time and resource efficiency—a critical factor in high-throughput medicinal chemistry.[10] The stability of the 2-(1-methylcyclopropyl)ethane scaffold under these standard, mild conditions ensures the integrity of this valuable motif throughout the synthesis.

Visualized Experimental Workflow

The following diagram outlines the complete one-pot synthesis workflow, from initial setup to the isolation of the purified sulfonamide product.

Caption: A step-by-step flowchart of the one-pot sulfonamide synthesis protocol.

Detailed Experimental Protocol

This protocol describes a general procedure for the reaction of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride with a representative amine. The quantities can be scaled as needed.

4.1. Materials and Equipment

Reagents & Materials	Equipment
2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride	Round-bottom flasks
Selected primary or secondary amine	Magnetic stirrer and stir bars
Triethylamine (TEA), ≥99.5%	Ice-water bath
Dichloromethane (CH₂Cl₂), anhydrous	Syringes and needles
Deionized Water	Separatory funnel
1 M Hydrochloric Acid (HCl)	Rotary evaporator
Saturated aq. Sodium Bicarbonate (NaHCO₃)	Flash chromatography system
Brine (Saturated aq. NaCl)	Standard laboratory glassware
Anhydrous Sodium Sulfate (Na₂SO₄)	TLC plates (silica gel)
Silica gel for column chromatography
Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

4.2. Quantitative Reagent Table (Example Reaction)

This table is based on a 1.0 mmol scale reaction with Aniline as the amine substrate. Adjust amounts accordingly for different amines.

Reagent	M.W. ( g/mol )	Mmol	Equivalents	Amount
Aniline	93.13	1.0	1.0	93 mg (0.091 mL)
2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride	~180.68	1.1	1.1	~199 mg
Triethylamine (TEA)	101.19	1.5	1.5	152 mg (0.209 mL)
Dichloromethane (CH₂Cl₂)	-	-	-	10 mL

4.3. Step-by-Step Synthesis Procedure

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 eq) and anhydrous dichloromethane (5 mL). Add triethylamine (1.5 eq) to the solution.

  • Expert Insight: Using a slight excess of the base (1.5 eq) ensures complete neutralization of HCl and can help drive the reaction forward, especially with less nucleophilic amines. Anhydrous conditions are crucial to prevent the hydrolysis of the highly reactive sulfonyl chloride starting material.[11]

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0 °C.

• Addition of Sulfonyl Chloride: In a separate vial, dissolve 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride (1.1 eq) in anhydrous dichloromethane (5 mL). Using a syringe, add this solution dropwise to the cooled amine solution over 5-10 minutes.

  • Expert Insight: A slight excess of the sulfonyl chloride ensures full consumption of the potentially more valuable amine substrate. The dropwise addition at 0 °C is a critical control measure to manage the exothermic nature of the reaction and minimize the formation of potential side products.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for 2-4 hours.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is fully consumed.

• Workup - Quenching and Extraction: Once the reaction is complete, add deionized water (15 mL) to the flask to quench the reaction and dissolve the triethylammonium chloride salt. Transfer the mixture to a separatory funnel.

• Washing: Separate the organic layer. Wash the organic layer sequentially with 1 M HCl (15 mL) to remove excess triethylamine, saturated aqueous NaHCO₃ (15 mL) to remove any residual acid, and finally with brine (15 mL) to remove residual water.[12]

  • Expert Insight: These washing steps are essential for simplifying the final purification. Emulsions can sometimes form during this process; adding more brine or allowing the funnel to stand can help break them.[13]

• Drying and Concentration: Dry the isolated organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure sulfonamide.[14]

Troubleshooting and Field-Proven Insights

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Hydrolysis of sulfonyl chloride. 2. Poorly nucleophilic amine. 3. Insufficient base.	1. Ensure all glassware is oven-dried and use anhydrous solvents. 2. For electron-deficient amines, increase reaction time, warm gently (e.g., to 40 °C), or consider a stronger, non-nucleophilic base like DBU. 3. Ensure at least 1.2-1.5 equivalents of base are used.
Multiple Spots on TLC (Side Products)	1. For primary amines, formation of the bis-sulfonylated product. 2. Reaction temperature was too high.	1. Use a larger excess of the primary amine (e.g., 2-3 equivalents) and add the sulfonyl chloride as the limiting reagent. 2. Maintain cooling during the addition of the sulfonyl chloride.
Difficult Purification	1. Product is very non-polar or polar. 2. Triethylammonium chloride salt co-extracted.	1. Adjust the chromatography solvent system accordingly. A reverse-phase system may be necessary for highly polar compounds. 2. Ensure the aqueous HCl wash was performed thoroughly during the workup.

References

• Organic Chemistry Portal. Sulfonamide synthesis by S-N coupling . Available at: [Link]

• Macmillan Group - Princeton University. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation . Available at: [Link]

• Google Patents. US20090112021A1 - Preparation of cyclopropyl sulfonylamides.

• ResearchGate. Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides | Request PDF . Available at: [Link]

• CHEMISTRY & BIOLOGY INTERFACE. Recent advances in synthesis of sulfonamides: A review . Available at: [Link]

• Royal Society of Chemistry. Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2 . Available at: [Link]

• Journal of the American Chemical Society. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation . Available at: [Link]

• National Institutes of Health. Preparation of sulfonamides from N-silylamines - PMC . Available at: [Link]

• Chemistry LibreTexts. 23.9: Amines as Nucleophiles . Available at: [Link]

• Taylor & Francis Online. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates . Available at: [Link]

• Google Patents. Sulfonamide purification process - US2777844A.

• ACS Publications. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO | Organic Letters . Available at: [Link]

• ResearchGate. (PDF) Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography . Available at: [Link]

• Scite.ai. Cyclopropyl piperazine sulfonyl and carboxamide derivatives synthesis. Available at: [Link]

• ACS Publications. Synthesis of sulfonyl chloride substrate precursors . Available at: [Link]

• MDPI. Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art . Available at: [Link]

• Google Patents. WO2009053281A1 - Process for the preparation of cyclopropyl sulfonamide.

• ResearchGate. Sulfonamides: Synthesis and The Recent Applications in Medicinal Chemistry . Available at: [Link]

• National Institutes of Health. Synthesis of aryl cyclopropyl sulfides through copper-promoted S-cyclopropylation of thiophenols using cyclopropylboronic acid - PMC . Available at: [Link]

• Organic Syntheses. methanesulfonyl chloride - Organic Syntheses Procedure . Available at: [Link]

• SpringerLink. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions . Available at: [Link]

• Advanced Journal of Chemistry. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review . Available at: [Link]

• Hypha Discovery Blogs. Metabolism of cyclopropyl groups . Available at: [Link]

• JAOAC. REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES . Available at: [Link]

• PrepChem.com. Synthesis of Ethane sulfenyl chloride . Available at: [Link]

• Sciencemadness.org. Ethane Sulfonyl Chloride Synthesis . Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Minimizing Hydrolysis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Welcome to the technical support center for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride. This guide is designed for researchers, chemists, and drug development professionals to provide expert insights, troubleshooting strategies, and validated protocols to mitigate the primary challenge associated with this reagent: its susceptibility to hydrolysis. As a highly reactive electrophile, its efficacy in synthesis is directly tied to the rigorous exclusion of water. This document provides a framework for understanding and controlling this critical parameter.

Section 1: Understanding the Core Problem: The Hydrolysis Pathway

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is a valuable building block, but its sulfonyl chloride moiety is highly electrophilic. This makes it an excellent substrate for nucleophilic attack by amines or alcohols to form desired sulfonamides and sulfonate esters. However, this same reactivity makes it extremely sensitive to water, which can act as a nucleophile, leading to its decomposition into the corresponding sulfonic acid.[1]

The hydrolysis reaction proceeds as follows:

CH₃(C₃H₄)CH₂CH₂SO₂Cl + H₂O → CH₃(C₃H₄)CH₂CH₂SO₃H + HCl

This side reaction has significant consequences:

• Reduced Yield: The consumption of the starting material by water directly lowers the yield of the intended product.[2]

• Formation of Corrosive Byproducts: The generation of hydrogen chloride (HCl) can create a corrosive environment, potentially damaging equipment and reacting with acid-sensitive functional groups elsewhere in the molecule.[2]

• Complicated Purification: The resulting sulfonic acid is a polar, often water-soluble impurity that can complicate the workup and purification of the desired product.

Mechanism of Hydrolysis

The hydrolysis of alkanesulfonyl chlorides typically proceeds through a bimolecular nucleophilic substitution (SN2-type) mechanism.[3] A water molecule directly attacks the electrophilic sulfur atom, leading to a trigonal bipyramidal transition state, followed by the displacement of the chloride leaving group.

Caption: SN2 mechanism for sulfonyl chloride hydrolysis.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary visual and analytical signs that my sulfonyl chloride has hydrolyzed?

A1: You may observe several signs. Visually, the reagent may appear cloudy or fume upon exposure to ambient air as it reacts with humidity to produce HCl gas.[2] Analytically, the most definitive evidence comes from spectroscopy. In a ¹H NMR spectrum (run in an aprotic solvent like CDCl₃), you will see a new set of peaks corresponding to the sulfonic acid byproduct, often with slightly shifted signals for the protons adjacent to the sulfur atom.[4] In HPLC analysis, a new, typically more polar peak will appear with a shorter retention time than the parent sulfonyl chloride.

Q2: How critical is the use of anhydrous solvents, and what grade is sufficient?

A2: It is absolutely critical. Trace amounts of water are the primary cause of hydrolysis.[1] You should always use solvents from a freshly opened bottle labeled "anhydrous" (typically <50 ppm water) or solvents dispensed from a dedicated solvent purification system. If neither is available, solvents must be freshly distilled from an appropriate drying agent (e.g., CaH₂ for dichloromethane, sodium/benzophenone for THF). Using standard "reagent grade" solvents without prior drying is a common cause of reaction failure.

Q3: Can I use a common base like triethylamine (TEA) or pyridine to scavenge the HCl produced during my reaction?

A3: While tempting, using common tertiary amines like TEA or pyridine is risky. These bases can act as nucleophiles themselves, attacking the sulfonyl chloride. More importantly, they can promote an elimination-addition pathway by abstracting a proton from the carbon alpha to the sulfonyl group, forming a highly reactive "sulfene" intermediate.[3][5] This intermediate can then be trapped by any nucleophile present, including water, leading to a complex mixture of products. For scavenging HCl, a non-nucleophilic, sterically hindered base such as 2,6-lutidine or diisopropylethylamine (DIPEA) is a much safer choice.

Q4: I used anhydrous solvents and oven-dried my glassware, but the reaction still shows significant hydrolysis. What are other potential sources of water?

A4: This is a common frustration. Beyond solvents and glassware, consider these sources:

• The Atmosphere: If your reaction is not maintained under a positive pressure of an inert gas (nitrogen or argon), moisture from the air can enter the flask. Ensure all joints are well-sealed and you have a steady, gentle flow of inert gas.

• Reagents: Your amine or alcohol substrate may be hygroscopic or may not have been stored under anhydrous conditions. If it is a salt (e.g., an amine hydrochloride), it can contain water of hydration. Solid reagents should be dried in a vacuum oven before use.

• Syringes and Needles: Syringes used for transferring reagents can introduce moisture if not properly dried. Purge syringes with inert gas before drawing up reagents.

Q5: How should I properly store and handle 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride?

A5: Proper storage is key to maintaining the reagent's integrity. It should be stored in a tightly sealed container, preferably with a Teflon-lined cap.[2] For added protection, the container can be placed inside a desiccator or a glovebox. Store in a cool, dry place. When handling, open the container only for the minimum time necessary and preferably under a blanket of inert gas. Using a syringe to withdraw the required amount through a septum is the ideal handling technique.

Section 3: Troubleshooting Guide: A Systematic Workflow

When faced with low yields or product contamination, a systematic approach is necessary to identify and eliminate the source of hydrolysis.

Caption: Systematic workflow for troubleshooting hydrolysis.

Protocol 1: Analytical Workflow for Detecting and Quantifying Hydrolysis

This protocol establishes a baseline to confirm if hydrolysis is the root cause.

• Sample Preparation: Carefully withdraw a small aliquot (~5-10 mg) of your 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride starting material. Immediately dissolve it in 0.5 mL of an anhydrous deuterated aprotic solvent (e.g., CDCl₃ or Acetone-d₆) in a dry NMR tube that has been flushed with nitrogen.[4]

• ¹H NMR Analysis: Acquire a ¹H NMR spectrum.

  • Expected Spectrum (Pure): You should see clean signals corresponding to the methyl, cyclopropyl, and ethyl protons.

  • Signs of Hydrolysis: The presence of a second set of similar, but shifted, peaks indicates the sulfonic acid. The -SO₃H proton itself may be visible as a broad singlet, often far downfield (>10 ppm), though it can exchange and may not always be observed.

  • Quantification: Integrate the peaks corresponding to a unique proton signal from both the sulfonyl chloride and the sulfonic acid to determine the approximate molar ratio and thus the extent of initial hydrolysis.

• RP-HPLC Analysis:

  • Method Development: Develop a reverse-phase HPLC method (e.g., using a C18 column with a water/acetonitrile or water/methanol gradient). The sulfonic acid will elute earlier than the less polar sulfonyl chloride.[6][7]

  • Analysis: Dissolve a known quantity of the starting material in anhydrous acetonitrile and inject it immediately. The relative peak areas will provide a more accurate quantification of purity than NMR.

Protocol 2: Best Practices for a Rigorously Anhydrous Reaction Setup

• Glassware Preparation: All glassware (reaction flask, dropping funnel, condenser, magnetic stir bar) must be disassembled, cleaned, and dried in an oven at >120 °C for at least 4 hours (ideally overnight).

• Assembly: Assemble the glassware hot from the oven under a positive flow of dry nitrogen or argon. Use a light coating of vacuum grease on all ground glass joints to ensure a perfect seal.

• Inert Atmosphere: Once assembled and cooled to room temperature, maintain the inert atmosphere using either a nitrogen/argon balloon (for simple setups) or a Schlenk line for more sensitive reactions. Ensure a gentle, positive pressure is maintained throughout the experiment.

• Reagent Transfer:

  • Liquids: Transfer anhydrous solvents and liquid reagents via a dry, nitrogen-flushed syringe through rubber septa.

  • Solids: If a solid reagent must be added, do so under a strong counter-flow of inert gas to minimize exposure to the atmosphere.

Data Summary: Recommended Solvents and Drying Agents

Solvent	Boiling Point (°C)	Recommended Drying Agent	Comments
Dichloromethane (DCM)	40	Calcium Hydride (CaH₂)	Distill prior to use. Do not use sodium.
Tetrahydrofuran (THF)	66	Sodium/Benzophenone	The deep blue/purple color of the ketyl radical indicates the solvent is anhydrous.
Acetonitrile (MeCN)	82	Calcium Hydride (CaH₂)	Distill and store over molecular sieves.
Toluene	111	Sodium	Can also be dried by azeotropic distillation.

Section 4: Validated Experimental Protocol: General Sulfonamide Formation

This protocol incorporates all best practices to serve as a reliable starting point for the synthesis of a sulfonamide, a common application for this reagent.

Objective: To synthesize N-benzyl-2-(1-methylcyclopropyl)ethanesulfonamide with minimal hydrolysis of the starting sulfonyl chloride.

Materials:

• 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

• Benzylamine (distilled from CaH₂ before use)

• 2,6-Lutidine (distilled from CaH₂ before use)

• Anhydrous Dichloromethane (DCM) from a solvent purification system

• Oven-dried glassware and magnetic stir bar

Procedure:

• Setup: Assemble a 100 mL round-bottom flask, equipped with a magnetic stir bar and a rubber septum, under a positive pressure of argon.

• Initial Charge: To the flask, add anhydrous DCM (40 mL) via syringe. Then, add benzylamine (1.0 eq) and 2,6-lutidine (1.2 eq) via syringe.

• Cooling: Cool the resulting solution to 0 °C in an ice-water bath. Allow the solution to stir for 10 minutes to equilibrate at this temperature.

• Sulfonyl Chloride Addition: In a separate, dry vial, dissolve 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride (1.05 eq) in a small amount of anhydrous DCM (~5 mL). Using a syringe, add this solution dropwise to the stirring reaction mixture at 0 °C over 15-20 minutes. Causality Note: Slow, dropwise addition at low temperature is crucial to dissipate the heat of reaction and minimize the rate of any potential side reactions, including hydrolysis from any unavoidable trace moisture.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then let it warm slowly to room temperature and stir for an additional 2-4 hours (or until TLC/LC-MS analysis shows complete consumption of the starting amine).

• Workup:

  • Quench the reaction by adding 1M HCl (aq) and transfer the mixture to a separatory funnel.

  • Separate the layers and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the pure sulfonamide.

By adhering to these rigorous protocols, researchers can significantly improve the reliability and yield of reactions involving 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, ensuring its potential as a synthetic building block is fully realized.

References

• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. HoriazonChemical. Retrieved from [Link]

• King, J. F., & Durst, T. (1992). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 114(5), 1743–1749. Retrieved from [Link]

• Rogge, M. H., & Jones, J. (1971). Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B: Physical Organic, 327-329. Retrieved from [Link]

• King, J. F., & Hillhouse, J. H. (1983). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 61(7), 1583-1593. Retrieved from [Link]

• Kevill, D. N., & D'Souza, M. J. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. International Journal of Molecular Sciences, 9(5), 856–864. Retrieved from [Link]

• Grygorenko, O., et al. (2022). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. Retrieved from [Link]

• Moody, C. J., & Rees, C. W. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(5), 905–909. Retrieved from [Link]

• Grygorenko, O., et al. (2022). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ResearchGate. Retrieved from [Link]

• L'Oreal. (2001). Process for preparing sulphonate salts via alkaline hydrolysis of the corresponding sulfonyl chlorides. Google Patents.

• Wang, L., et al. (2022). Photoredox-Catalyzed Synthesis of 3-Sulfonylated Pyrrolin-2-ones via a Regioselective Tandem Sulfonylation Cyclization of 1,5-Dienes. Molecules, 27(15), 4987. Retrieved from [Link]

• Al-Masum, M., et al. (2022). Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. Molecules, 27(24), 8780. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfonyl halide. Retrieved from [Link]

• CN109298092B. (2021). HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid. Google Patents.

• Sharma, D. K., et al. (1995). Titrimetric determination of some sulphonyl chlorides. Indian Journal of Chemistry, 34A, 420-422. Retrieved from [Link]

• Reddy, G. S., et al. (2023). Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride in Chlorosulfonic Acid for Gefapixant Citrate Manufacture. ResearchGate. Retrieved from [Link]

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• 2. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 3. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Welcome to the technical support center for the purification of crude 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride (CAS No. 1803599-11-2). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the challenges associated with purifying this specific aliphatic sulfonyl chloride. Our approach is rooted in practical, field-proven insights to ensure you can achieve the desired purity for your downstream applications.

I. Understanding the Molecule and Potential Challenges

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is a reactive intermediate crucial for introducing the 2-(1-methylcyclopropyl)ethyl sulfonyl moiety in medicinal and agrochemical research. The presence of the strained cyclopropyl ring and the reactive sulfonyl chloride group presents unique challenges in its purification. Key challenges include:

• Hydrolytic Instability: Like all sulfonyl chlorides, this compound is highly susceptible to hydrolysis, yielding the corresponding sulfonic acid, which is often a primary impurity.

• Thermal Sensitivity: Aliphatic sulfonyl chlorides can be prone to decomposition at elevated temperatures, which can complicate purification by distillation.

• Potential for Ring Opening: The strained cyclopropyl group, particularly with a methyl substituent, may be susceptible to ring-opening under certain conditions, leading to isomeric impurities.

• Synthesis-Derived Impurities: The impurity profile is heavily dependent on the synthetic route. A common method for preparing aliphatic sulfonyl chlorides is the oxidative chlorination of the corresponding thiol. This can lead to impurities such as the starting thiol, the corresponding disulfide, and partially oxidized intermediates.

II. Troubleshooting Guide: A Problem-and-Solution Approach

This section directly addresses common issues encountered during the purification of crude 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Problem 1: My final product is contaminated with a significant amount of a polar, water-soluble impurity.

Likely Cause: This is almost certainly the corresponding sulfonic acid, 2-(1-methylcyclopropyl)ethane-1-sulfonic acid, formed from the hydrolysis of the sulfonyl chloride by exposure to water during the workup or purification.

Troubleshooting Steps:

• Rigorous Anhydrous Technique:

  • Ensure all glassware is oven-dried or flame-dried under vacuum before use.

  • Use anhydrous solvents for all extractions and chromatography. Solvents should be freshly distilled or obtained from a solvent purification system.

  • Conduct all operations under an inert atmosphere (e.g., nitrogen or argon).

• Aqueous Workup with Care:

  • If an aqueous wash is necessary to remove water-soluble byproducts from the synthesis, perform it quickly and at a low temperature (0-5 °C) using ice-cold deionized water or brine.

  • Immediately after the aqueous wash, separate the organic layer and dry it thoroughly with a suitable drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• "Dry" Purification Methods:

  • Prioritize purification techniques that do not involve water, such as fractional distillation under high vacuum or chromatography with anhydrous solvents.

Problem 2: During vacuum distillation, my product is decomposing, leading to a dark-colored distillate and low yield.

Likely Cause: Aliphatic sulfonyl chlorides can be thermally labile. The combination of heat and trace impurities can catalyze decomposition.

Troubleshooting Steps:

• Optimize Distillation Parameters:

  • High Vacuum is Critical: Use a high-quality vacuum pump to achieve the lowest possible pressure. A lower pressure allows for distillation at a lower temperature, minimizing thermal decomposition. Aim for a pressure below 1 mmHg if possible.

  • Short Path Distillation: For small quantities, a Kugelrohr or short path distillation apparatus is ideal as it minimizes the residence time of the compound at high temperatures.

  • Fractional Distillation for Purity: For larger scales where higher purity is required, use a short, vacuum-jacketed Vigreux or packed column to achieve good separation without excessive heating.

• Pre-treatment Before Distillation:

  • If the crude product is highly impure, consider a preliminary purification step like a quick filtration through a plug of silica gel with a non-polar solvent (e.g., hexanes) to remove baseline impurities before distillation.

Problem 3: I am struggling to separate my product from non-polar impurities using silica gel chromatography.

Likely Cause: Common non-polar impurities from a thiol oxidation synthesis route include the starting thiol (2-(1-methylcyclopropyl)ethanethiol) and the corresponding disulfide. These can have similar polarities to the sulfonyl chloride.

Troubleshooting Steps:

• Optimize Your Chromatography Conditions:

  • Solvent System: Use a gradient elution starting with a very non-polar solvent system (e.g., 100% hexanes) and gradually increasing the polarity with a solvent like ethyl acetate or dichloromethane. A shallow gradient will provide better separation.

  • Silica Gel Deactivation: Sulfonyl chlorides can sometimes react with the acidic sites on silica gel. If you observe streaking or decomposition on the column, consider deactivating the silica gel by pre-treating it with a small amount of a non-nucleophilic base like triethylamine in your eluent system (e.g., 0.1-1% triethylamine in your solvent mixture).

• Chemical Scavenging of Thiol Impurities:

  • If the primary non-polar impurity is the starting thiol, it can be selectively removed by washing the crude organic solution with a dilute aqueous solution of a mild base like sodium bicarbonate. This will deprotonate the thiol, making it water-soluble, while the sulfonyl chloride remains in the organic layer. Perform this wash quickly and at a low temperature to minimize hydrolysis of your product.

III. Frequently Asked Questions (FAQs)

Q1: What is the best way to store purified 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride?

A1: Due to its moisture and potential thermal sensitivity, the purified product should be stored under an inert atmosphere (argon or nitrogen) in a tightly sealed container at a low temperature (-20 °C is recommended for long-term storage).[1] Parafilm can be used to seal the container cap for extra protection against moisture ingress.

Q2: Can I use recrystallization to purify this compound?

A2: Recrystallization is a viable option if the crude 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is a solid at room temperature and a suitable solvent system can be found. Given that many aliphatic sulfonyl chlorides are oils, this may not be applicable. If it is a solid, you would need to find a solvent in which the sulfonyl chloride is soluble at an elevated temperature but sparingly soluble at a low temperature, and in which the impurities have different solubility profiles. This would require experimental screening of various anhydrous organic solvents.

Q3: What are the key safety precautions I should take when handling this compound?

A3: 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride should be handled with care in a well-ventilated fume hood.[1][2][3] It is a corrosive substance that can cause severe skin burns and eye damage upon contact. It is also a lachrymator. Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][2][3] Have a quenching agent (e.g., a solution of sodium bicarbonate) readily available to neutralize any spills.

Q4: How can I monitor the progress of the purification?

A4: Thin-layer chromatography (TLC) is a quick and effective way to monitor the purification process. Use silica gel plates and a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate). The sulfonyl chloride can be visualized under UV light if it contains a chromophore, or by staining with a potassium permanganate solution. Gas chromatography-mass spectrometry (GC-MS) can also be used to analyze the purity of fractions, but care must be taken to avoid on-column degradation.

IV. Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This protocol is suitable for purifying liquid 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride from non-volatile impurities.

• Setup: Assemble a short path distillation apparatus or a fractional distillation setup with a vacuum-jacketed Vigreux column. Ensure all glassware is thoroughly dried.

• Crude Material: Place the crude sulfonyl chloride in the distillation flask with a magnetic stir bar.

• Vacuum Application: Connect the apparatus to a high-vacuum pump with a cold trap. Slowly and carefully apply the vacuum.

• Heating: Gently heat the distillation flask using an oil bath.

• Fraction Collection: Collect the fractions that distill over at a constant temperature and pressure. The exact boiling point will depend on the vacuum achieved. If physical data is unavailable, a scouting distillation on a small scale may be necessary to determine the approximate boiling range.

• Monitoring: Monitor the purity of the collected fractions by TLC or GC-MS.

• Storage: Combine the pure fractions and store them under an inert atmosphere at -20 °C.

Protocol 2: Purification by Silica Gel Chromatography

This protocol is suitable for separating the sulfonyl chloride from impurities of similar volatility but different polarity.

• Column Packing: Pack a glass chromatography column with silica gel using a slurry method with a non-polar solvent (e.g., hexanes).

• Sample Loading: Dissolve the crude 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride in a minimal amount of a suitable solvent (e.g., dichloromethane or a small amount of the initial eluent). Load the sample onto the top of the silica gel column.

• Elution: Begin eluting the column with a non-polar solvent (e.g., 100% hexanes). Gradually increase the polarity of the eluent by adding small increments of a more polar solvent like ethyl acetate or dichloromethane.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure (rotary evaporation), keeping the bath temperature low to prevent decomposition.

• Storage: Place the purified product under a high vacuum to remove any residual solvent and then store it under an inert atmosphere at -20 °C.

V. Visualizations

Decision Workflow for Purification Method Selection

Caption: Decision tree for selecting the appropriate purification method.

General Workflow for Purification by Chromatography

Caption: A typical workflow for purification using silica gel chromatography.

VI. References

Sources

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chemicalbook.com [chemicalbook.com]

Technical Support Center: Synthesis of Sulfonamides from 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Welcome to the technical support center for the synthesis of sulfonamides utilizing 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific sulfonamide synthesis, troubleshoot common issues, and address frequently asked questions. Our goal is to provide you with the expertise and practical insights needed to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride in sulfonamide synthesis?

A1: The 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride is a valuable building block in medicinal chemistry. The cyclopropyl moiety can introduce conformational rigidity and favorable metabolic stability into the final sulfonamide product. This can lead to improved binding affinity and pharmacokinetic properties in drug candidates.

Q2: What is the most common method for synthesizing sulfonamides from this sulfonyl chloride?

A2: The most prevalent method is the reaction of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride with a primary or secondary amine in the presence of a base.[1][2][3] Pyridine or triethylamine (TEA) are commonly used bases to neutralize the hydrochloric acid generated during the reaction.[1][2] The reaction is typically carried out in an aprotic solvent like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.[2][4]

Q3: Why is my reaction yield consistently low?

A3: Low yields can be attributed to several factors. The nucleophilicity of the amine is a critical factor; secondary and aromatic amines are less reactive and may require more forcing conditions, such as heating.[1][5] The quality of the sulfonyl chloride is also paramount. Due to its moisture sensitivity, it can degrade, leading to lower yields.[1] Using freshly prepared or purified sulfonyl chloride and ensuring anhydrous reaction conditions are crucial.[1]

Q4: Are there any known stability issues with the 1-methylcyclopropyl group during this reaction?

A4: The cyclopropane ring is a strained three-membered carbocycle that can undergo ring-opening reactions under certain conditions, such as the presence of strong acids, bases, or radicals.[6][7] While generally stable under standard sulfonylation conditions, harsh reaction parameters could potentially lead to side products arising from the opening of the cyclopropane ring.[6] Monitoring the reaction for unexpected byproducts is recommended.

Troubleshooting Guide: Side Reactions & Solutions

This section delves into specific side reactions that may occur during the synthesis of sulfonamides from 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, providing diagnostic methods and corrective actions.

Issue 1: Formation of the Corresponding Sulfonic Acid

• Symptom: A significant amount of a water-soluble, highly polar byproduct is observed by TLC or LC-MS, leading to a lower yield of the desired sulfonamide.

• Causality: Sulfonyl chlorides are susceptible to hydrolysis, reacting with water to form the corresponding sulfonic acid.[8][9] This is a common issue if reagents, solvents, or glassware are not scrupulously dried.[1]

• Troubleshooting Protocol:

  • Diagnosis: Analyze the crude reaction mixture by LC-MS. The sulfonic acid will have a molecular weight corresponding to the replacement of the chlorine atom with a hydroxyl group.

  • Prevention:

    • Dry all glassware in an oven at >100 °C for several hours and cool under a stream of inert gas (nitrogen or argon).

    • Use anhydrous solvents. Commercially available anhydrous solvents are recommended, or solvents can be dried using appropriate drying agents.

    • Ensure the amine and base are free of water.

    • Perform the reaction under an inert atmosphere.

  • Purification: If sulfonic acid has formed, it can often be removed by an aqueous workup. Washing the organic layer with a saturated sodium bicarbonate solution will extract the acidic sulfonic acid into the aqueous phase.

Issue 2: Dimerization or Polymerization of the Sulfonyl Chloride

• Symptom: Formation of high molecular weight species, observed as baseline material on TLC or as broad, high m/z peaks in LC-MS. This can lead to a complex crude product mixture and difficult purification.

• Causality: Under certain conditions, sulfonyl chlorides can undergo self-condensation or polymerization, particularly in the presence of certain initiators or at elevated temperatures.[10] This can be promoted by the formation of sulfonyl radicals.[10]

• Troubleshooting Protocol:

  • Diagnosis: Use Gel Permeation Chromatography (GPC) or size-exclusion chromatography to confirm the presence of oligomeric or polymeric material.

  • Prevention:

    • Maintain a low reaction temperature. Start the reaction at 0 °C and allow it to slowly warm to room temperature.

    • Ensure a stoichiometric or slight excess of the amine nucleophile to favor the desired bimolecular reaction.

    • Avoid prolonged reaction times, especially at elevated temperatures. Monitor the reaction progress by TLC or LC-MS and quench it upon completion.

Issue 3: Potential Cyclopropane Ring-Opening

• Symptom: Identification of unexpected byproducts with a molecular weight corresponding to the addition of solvent or other nucleophiles to an opened cyclopropane ring.

• Causality: The high ring strain of the cyclopropane moiety makes it susceptible to ring-opening, which can be initiated by electrophilic or radical pathways.[6][11] While less common under standard sulfonylation conditions, the presence of Lewis acids or radical initiators could trigger this side reaction.

• Troubleshooting Workflow:

Caption: Workflow for addressing cyclopropane ring-opening.

• Experimental Protocol for Byproduct Identification:

  • Isolation: Isolate the major byproduct using preparative HPLC or column chromatography.[5]

  • Characterization:

    • Obtain high-resolution mass spectrometry (HRMS) data to determine the exact mass and molecular formula.

    • Acquire 1H and 13C NMR spectra. The absence of the characteristic cyclopropyl proton signals and the appearance of new aliphatic or olefinic protons would be indicative of ring-opening.

Issue 4: Formation of Sulfene Intermediates

• Symptom: Formation of rearranged or unexpected sulfonamide isomers, particularly when using a strong, non-nucleophilic base.

• Causality: Alkanesulfonyl chlorides with α-hydrogens can undergo elimination in the presence of a strong base to form highly reactive sulfene intermediates (RCH=SO2).[8][12] These intermediates can then be trapped by the amine, potentially leading to different products than the direct substitution pathway.

• Troubleshooting Protocol:

  • Diagnosis: Careful structural elucidation of byproducts by 2D NMR techniques (COSY, HSQC, HMBC) will be necessary to identify any rearranged products.

  • Prevention:

    • Use a weaker, nucleophilic base like pyridine, which also acts as a catalyst for the sulfonylation.

    • If a stronger base is required, use it at low temperatures and add it slowly to the reaction mixture.

    • Consider alternative synthetic strategies that do not involve the use of strong bases with this sulfonyl chloride.

Data Presentation

Table 1: Common Solvents and Bases in Sulfonamide Synthesis

Solvent	Base	Typical Temperature (°C)	Notes
Dichloromethane (DCM)	Pyridine	0 to RT	Common choice, good for most primary and secondary amines.
Tetrahydrofuran (THF)	Triethylamine (TEA)	0 to RT	Good alternative to DCM.
Acetonitrile	Diisopropylethylamine (DIPEA)	RT to 50	Can be used for less reactive amines.
N,N-Dimethylformamide (DMF)	Sodium Hydride (NaH)	0 to RT	For very unreactive amines, requires strict anhydrous conditions.

Experimental Protocols

Protocol 1: General Procedure for Sulfonamide Synthesis

• To a flame-dried round-bottom flask under an inert atmosphere (N2 or Ar), add the amine (1.0 eq.) and anhydrous solvent (e.g., DCM, 0.1 M).

• Cool the solution to 0 °C in an ice bath.

• Add the base (e.g., pyridine, 1.2 eq.) dropwise.

• In a separate flask, dissolve 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride (1.1 eq.) in a minimal amount of anhydrous solvent.

• Add the sulfonyl chloride solution dropwise to the amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.[5][13]

Protocol 2: Identification of Byproducts by LC-MS

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., acetonitrile or methanol) to a concentration of approximately 1 mg/mL.[13]

• HPLC Conditions:

  • Column: C18 reverse-phase column.[13]

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV detection at an appropriate wavelength (e.g., 254 nm) and mass spectrometry (electrospray ionization in both positive and negative modes).

• Data Analysis: Analyze the resulting chromatogram and mass spectra to identify the molecular weights of the main product and any significant byproducts.

Visualizations

Caption: General reaction scheme for sulfonamide synthesis.

Caption: Overview of potential side reaction pathways.

References

• Levin, V. D. (2020). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 16, 2346–2419. [Link]

• Percec, V., et al. (2002). Designing Functional Aromatic Multisulfonyl Chloride Initiators for Complex Organic Synthesis by Living Radical Polymerization. Macromolecules, 35(13), 4774–4782. [Link]

• Dudi, S., et al. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. Royal Society of Chemistry. [Link]

• Moody, C. J., & Rees, C. W. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(5), 903–907. [Link]

• Wikipedia. (n.d.). Sulfonyl halide. [Link]

• Cottet, F., & Schlosser, M. (2002). Process for preparing sulphonate salts via alkaline hydrolysis of the corresponding sulfonyl chlorides.

• Kollár, L., & Kádas, I. (2010). Preparation of sulfonamides from N-silylamines. Tetrahedron Letters, 51(4), 643-645. [Link]

• Slideshare. (2016). Analysis of sulfonamides. [Link]

• King, J. F., & Hillhouse, J. H. (1979). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 57(19), 2555-2565. [Link]

• Kevill, D. N., & D'Souza, M. J. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. International Journal of Molecular Sciences, 9(5), 766–781. [Link]

• Antonova, Y. A., & Tabolin, A. A. (2024). Activation of donor–acceptor cyclopropanes under basic conditions: ring opening of 2-(p-siloxyaryl)cyclopropane 1,1-dicarboxylates with nitro compounds and other C-nucleophiles. Organic & Biomolecular Chemistry. [Link]

• De Kimpe, N., et al. (1993). Ring-opening reactions of cyclopropanes. Part 7. Selenenylation and cyanoselenenylation of ethyl 2,2-dimethoxycyclopropanecarboxylates. Journal of the Chemical Society, Perkin Transactions 1, (13), 1469-1475. [Link]

• Reddy, B. V. S., et al. (2008). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. Tetrahedron Letters, 49(35), 5249–5251. [Link]

• Mondal, S., & Guria, M. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-216. [Link]

• Fiedler, J., et al. (2021). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 17, 1-36. [Link]

• Antonova, Y. A., & Tabolin, A. A. (2024). Activation of donor–acceptor cyclopropanes under basic conditions: ring opening of 2-(p-siloxyaryl)cyclopropane 1,1-dicarboxylates with nitro compounds and other C-nucleophiles. Organic & Biomolecular Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cbijournal.com [cbijournal.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation of donor–acceptor cyclopropanes under basic conditions: ring opening of 2-(p-siloxyaryl)cyclopropane 1,1-dicarboxylates with nitro compounds and other C-nucleophiles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 9. FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES - Google Patents [patents.google.com]
• 10. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 11. BJOC - Oxidative radical ring-opening/cyclization of cyclopropane derivatives [beilstein-journals.org]
• 12. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

optimizing reaction conditions for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride and sterically hindered amines

Topic: Optimizing Reaction Conditions for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride and Sterically Hindered Amines

Welcome to the technical support center for advanced sulfonamide synthesis. This guide is designed for researchers, chemists, and drug development professionals who are working with the challenging coupling of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride and sterically hindered primary or secondary amines. Due to the significant steric encumbrance on both reaction partners, standard sulfonylation conditions often result in low yields or complete reaction failure. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols to help you navigate these synthetic challenges successfully.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most common problems encountered during the synthesis of sterically hindered sulfonamides. The following decision tree provides a logical workflow for diagnosing and resolving poor reaction outcomes.

Caption: Troubleshooting Decision Tree for Hindered Sulfonylation.

Q1: I am observing very low to no yield when reacting 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride with a bulky secondary amine (e.g., diisopropylamine) under standard conditions (e.g., triethylamine, DCM, 0 °C to RT). What is the likely cause?

Answer: The primary reason for low yield is the combination of high steric hindrance and low nucleophilicity. Both your sulfonyl chloride (with the cyclopropyl group) and the amine are bulky. This creates a significant activation energy barrier for the nucleophilic attack of the amine on the sulfur atom. Standard conditions are often insufficient to overcome this barrier.[1][2] Furthermore, the quality of the sulfonyl chloride is critical; these reagents are highly susceptible to hydrolysis from atmospheric moisture, which converts them into unreactive sulfonic acids.[1]

Troubleshooting Steps:

• Verify Reagent Quality: Always use a freshly opened bottle of the sulfonyl chloride or purify it before use. Ensure the amine is pure and the solvent is anhydrous.

• Increase Reaction Temperature: Sterically demanding reactions require more energy. Try increasing the temperature to reflux in a higher-boiling solvent like THF, 1,4-dioxane, or acetonitrile. Microwave-assisted synthesis can also be highly effective at rapidly delivering the required energy.[2]

• Change the Base: While triethylamine (TEA) or pyridine are common, they may not be basic enough or could cause side reactions. Switch to a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or a "proton sponge."[1]

• Introduce a Catalyst: For highly challenging substrates, a catalyst is often necessary. Lewis acids can activate the sulfonyl chloride, making it more electrophilic.

Q2: My reaction is producing a complex mixture of side products. What are the common side reactions and how can I minimize them?

Answer: With forcing conditions (high heat, strong base), side reactions become more prevalent.

• Elimination: If the amine has alpha-protons, elimination to form an enamine can compete with sulfonylation.

• Reagent Decomposition: At high temperatures, the sulfonyl chloride may begin to decompose, especially if impurities are present.

• Di-sulfonylation (with primary amines): If you are using a primary amine, the initially formed sulfonamide can be deprotonated by a strong base, and this anion can react with a second molecule of sulfonyl chloride.[3]

Minimization Strategies:

• Control Stoichiometry and Addition: For primary amines, use a slight excess of the amine (1.1-1.2 equivalents) and add the sulfonyl chloride slowly at a low temperature (e.g., 0 °C) before heating. This keeps the sulfonyl chloride concentration low, favoring reaction with the more nucleophilic amine over the sulfonamide anion.[3]

• Use a Catalytic Approach: Catalysts often allow for milder reaction conditions (lower temperatures), which can suppress decomposition and other side reactions.[4][5] Indium metal, for example, has been shown to be effective for hindered substrates and can often be recycled.[2]

• Solvent Choice: The solvent can influence reaction pathways. Aprotic polar solvents like DMF or acetonitrile can help solubilize reactants and may favor the desired nucleophilic substitution.[1]

Q3: My reaction seems to stall after partial conversion. How can I drive it to completion?

Answer: Stalled reactions often indicate that the initial conditions are not sufficient to overcome the energy barrier for the remaining, less reactive starting material.

• Re-evaluate Base and Temperature: The HCl generated during the reaction neutralizes the base. If an insufficient amount of base was used, the reaction will stop. Ensure at least one equivalent of base is present for a secondary amine (or two for a primary amine). If the temperature is borderline, a further increase may be needed to push the reaction to completion.

• Consider a Catalyst: This is the most common solution for stalled, sterically hindered reactions. Adding a catalyst like InCl₃ or Sc(OTf)₃ can reactivate the system and drive the reaction forward even at moderate temperatures.

• Monitoring is Key: Use analytical techniques like Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy to monitor the reaction.[6][7] This will help you determine if the reaction is truly stalled or just very slow, preventing premature workup.

Frequently Asked Questions (FAQs)

Caption: Key Factors Influencing Reaction Outcome.

Q4: Which base is best for coupling hindered amines and sulfonyl chlorides?

Answer: There is no single "best" base; the optimal choice depends on the specific substrates.

• Standard Bases (Pyridine, Triethylamine): These are often the first choice. Pyridine can act as a nucleophilic catalyst in some cases, but with hindered substrates, its primary role is as an acid scavenger.[4] They are often insufficient for highly hindered pairings.

• Strong, Non-Nucleophilic Bases (DBU, DBU, Proton Sponges): These are excellent choices when higher basicity is needed to facilitate the reaction without competing as a nucleophile. They are particularly useful for deprotonating less nucleophilic amines or the intermediate sulfonamide in cases of di-sulfonylation.[1]

• Inorganic Bases (K₂CO₃, Cs₂CO₃): Solid-supported bases can be effective, especially in polar aprotic solvents like DMF or acetonitrile, and can simplify workup.[3]

Q5: What is the role of a catalyst, and which one should I choose?

Answer: A catalyst, typically a Lewis acid, activates the sulfonyl chloride. It coordinates to the oxygen atoms of the sulfonyl group, withdrawing electron density and making the sulfur atom more electrophilic and susceptible to attack by the weakly nucleophilic hindered amine.

• Indium (In) Metal or Salts (InCl₃): Indium is highly effective for sulfonylation of sterically hindered and less nucleophilic amines.[4][5] It is air-stable and the metal can often be recovered and reused.[2]

• Copper (Cu) Catalysts: Various copper salts have been shown to catalyze S-N coupling reactions and are effective for sterically demanding substrates.[8]

• Scandium Triflate (Sc(OTf)₃): As a strong Lewis acid, scandium triflate is a powerful catalyst for this type of transformation.

Q6: How do I monitor the reaction progress effectively?

Answer: Visual inspection is unreliable. Proper analytical monitoring is crucial to avoid premature workup of a slow reaction or decomposition from prolonged heating.

• TLC: This is the quickest method. Spot the reaction mixture against your starting materials. The product sulfonamide should have a different Rf value.

• LC-MS: This is the preferred method. It provides unambiguous confirmation of product formation (by mass) and allows for accurate quantification of starting material consumption and product formation.[6][9]

• ¹H NMR: Taking a small aliquot from the reaction, removing the solvent, and running a quick ¹H NMR can provide a clear picture of the conversion by integrating characteristic peaks of the starting material and product.[7]

Data Summary & Recommended Protocols

The following table summarizes the impact of various parameters on the reaction between a generic hindered sulfonyl chloride (R-SO₂Cl) and a hindered amine (R'₂NH).

Parameter	Condition	Expected Outcome	Rationale / Comments
Temperature	Room Temp	Low to No Yield	Insufficient energy to overcome the activation barrier.[2]
80-110 °C	Moderate to Good Yield	Provides necessary kinetic energy. Higher temperatures risk decomposition.
Base	Triethylamine	Low Yield	Often not basic enough for hindered substrates.[4]
DBU	Moderate Yield	Strong, non-nucleophilic base improves reaction rate.[1]
Solvent	DCM / Ether	Low Yield	Low boiling points limit the achievable reaction temperature.
Acetonitrile / Dioxane	Moderate to Good Yield	Higher boiling points allow for more forcing conditions.[1]
Catalyst	None	Low Yield	Uncatalyzed reaction is kinetically disfavored.
Indium (10 mol%)	Good to Excellent Yield	Lewis acid activates the sulfonyl chloride, enabling reaction at lower temps.[2][5]

Experimental Protocol 1: Standard Thermal Conditions

This protocol is a starting point for moderately hindered substrates.

• Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the sterically hindered amine (1.1 eq) and anhydrous acetonitrile (to make a 0.2 M solution).

• Base Addition: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.2 eq).

• Sulfonyl Chloride Addition: In a separate vial, dissolve 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride (1.0 eq) in a small amount of anhydrous acetonitrile. Add this solution dropwise to the stirring amine solution.

• Reaction: Heat the reaction mixture to 80 °C under an inert atmosphere (Nitrogen or Argon).

• Monitoring: Monitor the reaction progress every 2-4 hours using LC-MS or TLC.[6]

• Workup: Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with 1M HCl, followed by saturated sodium bicarbonate solution, and finally brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography.

Experimental Protocol 2: Indium-Catalyzed Conditions

This protocol is recommended for highly hindered or unreactive substrates.

• Setup: To an oven-dried round-bottom flask, add indium powder (0.1 eq), the sterically hindered amine (1.1 eq), and anhydrous acetonitrile (0.2 M).

• Sulfonyl Chloride Addition: Add 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride (1.0 eq) to the suspension.

• Reaction: Heat the mixture to 80 °C under an inert atmosphere. The reaction is often significantly faster than the uncatalyzed version.

• Monitoring: Monitor the reaction progress every 1-2 hours by LC-MS or TLC.[9]

• Workup: Upon completion, cool the mixture and filter through a pad of celite to remove the indium catalyst. Rinse the pad with ethyl acetate.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography as described in Protocol 1.

References

• Mousavizadeh, F., et al. (2011). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. National Institutes of Health. Available at: [Link]

• Malakar, C. C. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-204. Available at: [Link]

• Mondal, S., & Malakar, C. C. (2020). Synthesis of sulfonamide and their synthetic and therapeutic applications: Recent advances. Tetrahedron, 76(48), 131662.
• Ghorbani‐Vaghei, R., & Malaekehpour, S. M. (2012). Convenient synthesis of sulfonamides from amines and p‐toluene sulfonyl chloride mediated by crosslinked poly (4‐vinylpyridine). Journal of Applied Polymer Science, 125(S1), E403-E408.
• BenchChem. (2025). Technical Support Center: Synthesis of Sterically Hindered Sulfonamides. BenchChem.
• BenchChem. (2025).

• Gao, C., et al. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. Thieme. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Organic-Chemistry.org. Available at: [Link]

• Raj, A., et al. (2023). Zirconium-Catalyzed Reductive Sulfonamidation of Amides and Its Application to Site-Selective N-Alkylation of Pharmaceuticals.

• Willis, M. C., et al. (2016). Oxidative β-C–H sulfonylation of cyclic amines. National Institutes of Health. Available at: [Link]

• BenchChem. (2025).
• Davies, J. A., et al. (2022). Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates.
• Bull, J. A., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters, 22(23), 9333–9338.
• YMER. (2024). ANALYTICAL APPROACHES FOR SULPHONAMIDES DETECTION AND QUANTIFICATION: A COMPREHENSIVE REVIEW. YMER, 23(4).

• University of Windsor. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Scholarship at UWindsor. Available at: [Link]

• Kokoszka, D., et al. (2023). Application of UHPLC-MS/MS method to monitor the occurrence of sulfonamides and their transformation products in soil in Silesia, Poland. Environmental Science and Pollution Research, 30, 112188–112202.

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Technical Support Center: Troubleshooting Low Yields in Sulfonylation with 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Welcome to the technical support center for sulfonylation reactions utilizing 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot challenges encountered during the synthesis of sulfonamides with this unique and sterically demanding reagent. Our approach is rooted in mechanistic understanding and practical, field-tested solutions to help you optimize your reaction outcomes.

Introduction: The Challenge of a Unique Reagent

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is a valuable building block, introducing a spirocyclic motif that is of increasing interest in medicinal chemistry. However, its structure presents specific challenges that can lead to lower-than-expected yields. The steric bulk imposed by the 1-methylcyclopropyl group can hinder the approach of nucleophiles to the electrophilic sulfur center.[1] Furthermore, the strained cyclopropane ring, while generally stable, can be susceptible to rearrangement under certain reaction conditions.[1][2]

This guide provides a structured, question-and-answer-based approach to troubleshoot common issues, from reagent quality to unexpected side products.

Frequently Asked Questions (FAQs) & Troubleshooting

Category 1: Reaction Initiation & Reagent Integrity

Question 1: My reaction shows no conversion of the starting amine/alcohol. What is the most likely initial checkpoint?

Answer: The primary suspect in a complete lack of reactivity is the integrity of your sulfonyl chloride.[3] Sulfonyl chlorides are highly susceptible to hydrolysis by atmospheric moisture, which converts them to the corresponding and unreactive sulfonic acid.[3]

Self-Validation Protocol: Reagent Quality Check

• Visual Inspection: A fresh, high-purity sulfonyl chloride should be a clear, possibly colorless to light-yellow oil or solid. Significant discoloration (e.g., darkening to brown) can be an indicator of decomposition.

• NMR Spectroscopy: A simple ¹H NMR spectrum of the starting sulfonyl chloride can be highly informative. The presence of broad peaks or unexpected signals may indicate decomposition products.

• Handling Best Practices:

  • Always handle 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride under an inert atmosphere (e.g., nitrogen or argon).

  • Use oven-dried glassware and anhydrous solvents to minimize moisture exposure.[3]

  • If you suspect degradation, consider purifying the sulfonyl chloride by distillation under high vacuum or purchasing a fresh batch.

Question 2: I've confirmed my sulfonyl chloride is of high quality, but the reaction is still sluggish or fails to proceed. What's the next step?

Answer: If the sulfonyl chloride is active, the next critical parameters to evaluate are the nucleophilicity of your substrate and the reaction conditions, specifically the choice of base and solvent.

• Low Nucleophilicity: Sterically hindered or electron-poor amines and alcohols will react more slowly. For these substrates, more forcing conditions may be necessary. Consider increasing the reaction temperature or switching to a higher-boiling polar aprotic solvent like DMF or DMSO. Microwave-assisted synthesis can also be effective in driving sluggish reactions to completion.

• Inappropriate Base: The base plays a crucial role in neutralizing the HCl generated during the reaction.[3] For a sterically hindered sulfonyl chloride like ours, the choice of base is even more critical.

Base	Common Use	Considerations for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride
Triethylamine (TEA)	Standard, non-nucleophilic base.	A good starting point, but its own bulk might exacerbate steric hindrance.
Pyridine	Acts as a base and nucleophilic catalyst.	Can be effective, but purification can sometimes be complicated by its high boiling point.
Diisopropylethylamine (DIPEA)	A highly hindered, non-nucleophilic base.	Often a good choice for sterically demanding reactions to avoid side reactions with the base itself.
DMAP (4-Dimethylaminopyridine)	Used as a nucleophilic catalyst in catalytic amounts alongside a stoichiometric base like TEA.	Highly effective for accelerating reactions with hindered substrates by forming a more reactive sulfonylpyridinium intermediate.[4]

• Inappropriate Solvent: The solvent must dissolve all reactants and should be aprotic to avoid reacting with the sulfonyl chloride.[3] Dichloromethane (DCM) and tetrahydrofuran (THF) are common starting points. For less soluble substrates, acetonitrile or DMF can be beneficial.

Category 2: Low Yields & Competing Reactions

Question 3: My reaction is proceeding, but the yield of the desired sulfonamide is low. What are the likely side reactions?

Answer: With 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, low yields can be attributed to several factors beyond reagent decomposition. The unique structure of this reagent introduces the possibility of specific side reactions.

Troubleshooting Workflow for Low Yields

Caption: Troubleshooting Decision Tree for Low Yields.

Potential Side Reactions:

• Bis-Sulfonylation (with primary amines): Primary amines can react twice to form a di-sulfonylated product, especially if the sulfonyl chloride is in excess or if a strong base is used that deprotonates the initially formed sulfonamide.

  • Solution: Use a slight excess (1.1-1.2 equivalents) of the primary amine. Add the sulfonyl chloride solution slowly to the amine solution to maintain a low concentration of the electrophile.[3]

• Sulfene Formation: Alkanesulfonyl chlorides with α-protons can undergo elimination in the presence of a strong, hindered base to form highly reactive sulfene intermediates (R-CH=SO₂).[5][6] These can polymerize or react in an uncontrolled manner, leading to a complex mixture and low yields of the desired sulfonamide.

  • Solution: Avoid overly strong or hindered bases if sulfene formation is suspected. An inverse addition protocol (adding the base to a solution of the amine and sulfonyl chloride) at low temperature can sometimes mitigate this.

• Ring-Opening/Rearrangement of the Cyclopropyl Group: The strained cyclopropane ring, particularly with the methyl substituent, may be susceptible to opening under certain conditions (e.g., strongly acidic or basic, or via radical pathways).[2] This could lead to isomeric byproducts.

  • Solution: Employ milder reaction conditions. Use a non-nucleophilic base like pyridine or DIPEA at or below room temperature. Scrutinize NMR data for unexpected alkene or rearranged alkyl signals.

Category 3: Product Characterization & Purity

Question 4: I have isolated a product, but I am unsure of its structure. How can I confirm the formation of the desired 2-(1-methylcyclopropyl)ethane-1-sulfonamide and rule out byproducts?

Answer: Careful analysis of spectroscopic data, particularly NMR, is crucial. Below are expected ¹H and ¹³C NMR chemical shift ranges for a generic N-alkyl-2-(1-methylcyclopropyl)ethane-1-sulfonamide.

Expected NMR Data for N-Alkyl-2-(1-methylcyclopropyl)ethane-1-sulfonamide

Protons	¹H Chemical Shift (ppm)	Carbons	¹³C Chemical Shift (ppm)
-SO₂-CH₂-CH₂-	~ 3.1 - 3.4 (t)	-SO₂-CH₂-CH₂-	~ 50 - 55
-SO₂-CH₂-CH₂-	~ 1.7 - 1.9 (t)	-SO₂-CH₂-CH₂-	~ 30 - 35
Cyclopropyl CH₂	~ 0.2 - 0.5 (m)	Quaternary Cyclopropyl C	~ 18 - 22
Cyclopropyl CH₃	~ 1.0 - 1.2 (s)	Cyclopropyl CH₂	~ 12 - 16
N-H (primary/secondary amine)	Variable, broad	Cyclopropyl CH₃	~ 20 - 25

Note: These are estimated ranges and will vary depending on the solvent and the specific 'R' group on the amine.

Identifying Potential Byproducts by NMR:

• Ring-Opened Products: Look for the appearance of vinyl proton signals (δ 5-6 ppm) or new methyl signals that are not singlets, which could indicate the formation of an isomeric butene or pentene derivative.

• Sulfonic Acid: The presence of the hydrolyzed sulfonyl chloride will manifest as a highly polar spot on TLC that does not move from the baseline. In the ¹H NMR of a crude reaction mixture, the α- and β-protons of the sulfonic acid will appear at slightly different chemical shifts compared to the sulfonamide.

Analytical Monitoring Protocol

• Reaction Monitoring by TLC/LC-MS: Thin-layer chromatography (TLC) is a quick and effective way to monitor the progress of your reaction.[3] Use a solvent system that gives good separation between your starting amine (stain active, possibly UV active), the sulfonyl chloride (may be visible under UV or with certain stains), and the less polar sulfonamide product. LC-MS is even more powerful for identifying the masses of products and byproducts.

• Work-up Procedure: A standard work-up involves quenching the reaction with water or a dilute acid, followed by extraction with an organic solvent. Washing the organic layer with dilute acid (e.g., 1M HCl) will remove excess amine and base, a wash with saturated sodium bicarbonate will remove any unreacted sulfonyl chloride (as the sulfonate salt), and a final brine wash will remove residual water.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization.

Experimental Protocols

General Protocol for Sulfonylation with 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Reaction Setup:

• To a dry, inert-atmosphere-flushed round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 equivalent) and anhydrous dichloromethane (DCM) (to make a ~0.1-0.2 M solution).

• Cool the solution to 0 °C using an ice bath.

• Add the base (e.g., triethylamine, 1.5 equivalents) dropwise to the stirred solution. If using DMAP as a catalyst, add it now (0.1 equivalents).

• In a separate dry flask, dissolve 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride (1.1 equivalents) in a small amount of anhydrous DCM.

• Add the sulfonyl chloride solution dropwise to the cold, stirred amine solution over 10-15 minutes.

Reaction and Work-up:

• Allow the reaction to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction's progress by TLC or LC-MS.

• Once the limiting reagent is consumed, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2x).

• Combine the organic layers and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Purification:

• Purify the crude sulfonamide by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

References

• BenchChem. (2025). Common issues in sulfonamide synthesis and solutions. BenchChem Technical Support.
• Dolbier, W. R., & Alonso, J. H. (1973). Base-catalysed ring expansions in cyclopropylmethyl systems.
• Beilstein J Org Chem. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 15, 256-278.
• Wikipedia. (n.d.). Sulfene.
• CONICET. (2005).
• Organic Chemistry Portal. (2007). Sulfonamide synthesis by S-N coupling.
• ACS Publications. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters.
• Macmillan Group - Princeton University. (2023).
• RSC Publishing. (2021).
• PubMed. (2022). Amine-Catalyzed Copper-Mediated C-H Sulfonylation of Benzaldehydes via a Transient Imine Directing Group. Angewandte Chemie International Edition in English, 61(27), e202202933.
• ScholarWorks@UARK. (1993). Hammett Correlations of the Sulfonamide Proton Chemical Shift in a Series of N-(substituted aryl)-p-Toluenesulfonamides.
• PubMed. (2004). Synthesis and NMR spectroscopic studies of allylsulfanyl-N1-alkyl-N4-phenyl-1,4-phenylenediamines and their cyclization products, 2,3-dihydro-1-benzothiophenes and thiochromans. Magnetic Resonance in Chemistry, 42(10), 876-883.
• Wikipedia. (n.d.). Sulfonyl halide.
• BenchChem. (2025). Troubleshooting low yield in amine sulfonylation reactions. BenchChem Technical Support.
• J. F. King and T. Durst. (1963). Sulfenes. Journal of the American Chemical Society, 85(17), 2676–2677.
• Chemistry LibreTexts. (2021). 23.9: Amines as Nucleophiles.
• ACS Publications. (2016).
• Synlett. (2011).
• Organic & Biomolecular Chemistry (RSC Publishing). (2005).
• Request PDF. (2009).
• Wiley Online Library. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.
• NIH. (2020).
• Reddit. (2015). Synthesis of an Sulfonamide, why is this step neccessary? (see pic). r/chemistry.
• NIH. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. PLoS One, 12(5), e0176813.
• Sigma-Aldrich. (n.d.). Sulfonyl Chlorides and Sulfonamides.
• Organic Chemistry Portal. (n.d.).
• ACS Publications. (2012). Transition Metal Chemistry of Cyclopropenes and Cyclopropanes. Chemical Reviews, 112(11), 5849–5954.
• ACS Publications. (2002). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 6(5), 618–621.
• NIH. (2022). Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. RSC Advances, 12(28), 18018–18022.
• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides.
• NIH. (2008). Rapid Conversion of Hindered Arylsulfonates to Alkyl Chlorides with Retention of Configuration. The Journal of Organic Chemistry, 73(16), 6469–6471.
• Google Patents. (n.d.).
• ResearchGate. (2006).
• ResearchGate. (2011).
• CHEMISTRY & BIOLOGY INTERFACE. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-216.
• ResearchGate. (2020). Sulfonylation of alkenes with sulfonyl chlorides.
• Wiley Online Library. (2020). Hydrosulfonylation of Alkenes with Sulfonyl Chlorides under Visible Light Activation.
• Books. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2.
• Organic Chemistry Portal. (n.d.).

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Technical Support Center: Managing Exotherms in Large-Scale Reactions of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

This guide provides in-depth technical support for researchers, scientists, and drug development professionals managing reactions involving 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride. The focus is on understanding, predicting, and controlling reaction exotherms, particularly during scale-up from the laboratory to pilot plant or manufacturing scale. Our approach is grounded in established principles of process safety, chemical engineering, and organic chemistry to ensure the safe and successful execution of your projects.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the thermal hazards associated with 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride and its reactions.

Q1: What are the primary thermal hazards associated with the synthesis and use of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride?

A1: The primary thermal hazards stem from two key structural features of the molecule and the nature of sulfonyl chloride chemistry:

• Highly Exothermic Reactions: The formation of sulfonyl chlorides and their subsequent reactions (e.g., sulfonamide formation) are often highly exothermic.[1] Without adequate heat removal, the reaction temperature can increase rapidly.

• Gas Evolution: Reactions involving reagents like thionyl chloride or chlorosulfonic acid can generate significant volumes of corrosive and toxic gases, such as hydrogen chloride (HCl) or sulfur dioxide (SO₂), which can lead to pressure buildup in a closed system.[1]

• Strained Cyclopropyl Ring: The cyclopropyl group is a highly strained three-membered ring.[2] While often stable under controlled conditions, this ring strain energy can be released under certain reaction conditions (e.g., high temperatures, acidic catalysis), contributing significantly to the overall reaction exotherm. This potential for an additional, sometimes unexpected, heat release source must be carefully evaluated.

• Thermal Runaway Potential: The combination of a strong exotherm and potential gas evolution creates a significant risk of a thermal runaway. This occurs when the heat generated by the reaction exceeds the heat removed by the cooling system, leading to an accelerating cycle of increasing temperature and reaction rate.[3][4]

Q2: Why is managing the exotherm so much more critical at a larger scale?

A2: The challenge of thermal management escalates significantly with scale due to fundamental changes in geometry and heat transfer. As you increase the volume of a reactor, its surface area does not increase proportionally. Specifically, the volume (which dictates heat generation) increases by the cube of the reactor's radius, while the surface area available for cooling (the reactor wall) only increases by the square of the radius.[5][6] This deteriorating surface-area-to-volume ratio means it becomes progressively harder to remove heat as the reaction is scaled up, making a previously manageable lab-scale reaction potentially hazardous at the pilot or production scale.[5]

Q3: What exactly is a "thermal runaway," and what are the initial signs?

A3: A thermal runaway is a hazardous situation where an exothermic reaction goes out of control. It begins when the rate of heat generation surpasses the rate of heat removal.[3] The excess heat raises the temperature of the reaction mass, which in turn accelerates the reaction rate, causing even faster heat production. This positive feedback loop can lead to a rapid, uncontrolled increase in temperature and pressure, potentially resulting in boiling of the solvent, vessel rupture, explosion, or fire.[4]

Initial signs to monitor for include:

• The internal reaction temperature rising faster than expected.

• The reaction temperature continuing to climb even when the cooling system is operating at maximum capacity.

• An unexpected increase in pressure or gas evolution.

• Noticeable changes in the reaction mixture's color or viscosity that deviate from the established process.

Q4: What initial safety assessments are mandatory before attempting to scale up a reaction involving this compound?

A4: Before any scale-up, a thorough risk assessment is essential.[1][7] This should never be skipped. The mandatory assessments include:

• Literature Review: Search for any known hazards associated with sulfonyl chlorides, cyclopropyl groups, and the specific reagents and solvents you are using.

• Thermal Screening (DSC): Differential Scanning Calorimetry (DSC) should be performed on the starting materials, intermediates, and final reaction mixture to determine the onset temperature of any decomposition reactions and the energy released. This helps define the maximum safe operating temperature.[8]

• Reaction Calorimetry: A reaction calorimeter (such as an RC1 or Simular) should be used to measure the heat of reaction, the rate of heat release, and the heat capacity of the reaction mixture under process-like conditions.[5][9][10] This data is critical for calculating the adiabatic temperature rise—the theoretical maximum temperature the reaction could reach if all cooling were to fail—which is a key indicator of risk.[5]

Section 2: Troubleshooting Guide: Managing Thermal Deviations

This guide is designed to help you identify and respond to specific thermal events during your experiment.

Problem	Symptoms	Potential Causes	Immediate Corrective Actions
Unexpected Temperature Spike	- Internal temperature rises above the setpoint. - Cooling system demand increases suddenly.	- Addition of reagent was too fast. - Localized "hot spot" due to poor mixing.[1] - Incorrect reagent concentration.	1. STOP REAGENT ADDITION IMMEDIATELY. [6] 2. Increase agitation to improve heat transfer and break up potential hot spots. 3. Ensure the cooling system is at maximum capacity. 4. If the temperature continues to rise, prepare for emergency quenching (See Protocol 3.2).
Cooling System Failure	- Coolant flow alarm sounds. - Jacket temperature begins to rise towards the internal reaction temperature. - Internal temperature climbs steadily.	- Chiller malfunction. - Loss of power to the cooling unit. - Blockage in the coolant lines.	1. STOP REAGENT ADDITION IMMEDIATELY. 2. If safe, switch to an emergency backup cooling source (e.g., house water). 3. Prepare an external cooling bath (e.g., ice/water) if the reactor is small enough. 4. If the temperature approaches the onset of decomposition (determined by DSC), execute an emergency quench.[11]
Runaway Reaction	- Rapid, accelerating increase in internal temperature and pressure.[4] - Vigorous, uncontrolled gas evolution. - Venting from the emergency relief system.	- Complete loss of cooling combined with continued reaction. - Initiation of a secondary, more energetic decomposition reaction. - Contamination with an incompatible material.	1. EVACUATE PERSONNEL to a safe location. 2. Activate any emergency shutdown or quenching systems if they can be operated remotely.[8] 3. DO NOT attempt to manually intervene unless you have a pre-approved and practiced plan for doing so. 4. Alert emergency response personnel.

Section 3: Protocols and Methodologies

This section provides structured workflows for assessing thermal hazards and responding to emergencies.

Protocol 3.1: Thermal Hazard Assessment Workflow

This protocol outlines the essential steps for characterizing the thermal risks of your reaction before scale-up.

Step 1: Theoretical Assessment

• Review all Safety Data Sheets (SDS) for reactants, solvents, and products. Note any specific thermal instability warnings.[12]

• Calculate the theoretical heat of reaction using literature values or computational methods as a preliminary estimate.

Step 2: Differential Scanning Calorimetry (DSC) Screening

• Run DSC analysis on individual reactants and the final reaction mixture.

• Objective: Identify the onset temperature of thermal decomposition for all components to establish the Maximum Safe Operating Temperature (MSOT).

• The MSOT should be significantly lower than the earliest onset temperature identified.

Step 3: Reaction Calorimetry (RC1) Analysis

• Simulate the proposed large-scale reaction in a reaction calorimeter.[10]

• Objective: Measure key parameters under process conditions:

  • Heat of reaction (ΔHᵣ)

  • Specific heat capacity (Cp) of the mixture

  • Overall heat transfer coefficient (U)

  • Rate of heat evolution (qᵣ)

• Use this data to calculate the Adiabatic Temperature Rise (ΔT_ad = ΔHᵣ / Cp). A high ΔT_ad indicates a high-severity risk.[5]

Step 4: Risk Analysis and Decision

• Compare the Maximum Temperature of the Synthesis Reaction (MTSR = reaction temp + ΔT_ad) with the decomposition onset temperature from DSC.

• If the MTSR is well below the decomposition temperature, the process may be considered for scale-up with appropriate engineering controls.

• If the MTSR approaches or exceeds the decomposition temperature, the process is hazardous and must be redesigned (e.g., by using a semi-batch approach, dilution, or switching to a continuous flow process).[6]

Caption: Thermal Hazard Assessment Workflow.

Protocol 3.2: Emergency Quenching Protocol

This protocol is for emergency use only when a thermal runaway is imminent or in its early stages. It must be adapted to your specific process and approved in your risk assessment.

Prerequisites:

• A designated quenching agent has been identified and tested on a small scale. It must react quickly with the sulfonyl chloride without producing large volumes of gas or a significant exotherm itself.

• The quenching agent must be stored in a suitable container, ready for immediate use.

• All personnel must be trained on this procedure.

Recommended Quenching Agent: A cold, dilute aqueous solution of a mild base like sodium bicarbonate is often a suitable choice for quenching sulfonyl chlorides.[13][14] It neutralizes the reactive sulfonyl chloride and any acidic byproducts. AVOID strong, concentrated bases which can have a highly exothermic neutralization reaction.

Procedure:

• Confirm Emergency: Verify that the reaction is out of control and cannot be managed by the primary cooling system.

• Stop All Additions: Immediately cease the addition of all reagents and solvents.

• Ensure Maximum Agitation: Increase stirring to the maximum safe speed to ensure rapid mixing of the quenching agent.

• Add Quenching Agent: Add the pre-chilled quenching solution to the reactor. For large-scale operations, this should be done via a dedicated, engineered system. The goal is to add it as quickly as possible without causing a pressure surge from boiling.

• Monitor: Continue to monitor the reactor temperature and pressure from a safe location until the reaction has been brought under control and the temperature is steadily decreasing.

Section 4: Engineering and Process Controls

Proactive process design is the most effective way to manage exotherms. This section covers key engineering controls.

Data Presentation: Comparison of Reactor Heat Transfer Methods

Control Method	Principle of Operation	Pros	Cons	Best Suited For
Jacketed Reactor	A secondary outer jacket surrounds the vessel, through which a thermal fluid is circulated to add or remove heat.	- Standard on most reactors. - Good for moderate exotherms.	- Limited heat transfer area. - Efficiency decreases significantly with scale.[5]	Lab-scale to pilot-scale reactions with well-characterized, moderate exotherms.
Internal Cooling Coils	Coils placed inside the reactor through which coolant flows, increasing the heat transfer surface area.	- Significantly increases heat removal capacity. - Can be retrofitted to some reactors.	- Can be difficult to clean. - May interfere with mixing patterns.	Large-scale reactions where jacket cooling alone is insufficient.
External Heat Exchanger	The reaction mixture is pumped out of the reactor, through an external heat exchanger, and back into the vessel.	- Very high heat transfer efficiency. - Easily scalable.	- Requires an external pump loop. - Potential for material to foul the exchanger.	Highly exothermic reactions at a large scale requiring maximum cooling capacity.
Continuous Flow Reactor	Reagents are continuously pumped and mixed in a small-volume reactor with a very high surface-area-to-volume ratio.[3]	- Superior heat transfer and temperature control.[15][16] - Inherently safer due to small reaction volume. - Minimizes risk of thermal runaway.[15]	- Requires specialized equipment. - Not suitable for all reaction types (e.g., those with solids).	Highly energetic or hazardous reactions where batch processing is deemed too risky.

Experimental Protocols: Reagent Addition Strategies

The method of reagent addition is a critical control point for any exothermic reaction.

1. Semi-Batch Operation (Default for Scale-Up) In a semi-batch process, one or more reagents are added in a controlled manner to the main reactor over time.[6] This is the most common strategy for controlling exothermic reactions at scale. The rate of addition is set so that the heat generated by the reaction never exceeds the removal capacity of the cooling system.

2. Continuous Flow Operation (Advanced Safety) For particularly hazardous reactions, transitioning to a continuous flow setup is a superior strategy.[15] The small internal volume of a flow reactor means that the total amount of energy that could be released at any given moment is very small, virtually eliminating the possibility of a catastrophic thermal runaway.[16]

Caption: Logic for Selecting a Process Strategy.

References

• van Leusen, A. M., & Jagt, J. C. (1970). methanesulfonyl chloride. Organic Syntheses Procedure.
• BenchChem. (n.d.). Application Notes and Protocols for the Scale-up Synthesis of Sulfonyl Chlorides. BenchChem.
• AM Technology. (n.d.). Handling Reaction Exotherms – A Continuous Approach. Chemical Industry Journal.
• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Organic Chemistry Portal.
• MDPI. (2023, May 20). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. MDPI.
• Stanford Environmental Health & Safety. (2023, March 15). Scale Up Safety. Stanford University.
• Amar Equipment. (2023, October 12). Working with Exothermic Reactions during Lab and Scale up. Amar Equipment.
• Visual Encyclopedia of Chemical Engineering Equipment. (2022, May 5). Reaction Control. University of Michigan.
• ACS Publications. (2014, November 20). Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Publications.
• Hone, C. A., et al. (n.d.). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering (RSC Publishing).
• Loba Chemie. (2015, April 9). METHANESULFONYL CHLORIDE FOR SYNTHESIS MSDS. Loba Chemie.
• Supporting Information: Synthesis of sulfonyl chloride substrate precursors. (n.d.).
• NIH. (2025, October 13). Fast and Accurate Ring Strain Energy Predictions with Machine Learning and Application in Strain-Promoted Reactions. NIH.
• BenchChem. (n.d.). effective methods for quenching unreacted 3,4- dimethoxybenzenesulfonyl chloride. BenchChem.
• HEL Group. (2010, July 22). HEL SIMULAR reaction calorimeter for safe scale-up of exothermic chemical reactions. YouTube.
• Wikipedia. (n.d.). Cyclopropyl group. Wikipedia.
• Mettler Toledo. (n.d.). Reaction Calorimeters | Reaction & Heat Flow Calorimetry. Mettler Toledo.
• ResearchGate. (2019, June 10). Safe scale-up with exothermic reactions. ResearchGate.
• Patsnap Eureka. (2025, September 3). Control Strategies For Managing Exothermic Reactions In Flow. Patsnap Eureka.
• Chemical Processing. (2023, October 5). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Chemical Processing.
• BenchChem. (n.d.). Technical Support Center: Sulfonyl Chloride Work-up. BenchChem.

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• 16. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]

Technical Support Center: Strategic Removal of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) concerning the effective removal of unreacted 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride from post-reaction mixtures. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to make informed decisions for optimal purification.

Frequently Asked Questions (FAQs)

Q1: Why is complete removal of unreacted 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride critical?

A1: Leaving residual 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride in your product mixture is problematic for several reasons:

• Interference with Subsequent Steps: As a highly reactive electrophile, it can react with nucleophiles in future synthetic steps, leading to unintended byproducts and reduced yields.[1]

• Purification Challenges: Its polarity can be similar to many organic products, leading to co-elution during column chromatography and making isolation of the pure desired compound difficult.[2]

• Product Instability: Upon exposure to moisture, even atmospheric, it hydrolyzes to the corresponding sulfonic acid and hydrochloric acid (HCl).[1] These acidic byproducts can degrade acid-sensitive functional groups on your target molecule.

• Safety and Compound Integrity: Sulfonyl chlorides are lachrymatory and corrosive.[2] Their removal is essential for the safety and long-term purity of the final compound.

Q2: What are the principal strategies for removing this unreacted sulfonyl chloride?

A2: The core strategy is to convert the sulfonyl chloride into a derivative with significantly different physical properties (e.g., polarity, solubility), making it easily separable from your product. The three main approaches are:

• Aqueous Hydrolysis (Basic Wash): Quenching the reaction with an aqueous base (like NaHCO₃ or NaOH) hydrolyzes the sulfonyl chloride to its highly polar, water-soluble sulfonate salt, which is then removed in the aqueous phase during liquid-liquid extraction.[1][2]

• Scavenging Resins: Using a solid-supported nucleophile, typically an amine-based resin (e.g., PS-Trisamine).[2][3][4] The resin reacts with and covalently binds the excess sulfonyl chloride. The resulting resin-bound sulfonamide is then simply filtered away, avoiding an aqueous workup entirely.

• Nucleophilic Quench & Chromatography: Adding a simple, non-volatile nucleophile (like an amine or alcohol) to convert the sulfonyl chloride into a stable sulfonamide or sulfonate ester. This new, more polar derivative can then be more easily separated from the desired product by standard column chromatography.[2][3]

Q3: How do I select the best removal method for my experiment?

A3: The optimal choice depends on the stability of your product, the reaction scale, and the desired purity. The decision can be guided by the stability of your desired product to the quenching conditions and its physical properties.[2]

• For robust, water-insensitive products: A standard aqueous basic wash is typically the most cost-effective and scalable method.

• For water- or base-sensitive products (e.g., containing labile esters): A scavenger resin is the superior choice as it provides a non-aqueous workup.[2][4]

• For high-throughput or parallel synthesis: Scavenger resins are highly efficient, eliminating the need for tedious liquid-liquid extractions for multiple samples.[3]

• When aqueous methods fail due to poor separation: A scavenger resin or a targeted nucleophilic quench followed by chromatography is recommended.[3]

Below is a decision tree to help guide your selection process.

Decision tree for selecting a suitable removal method.

Q4: What are the chemical byproducts formed during these removal procedures?

A4: Understanding the byproducts is key to ensuring their successful removal.

Chemical transformations during quenching procedures.

• With Aqueous Base: The sulfonyl chloride (R-SO₂Cl) is hydrolyzed to the corresponding sulfonic acid (R-SO₃H), which is deprotonated by the base to form a water-soluble sulfonate salt (R-SO₃⁻ Na⁺).[1] This salt is easily partitioned into the aqueous layer.

• With Amine Scavenger Resins: The sulfonyl chloride reacts with the primary or secondary amine groups on the solid support to form a stable, polymer-bound sulfonamide (R-SO₂-NH-Resin).[3][4] This solid is removed by simple filtration.

Troubleshooting Guide

Issue 1: I've performed a basic wash (e.g., with NaHCO₃), but TLC/NMR analysis shows residual sulfonyl chloride.

This is a common issue, particularly with sterically hindered or unreactive sulfonyl chlorides.[3]

• Possible Cause 1: Insufficient Contact Time/Mixing. The hydrolysis reaction, especially in a biphasic system, requires vigorous stirring to maximize the interfacial area between the organic and aqueous layers.

  • Solution: Increase the stirring time with the basic aqueous solution to at least 30-60 minutes.[3] Ensure the stirring is rapid enough to create a fine emulsion.

• Possible Cause 2: Low Reactivity. The 2-(1-methylcyclopropyl)ethyl group may confer some steric hindrance or be part of a molecule that is not very soluble in the aqueous phase, slowing down hydrolysis.

  • Solution 1 (Pre-quench): Before the basic wash, add a small amount of a simple nucleophile like methanol (to form the sulfonate ester) or a few drops of aqueous ammonia (to form the primary sulfonamide).[3][4] Stir for 15-30 minutes. These new derivatives are often more polar and more readily removed by subsequent extraction or chromatography.

  • Solution 2 (Use a Scavenger Resin): For particularly stubborn cases, switching to a scavenger resin is the most effective solution.[3]

Issue 2: My target molecule contains base-labile groups (e.g., esters, certain protecting groups). How can I safely remove the sulfonyl chloride?

• Possible Cause: Standard basic hydrolysis conditions (e.g., NaOH, K₂CO₃) can cleave sensitive functional groups.

  • Solution 1 (Mild Base): If a mild aqueous workup is tolerable, use a saturated solution of sodium bicarbonate (NaHCO₃), which is less harsh than stronger bases.[1][2]

  • Solution 2 (Scavenger Resin): This is the ideal approach. An amine-based scavenger resin (e.g., PS-Trisamine, Si-Amine) works under neutral, non-aqueous conditions.[2][3][4] You simply add the resin to your crude reaction mixture (dissolved in a solvent like DCM or THF), stir, and filter. This method completely avoids water and basic conditions.

Issue 3: The sulfonyl chloride is co-eluting with my product during column chromatography.

• Possible Cause: The polarity of your product is very similar to that of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

  • Solution: Do not attempt to separate them directly. Instead, perform a quenching step before chromatography.[2] Convert the sulfonyl chloride into a much more polar derivative that will have a significantly different retention factor (Rƒ) on silica gel. Quenching with aqueous ammonia to form the primary sulfonamide is a robust choice, as the resulting sulfonamide is typically much more polar and will have a low Rƒ, sticking to the baseline of the TLC plate.[2]

Experimental Protocols

Protocol 1: Standard Aqueous/Basic Work-up

This method is best for base-stable products where the sulfonyl chloride and its resulting sulfonate salt have significantly different solubilities.

Workflow for a standard aqueous/basic work-up procedure.

Methodology:

• Cooling: Once the primary reaction is complete (as determined by TLC or LCMS), cool the reaction mixture to 0-10 °C in an ice bath. This moderates any exotherm from the quench.[2]

• Quenching: Slowly and carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Be cautious, as this will neutralize any acid (like HCl byproduct) and generate CO₂ gas. Ensure adequate venting.

• Hydrolysis: Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 30-60 minutes to ensure complete hydrolysis of the sulfonyl chloride.[3] Monitor the disappearance of the sulfonyl chloride spot by TLC.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with the reaction solvent (e.g., ethyl acetate, DCM).

• Washing & Drying: Combine all organic layers. Wash once with brine (saturated aqueous NaCl) to help remove residual water. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Work-up Using an Amine Scavenger Resin

This method is ideal for water/base-sensitive products or for rapid, parallel purification.

Workflow for removing sulfonyl chloride using a scavenger resin.

Methodology:

• Resin Selection: Choose an appropriate amine-based scavenger resin, such as aminomethyl polystyrene or PS-Trisamine. A common loading is 2-3 equivalents relative to the initial excess of sulfonyl chloride used.[2][3]

• Addition: Once the primary reaction is complete, add the scavenger resin directly to the reaction mixture (dissolved in a suitable solvent like DCM, THF, or MeCN).

• Scavenging: Stopper the flask and stir or shake the resulting slurry at room temperature. Reaction times can vary from 1 to 16 hours, depending on the reactivity and concentration of the sulfonyl chloride.[3]

• Monitoring: The progress can be monitored by TLC or LCMS analysis of the solution, checking for the complete disappearance of the starting sulfonyl chloride.

• Isolation: Once scavenging is complete, filter the mixture through a fritted funnel or a cotton plug to remove the resin.

• Recovery: Wash the filtered resin with a small amount of the reaction solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and washes and concentrate under reduced pressure to yield the crude product, now free of the reactive sulfonyl chloride.

Data Summary: Comparison of Removal Methods

Method	Primary Mechanism	Pros	Cons	Best For...
Aqueous/Basic Wash	Hydrolysis to a water-soluble sulfonate salt.[1]	Inexpensive, highly scalable, effective for large quantities.[4]	Not suitable for base-sensitive products; can lead to emulsions; requires liquid-liquid extraction.	Robust, base-stable products on a large scale.
Scavenger Resin	Covalent binding to a solid support.[4]	Excellent for sensitive substrates (avoids water/base); simple filtration workup; ideal for parallel synthesis.[2][3]	More expensive than simple bases; can require longer reaction times; not ideal for very large scales.	Water/base-sensitive products; high-throughput screening; simplifying purification.
Nucleophilic Quench + Chromatography	Conversion to a stable, more polar derivative (sulfonamide/ester).[3]	Highly effective when other methods fail; allows for fine-tuning of polarity for separation.	Requires an additional reaction step and chromatographic purification, which can be time-consuming and solvent-intensive.	Products that co-elute with the starting sulfonyl chloride.

References

• Technical Support Center: Sulfonyl Chloride Work-up. (n.d.). Benchchem.
• Technical Support Center: Removal of Benzenesulfonyl Chloride from Reaction Mixtures. (n.d.). Benchchem.
• Technical Support Center: Removal of Unreacted p-Toluenesulfonyl Chloride (TsCl). (n.d.). Benchchem.
• How to remove excess or unreacted methane sulphonyl chloride from the reaction mixture? (2016). ResearchGate.
• removing unreacted methanesulfonyl chloride from reaction mixture. (n.d.). Benchchem.

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• 4. pdf.benchchem.com [pdf.benchchem.com]

stability issues of the cyclopropyl ring in 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride under acidic conditions

For immediate assistance, please browse our frequently asked questions and troubleshooting guides below. Our goal is to provide researchers, scientists, and drug development professionals with the necessary information to understand and mitigate stability issues of the cyclopropyl ring in 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride under acidic conditions.

Introduction

The cyclopropyl group is a valuable structural motif in medicinal chemistry, prized for its ability to impart unique conformational constraints and metabolic properties. However, the inherent strain within this three-membered ring makes it susceptible to degradation, particularly under acidic conditions.[1] This guide provides an in-depth analysis of the stability issues associated with 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, focusing on the mechanisms of degradation and offering practical solutions for experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for the instability of the cyclopropyl ring in my compound?

A1: The primary driving force behind the instability is the significant ring strain inherent to the cyclopropane structure.[1][2] This strain arises from two main factors:

• Angle Strain: The carbon-carbon bond angles in a cyclopropane ring are forced to be 60°, a severe deviation from the ideal 109.5° angle for sp³-hybridized carbons.[3][4][5] This distortion creates weak, "bent" bonds, often referred to as banana bonds, which are higher in energy and more reactive than typical C-C sigma bonds.[6]

• Torsional Strain: The hydrogen atoms on adjacent carbons in the cyclopropane ring are in an eclipsed conformation, leading to repulsive electronic interactions that further increase the molecule's potential energy.[4][6]

This stored potential energy (approximately 115 kJ/mol) means the ring is thermodynamically driven to open, a process that is often catalyzed by external factors like acid.[1]

Q2: How do acidic conditions specifically trigger the degradation of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride?

A2: Acids, both Brønsted and Lewis types, act as catalysts to initiate the ring-opening of the cyclopropane.[7][8][9] The process generally follows an electrophilic mechanism:

• Activation: The acid interacts with the C-C sigma bonds of the cyclopropane ring. These bonds have partial π-character and are susceptible to electrophilic attack.

• Carbocation Formation: This interaction leads to the cleavage of a C-C bond and the formation of a carbocation intermediate.[10] The regioselectivity of this opening is dictated by the formation of the most stable carbocation.

• Product Formation: The resulting carbocation is highly reactive and will be quickly trapped by any nucleophile present (such as the solvent) or undergo rearrangement and/or elimination to yield stable products.[10]

Q3: How does the 1-methyl substituent influence the ring-opening reaction?

A3: The methyl group at the C1 position plays a critical role in directing the outcome of the ring-opening. According to Markovnikov's rule, the ring will open to form the most stable carbocation. In this case, cleavage of the C1-C2 or C1-C3 bond will generate a tertiary carbocation, which is significantly more stable than the primary or secondary carbocations that would result from other cleavage patterns. This increased stability of the intermediate lowers the activation energy for the ring-opening process, potentially making the 1-methylcyclopropyl group more susceptible to acid-catalyzed degradation than an unsubstituted cyclopropyl ring under similar conditions.

Q4: What are the most probable degradation products I should look for in my analysis (e.g., LC-MS, NMR)?

A4: Given the formation of a tertiary carbocation intermediate, you can anticipate several potential products depending on the reaction medium:

• Solvolysis Products: If the reaction is performed in a nucleophilic solvent (a process known as solvolysis), the solvent molecule will attack the carbocation.[11][12]

  • In water or aqueous acid: Expect a tertiary alcohol, 4-methyl-4-hydroxypentane-1-sulfonyl chloride.

  • In an alcohol solvent (e.g., methanol): Expect the corresponding ether, 4-methoxy-4-methylpentane-1-sulfonyl chloride.

• Elimination Products: The carbocation can lose a proton from an adjacent carbon to form alkenes. You may observe a mixture of isomeric unsaturated compounds, such as 4-methylpent-3-ene-1-sulfonyl chloride or 4-methylpent-4-ene-1-sulfonyl chloride.

• Rearrangement Products: While less common in this specific case due to the stability of the initial tertiary carbocation, more complex rearrangements are always a possibility in carbocation chemistry.[13][14][15]

Troubleshooting Guide: Experimental Issues

Problem: My reaction is messy. I'm observing multiple unexpected spots on my TLC plate and a significant loss of my starting material.

• Probable Cause: You are likely experiencing acid-catalyzed ring-opening of the cyclopropyl group. The presence of even trace amounts of acid (from reagents, glassware, or auto-oxidation) can initiate this degradation cascade, leading to a mixture of solvolysis and elimination products.

• Troubleshooting Steps:

  • Reduce Acidity: If the acid is a required catalyst, try using a weaker acid or a lower concentration. For Lewis acids, choose a milder option.[16]

  • Lower the Temperature: The ring-opening reaction is kinetically controlled. Reducing the reaction temperature will decrease the rate of degradation significantly more than it affects many desired transformations.

  • Use Anhydrous Conditions: If your desired reaction does not require water, switching to a dry, non-nucleophilic solvent under an inert atmosphere (N₂ or Ar) can prevent the formation of alcohol byproducts from solvolysis.

  • Add a Non-Nucleophilic Base: Incorporating a hindered, non-nucleophilic base (e.g., 2,6-lutidine or proton sponge) can scavenge trace acid without interfering with many reaction types.

Problem: My main byproduct appears to be an alkene, confirmed by NMR/MS.

• Probable Cause: The formation of a stable tertiary carbocation intermediate is favoring an E1 elimination pathway over nucleophilic attack (Sₙ1).

• Troubleshooting Steps:

  • Increase Nucleophile Concentration: If your desired reaction involves a nucleophile, increasing its concentration can make the bimolecular Sₙ1 pathway kinetically more favorable compared to the unimolecular E1 pathway.

  • Change the Solvent: Highly ionizing, non-nucleophilic solvents (e.g., trifluoroethanol) can stabilize the carbocation and may favor elimination. Switching to a less ionizing but more nucleophilic solvent could favor the substitution product.[17][18]

  • Re-evaluate the Acid Catalyst: The counter-ion of the acid can play a role. A highly nucleophilic counter-ion might lead to a substitution product, whereas a non-nucleophilic counter-ion (like that from triflic acid) is more likely to allow elimination to occur.[8]

Problem: I suspect my sulfonyl chloride functional group is also reacting.

• Probable Cause: The sulfonyl chloride group is a reactive electrophile, especially towards nucleophiles like water and alcohols.[19][20] Under acidic aqueous or alcoholic conditions, it can undergo hydrolysis or alcoholysis to form the corresponding sulfonic acid or sulfonic ester, respectively.

• Troubleshooting Steps:

  • Confirm the Reacting Site: Use analytical techniques like MS/MS to determine if fragmentation patterns correspond to modification of the sulfonyl chloride end of the molecule or the cyclopropyl end.

  • Strict Anhydrous Conditions: The most effective way to protect the sulfonyl chloride group from solvolysis is to rigorously exclude water and alcohol nucleophiles from the reaction system.

  • Temperature Control: Hydrolysis of sulfonyl chlorides is also temperature-dependent. Running reactions at lower temperatures can minimize this side reaction.

Mechanistic Visualizations

The instability of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is rooted in its structure and the intermediates it forms.

Caption: Fundamental cause of cyclopropane instability.

Caption: Acid-catalyzed degradation pathways.

Quantitative Data Summary

To effectively troubleshoot, it is crucial to quantify the stability of your compound under various conditions. The following table presents hypothetical data from a time-course stability study, illustrating how different acidic environments can impact degradation.

Condition	Acid Strength (pKa)	Temperature (°C)	Half-life (t½) of Starting Material (hours)	Major Degradation Product(s)
1 M HCl in H₂O/THF (1:1)	-6.3	25	2.5	Tertiary Alcohol
0.1 M HCl in H₂O/THF (1:1)	-6.3	25	24.0	Tertiary Alcohol
1 M Acetic Acid in H₂O/THF (1:1)	4.76	25	> 72	Minimal Degradation
1 M HCl in H₂O/THF (1:1)	-6.3	0	18.5	Tertiary Alcohol
0.1 M TfOH in CH₂Cl₂ (anhydrous)	-14.7	25	0.5	Alkene Mixture

This is illustrative data. Actual results will vary based on precise experimental conditions.

Protocol: Stability Assessment via HPLC Monitoring

This protocol provides a self-validating method to assess the stability of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride under specific acidic conditions.

Objective: To determine the rate of degradation of the title compound in an acidic medium by monitoring its concentration over time using HPLC.

Materials:

• 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

• HPLC-grade solvent (e.g., Acetonitrile)

• HPLC-grade water

• Acid of interest (e.g., HCl, H₂SO₄, TFA)

• Buffer (if pH control is needed)

• Volumetric flasks, pipettes, and autosampler vials

• HPLC system with a UV detector

Procedure:

• Standard Preparation: Prepare a stock solution of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride at a known concentration (e.g., 1 mg/mL) in acetonitrile. Create a series of dilutions to generate a calibration curve (e.g., 100, 50, 25, 10, 1 µg/mL).

• Reaction Setup:

  • In a thermostated vial, prepare the acidic solution to be tested (e.g., 1 M HCl in a 1:1 H₂O/Acetonitrile mixture).

  • Allow the solution to equilibrate to the desired temperature (e.g., 25°C).

• Initiation (t=0):

  • Add a small, known volume of the compound's stock solution to the acidic medium to achieve a target starting concentration (e.g., 100 µg/mL).

  • Immediately withdraw the first sample (t=0), quench it by diluting it into a vial containing a neutralizing buffer or cold solvent, and place it in the autosampler.

• Time-Course Sampling:

  • Withdraw samples at predetermined intervals (e.g., 5, 15, 30, 60, 120, 240 minutes).

  • Quench each sample immediately as described in step 3.

• HPLC Analysis:

  • Inject the standards to generate a calibration curve (Peak Area vs. Concentration).

  • Inject the quenched time-point samples.

  • Use an appropriate C18 column and a mobile phase gradient (e.g., water/acetonitrile) that provides good separation of the starting material from any degradation products. Monitor at a suitable wavelength (e.g., 210 nm).

• Data Analysis:

  • Using the calibration curve, calculate the concentration of the starting material remaining at each time point.

  • Plot ln(Concentration) vs. Time. If the plot is linear, the reaction follows first-order kinetics. The slope of this line is the negative of the rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

References

• Mechanism of acid-catalyzed ring opening of a cyclopropane ring. (2021). Chemistry Stack Exchange. Available at: [Link]

• Stability of Cycloalkanes - Ring Strain. (2024). Chemistry LibreTexts. Available at: [Link]

• Stability of Cycloalkanes: Ring Strain. (n.d.). Fiveable. Available at: [Link]

• Lewis Acid Catalyzed Cyclopropane Ring-Opening-Cyclization Cascade. (2021). Chemistry – A European Journal. Available at: [Link]

• Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. (2018). Organic Letters. Available at: [Link]

• What Causes Strained Rings Like Cyclopropane To Form? (2023). Chemistry For Everyone via YouTube. Available at: [Link]

• Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. (2018). National Institutes of Health. Available at: [Link]

• List the two factors that contribute to cyclopropane's large ring strain. (n.d.). Study.com. Available at: [Link]

• Lewis Acid Catalyzed Ring-Opening 1,3-Aminothiolation of Donor–Acceptor Cyclopropanes Using Sulfenamides. (2020). Organic Letters. Available at: [Link]

• Proposed mechanism of the cyclopropane ring-opening, cyclization reaction. (n.d.). ResearchGate. Available at: [Link]

• Oxidative radical ring-opening/cyclization of cyclopropane derivatives. (2020). National Institutes of Health. Available at: [Link]

• Correlation of the Rates of Solvolysis of Cyclopropylcarbinyl and Cyclobutyl Bromides Using the Extended Grunwald-Winstein Equation. (1998). ResearchGate. Available at: [Link]

• Mechanistic Insights on the Selectivity of the Tandem Heck–Ring-Opening of Cyclopropyldiol Derivatives. (2022). JACS Au. Available at: [Link]

• Reaction Mechanism for a radical ring opening. (2021). Chemistry Stack Exchange. Available at: [Link]

• Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface. Available at: [Link]

• 4.3: Stability of Cycloalkanes - Ring Strain. (2024). Chemistry LibreTexts. Available at: [Link]

• Studies on the Stability of Cycloprop-2-ene Carboxylate Dianions and Reactions with Electrophiles. (2008). National Institutes of Health. Available at: [Link]

• Studies on the Stability of Cycloprop-2-ene Carboxylate Dianions and Reactions with Electrophiles. (2008). The Journal of Organic Chemistry. Available at: [Link]

• Why is cyclopropyl methyl carbocation exceptionally stable? (2014). Quora. Available at: [Link]

• Unexpected acid-catalysed rearrangement of a vinylcyclopropane derivative. (1983). Journal of the Chemical Society, Chemical Communications. Available at: [Link]

• Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. (2011). ResearchGate. Available at: [Link]

• Sulfonyl chloride synthesis by chlorosulfonation. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Preparation of cyclopropyl sulfonylamides. (2009). Google Patents.

• Solvolysis. (n.d.). Wikipedia. Available at: [Link]

• Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. (2011). National Institutes of Health. Available at: [Link]

• What is the reason for the exceptional stability of the cyclopropylmethyl carbocation? (2014). Chemistry Stack Exchange. Available at: [Link]

• Mechanistic Studies on Au(I)-Catalyzed[2][2]-Sigmatropic Rearrangements using Cyclopropane Probes. (2011). National Institutes of Health. Available at: [Link]

• Organocatalytic Enantioselective Vinylcyclopropane-Cyclopentene (VCP-CP) Rearrangement. (2015). University of Zaragoza. Available at: [Link]

• Solvolysis – Knowledge and References. (n.d.). Taylor & Francis. Available at: [Link]

• The Vinylcyclopropane-Cyclopentene Rearrangement. (n.d.). Organic Reactions. Available at: [Link]

• 2-(2,2-dichlorocyclopropyl)ethane-1-sulfonyl chloride. (n.d.). PubChem. Available at: [Link]

• 1-(2,5-Dichlorophenyl)ethane-1-sulfonyl chloride. (n.d.). PubChem. Available at: [Link]

• Ethanesulfonyl chloride. (n.d.). PubChem. Available at: [Link]

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Technical Support Center: Work-up Procedures for Reactions with 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Welcome to the technical support guide for handling reactions involving 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. Our goal is to equip you with the necessary knowledge to confidently navigate the work-up and purification stages of your reactions, ensuring both safety and the integrity of your products.

The unique structure of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, which combines a reactive sulfonyl chloride with a strained cyclopropyl ring, presents specific challenges during reaction work-up.[1][2] This guide addresses common issues, from removing unreacted starting material to preventing decomposition of the desired product.

Frequently Asked Questions (FAQs) & Troubleshooting

Quenching and Hydrolysis

Q1: My aqueous work-up isn't completely removing the unreacted 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride. What's happening?

A1: Incomplete removal of sulfonyl chlorides during aqueous work-up is a common issue. Several factors could be at play:

• Insufficient Hydrolysis: Sulfonyl chlorides react with water to form the corresponding sulfonic acid, which is more water-soluble and easily removed in the aqueous phase.[3][4] However, this hydrolysis can be slow, especially if the sulfonyl chloride is sterically hindered or has low solubility in the aqueous phase.[5][6][7]

• Phase-Transfer Limitations: If the reaction is performed in a water-immiscible solvent like dichloromethane (DCM) or toluene, the hydrolysis reaction can only occur at the interface between the organic and aqueous layers.[5] Insufficient mixing can severely limit the rate of hydrolysis.

Troubleshooting Steps:

• Increase Stirring Time and Intensity: Ensure vigorous stirring during the quenching step to maximize the surface area between the organic and aqueous phases.[5]

• Add a Mild Base: Instead of relying solely on water, use a dilute aqueous solution of a mild base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).[5] This will accelerate the hydrolysis of the sulfonyl chloride to the more water-soluble sulfonic acid salt and neutralize the HCl byproduct.[5][8]

• Consider a Co-solvent: If solubility is an issue, adding a co-solvent that is miscible with both the organic and aqueous phases can facilitate the reaction.

Q2: I've performed a basic wash (e.g., with NaOH or NaHCO₃), but I'm still seeing residual sulfonyl chloride in my product. Why?

A2: While a basic wash is effective at neutralizing and extracting the sulfonic acid byproduct of hydrolysis, it may not be sufficient to hydrolyze all of the unreacted sulfonyl chloride, especially if it is sterically hindered.[5]

Troubleshooting Steps:

• Pre-quench Before Washing: Before the basic wash, quench the reaction mixture with a small amount of a nucleophile like methanol or aqueous ammonia. This will convert the sulfonyl chloride to a more stable sulfonate ester or sulfonamide, respectively, which can be more readily removed by subsequent extraction or chromatography.[5]

• Increase Contact Time: Allow for a longer stirring time with the basic aqueous solution to promote more complete hydrolysis.[5]

• Use a Scavenger Resin: For particularly stubborn cases, an amine-based scavenger resin can be highly effective at removing excess sulfonyl chloride.[5]

Product Isolation and Purification

Q3: My final product is an oil, and I'm having trouble getting it to crystallize. What can I do?

A3: The inability of a product to crystallize, a phenomenon often referred to as "oiling out," can be caused by several factors, including the presence of impurities or the choice of an inappropriate solvent system.[9]

Troubleshooting Steps:

• Preliminary Purification: If the crude product is highly impure, consider a preliminary purification step like column chromatography before attempting recrystallization.[9]

• Solvent Selection: The choice of solvent is critical for successful recrystallization. For sulfonamides, common and effective solvent systems include ethanol-water or isopropanol-water mixtures.[9][10][11]

• Induce Crystallization: If the solution is supersaturated but crystals are not forming, you can try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a "seed" crystal of the pure compound.[9][12]

• Solvent/Anti-Solvent System: Dissolve your product in a "good" solvent in which it is highly soluble. Then, slowly add a miscible "anti-solvent" in which the product is poorly soluble until the solution becomes turbid. This controlled decrease in solubility can promote gradual crystal growth.[12]

Q4: I'm concerned about the stability of the cyclopropyl group during the work-up. Are there any specific conditions I should avoid?

A4: The cyclopropyl group is a strained ring system, but it is generally stable under many reaction conditions.[2] However, highly acidic or basic conditions, especially at elevated temperatures, could potentially lead to ring-opening side reactions. The presence of the sulfonyl group can also influence its reactivity.

Preventative Measures:

• Use Mild Conditions: Whenever possible, use mild quenching and extraction conditions. Opt for dilute bases like sodium bicarbonate over strong bases like sodium hydroxide.

• Avoid High Temperatures: Perform quenching and extractions at room temperature or below to minimize the risk of side reactions.[5]

• Prompt Work-up: Process the reaction mixture promptly after completion to avoid prolonged exposure of the product to potentially harsh conditions.[4]

Safety Considerations

Q5: What are the primary safety hazards associated with 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride and how should I handle it?

A5: Like other sulfonyl chlorides, this compound is corrosive and reacts with water.[3] It is crucial to handle it with appropriate safety precautions.

Mandatory Safety Protocols:

• Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3][13]

• Fume Hood: All work with sulfonyl chlorides should be conducted in a certified chemical fume hood to avoid inhalation of corrosive vapors.[3][13]

• Incompatible Materials: Avoid contact with water, strong bases, and oxidizing agents.[3][14] The reaction with water can be exothermic and produce corrosive hydrochloric acid and sulfonic acid.[3][8]

• Spill Management: In case of a spill, absorb the material with an inert substance like vermiculite or sand and dispose of it as hazardous waste. Do not use water to clean up spills.[15]

Experimental Protocols

Protocol 1: Standard Aqueous/Basic Work-up

This protocol is suitable for reactions where the desired product is stable to aqueous base.

• Cool the Reaction: Once the reaction is complete, cool the mixture to 0 °C in an ice bath to control any exotherm during quenching.[5]

• Quench with Water: Slowly add deionized water to the reaction mixture with vigorous stirring. Monitor for any temperature increase.[5]

• Add Base: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and stir for 30-60 minutes.[5] This will hydrolyze the remaining sulfonyl chloride and neutralize the resulting sulfonic acid and any HCl generated.[5]

• Phase Separation: Transfer the mixture to a separatory funnel. If your product is in an organic solvent, separate the layers.

• Extraction: Extract the aqueous layer two more times with the reaction solvent (e.g., ethyl acetate, DCM).[5]

• Combine and Dry: Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate in vacuo.[5]

• Further Purification: If necessary, purify the crude product by column chromatography or recrystallization.[5]

Protocol 2: Work-up Using an Amine Scavenger Resin

This protocol is ideal for situations where an aqueous work-up is not desirable or for high-throughput applications.[5]

• Choose the Resin: Select an appropriate amine-based scavenger resin, such as PS-Trisamine or Si-Amine. A common loading is around 2-3 equivalents relative to the excess sulfonyl chloride.[5]

• Add Resin to Reaction: Once the primary reaction is complete, add the scavenger resin directly to the reaction mixture.[5]

• Agitate: Stopper the flask and shake or stir the slurry at room temperature. Reaction times can vary from 1 to 16 hours, depending on the reactivity of the sulfonyl chloride.[5]

• Filter: Once scavenging is complete, filter the reaction mixture to remove the resin.[5]

• Wash: Wash the resin with a small amount of the reaction solvent to ensure complete recovery of the product.[5]

• Concentrate: Combine the filtrate and washes and concentrate in vacuo to yield the crude product, which can then be used directly or further purified if necessary.[5]

Data Presentation

Table 1: Comparison of Work-up Methods

Method	Advantages	Disadvantages	Best Suited For
Aqueous/Basic Wash	- Effective for removing acidic byproducts and unreacted sulfonyl chloride.[5] - Cost-effective and scalable.	- May not be suitable for water-sensitive products. - Can be slow for sterically hindered sulfonyl chlorides.[5]	Robust, water-insensitive products on a moderate to large scale.
Nucleophilic Quench	- Fast and effective conversion of sulfonyl chloride.[5]	- Introduces a new impurity (sulfonamide/ester) that must be removed.[5]	Reactions where the resulting sulfonamide/ester has significantly different properties (e.g., polarity, acidity/basicity) than the desired product, allowing for easy separation.
Scavenger Resin	- High selectivity for sulfonyl chlorides.[5] - Simplifies purification, especially for parallel synthesis.[5] - Avoids aqueous conditions.[5]	- Higher cost compared to aqueous work-up. - Can require longer reaction times.[5]	- Water-sensitive products. - High-throughput screening applications. - When extractive methods are ineffective.[5]

Visualizations

Caption: Workflow for a standard aqueous/basic work-up procedure.

Caption: Workflow for removing sulfonyl chloride using a scavenger resin.

References

• Carabias-Martínez, R., et al. (2010). Studies on the extraction of sulfonamides from agricultural soils. Analytical and Bioanalytical Chemistry, 397(2), 807-14. Retrieved from [Link]

• Kishida, K. (2022). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. MDPI. Retrieved from [Link]

• Brice, L. K. (n.d.). PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES. Google Patents.

• Gatcha, T. J., et al. (2018). The development of a microwave-assisted extraction method for the determination of sulfonamide antibiotics in sediments and soils. Canadian Science Publishing. Retrieved from [Link]

• Dunn, P. J., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ResearchGate. Retrieved from [Link]

• Robertson, R. E., & Laughton, P. M. (1957). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Science Publishing. Retrieved from [Link]

• King, J. F., et al. (1990). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. American Chemical Society. Retrieved from [Link]

• Gnedin, B. G., et al. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. OSTI.GOV. Retrieved from [Link]

• ResearchGate. (n.d.). What is the best extraction method of sulfonamides group from honey samples? Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Sulfuryl chloride. Retrieved from [Link]

• Dunn, P. J., et al. (2009). Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development, 13(5), 875-879. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

• Wang, Z., et al. (2018). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules, 23(10), 2549. Retrieved from [Link]

• Chen, Y.-C., et al. (2019). Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. MDPI. Retrieved from [Link]

• International Labour Organization & World Health Organization. (2021). ICSC 0198 - SULPHURYL CHLORIDE. Retrieved from [Link]

• Crossley, M. L. (n.d.). Sulfonamide purification process. Google Patents.

• Dunn, P. J., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications. Retrieved from [Link]

• Mark Niemczyk. (2021, March 2). Crystallization of Sulfanilamide [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). A sensitive method for the determination of Sulfonamides in seawater samples by Solid Phase Extraction and UV-Visible spectroscophotometry. Retrieved from [Link]

• King, J. F., & Skonieczny, S. (1979). Organic sulfur mechanisms. 24. Preparation and reactions of 2-hydroxyethanesulfonyl chloride, the first hydroxyalkanesulfonyl chloride. Canadian Journal of Chemistry, 57(23), 3046-3053. Retrieved from [Link]

• Sarpong, R., & Tantillo, D. J. (n.d.). Synthesis of sulfonyl chloride substrate precursors. Retrieved from [Link]

• ResearchGate. (n.d.). How to remove excess or unreacted methane sulphonyl chloride from the reaction mixture? Retrieved from [Link]

• Long, Y., et al. (2025). Stable sulfonate esters as C1-synthons for cyclopropanation reaction to access antimicrobial active 3,3′-spirocyclopropyloxindoles. Organic Chemistry Frontiers, 12, 3863-3869. Retrieved from [Link]

• Clarke, H. T., & Hartman, W. W. (n.d.). Benzenesulfonyl chloride. Organic Syntheses. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclopropyl group. Retrieved from [Link]

• Chemistry Stack Exchange. (2014, November 3). What is the reason for the exceptional stability of the cyclopropylmethyl carbocation? Retrieved from [Link]

• AA Blocks. (n.d.). 2-(1-methylcyclopropyl)ethane-1-sulfinamide. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Ethanesulfonyl chloride, 2-chloro-. Retrieved from [Link]

• PubChem. (n.d.). 2-Methylbutane-1-sulfonyl chloride. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the NMR and Mass Spectrometry Data of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride and Its Derivatives

This guide provides an in-depth analysis of the expected nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for the novel compound 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride. Due to the absence of published experimental data for this specific molecule, this document establishes a robust predictive framework grounded in the well-documented spectral characteristics of analogous sulfonyl chlorides. By comparing these predictions with experimental data from ethanesulfonyl chloride, 1-propanesulfonyl chloride, and 2-phenylethanesulfonyl chloride, this guide offers researchers, scientists, and drug development professionals a valuable resource for the synthesis, identification, and characterization of this and similar compounds.

Introduction: The Significance of the Cyclopropyl Moiety in Sulfonyl Chlorides

The cyclopropyl group is a highly sought-after motif in medicinal chemistry, prized for its ability to introduce conformational rigidity and unique electronic properties into molecular scaffolds. When appended to reactive functional groups like sulfonyl chlorides, which are themselves critical building blocks for sulfonamides and other pharmacologically active agents, the resulting compounds become valuable intermediates in drug discovery. The precise characterization of these intermediates is paramount to ensure the integrity of the final products. This guide addresses the analytical characterization of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, a compound of interest for its potential in creating novel therapeutic agents.

Proposed Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

A plausible and efficient synthetic route to the title compound commences with the commercially available 2-(1-methylcyclopropyl)ethanol. The synthetic strategy involves a two-step process: conversion of the alcohol to the corresponding alkyl bromide, followed by oxidative chlorination to yield the target sulfonyl chloride.

Experimental Protocol:

Step 1: Synthesis of 1-(2-bromoethyl)-1-methylcyclopropane

• To a solution of 2-(1-methylcyclopropyl)ethanol (1.0 eq) in dichloromethane (DCM) at 0 °C, add triphenylphosphine (1.2 eq).

• Slowly add N-bromosuccinimide (NBS) (1.2 eq) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract with DCM.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield 1-(2-bromoethyl)-1-methylcyclopropane.

Causality Behind Experimental Choices: The use of triphenylphosphine and NBS provides a mild and effective method for converting a primary alcohol to an alkyl bromide, avoiding the harsh acidic conditions of reagents like HBr that could potentially open the cyclopropane ring.

Step 2: Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

• Prepare a solution of sodium sulfite (1.5 eq) in water.

• Add 1-(2-bromoethyl)-1-methylcyclopropane (1.0 eq) to the sodium sulfite solution.

• Heat the mixture to reflux for 6 hours to form the sodium sulfonate salt.

• After cooling to room temperature, add thionyl chloride (2.0 eq) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 4 hours.

• Extract the product with diethyl ether, wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to afford 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride.

Causality Behind Experimental Choices: This two-step conversion from the bromide first to the sodium sulfonate salt and then to the sulfonyl chloride is a standard and reliable method. Direct conversion methods can be harsh, whereas this procedure allows for controlled formation of the desired product.

Predicted and Comparative NMR Spectroscopic Data

The structural uniqueness of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride is expected to be clearly reflected in its ¹H and ¹³C NMR spectra. The presence of the strained cyclopropyl ring and the electron-withdrawing sulfonyl chloride group will significantly influence the chemical shifts of adjacent protons and carbons.

Predicted ¹H NMR Spectrum of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

The predicted ¹H NMR spectrum is characterized by the distinct upfield signals of the cyclopropyl protons, a direct consequence of the ring's magnetic anisotropy.

Table 1: Predicted ¹H NMR Chemical Shifts for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

Protons	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale
-CH₂-SO₂Cl	3.8 - 4.0	Triplet	7-8	Deshielded due to the strong electron-withdrawing effect of the sulfonyl chloride group.
-CH₂-C(CH₃)-	1.8 - 2.0	Triplet	7-8	Adjacent to the cyclopropyl group and the deshielded methylene group.
-C(CH₃)-	1.1 - 1.3	Singlet	-	Methyl group on the cyclopropane ring.
Cyclopropyl CH₂	0.4 - 0.6	Multiplet	-	Characteristic upfield shift due to the shielding cone of the cyclopropane ring.
Cyclopropyl CH₂	0.2 - 0.4	Multiplet	-	Diastereotopic protons of the cyclopropane ring, appearing at very high field.

Comparative ¹H NMR Data of Alkyl Sulfonyl Chlorides

To contextualize the predicted data, the experimental ¹H NMR data for ethanesulfonyl chloride, 1-propanesulfonyl chloride, and 2-phenylethanesulfonyl chloride are presented below.

Table 2: Experimental ¹H NMR Data for Comparative Sulfonyl Chlorides

Compound	-CH₂-SO₂Cl (ppm)	Other Aliphatic Protons (ppm)	Aromatic Protons (ppm)
Ethanesulfonyl Chloride	3.69 (q, J=7.4 Hz)[1]	1.62 (t, J=7.4 Hz)[1]	-
1-Propanesulfonyl Chloride	3.65 (t, J=7.5 Hz)	1.95 (sextet, J=7.5 Hz), 1.10 (t, J=7.5 Hz)	-
2-Phenylethanesulfonyl Chloride	3.85 (t, J=7.7 Hz)	3.35 (t, J=7.7 Hz)	7.20-7.40 (m)

The deshielding effect of the sulfonyl chloride group is evident across all compounds, with the α-protons consistently appearing in the 3.6-3.9 ppm range.

Predicted ¹³C NMR Spectrum of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

The ¹³C NMR spectrum will also exhibit characteristic shifts for the cyclopropyl carbons and the carbons adjacent to the sulfonyl chloride group.

Table 3: Predicted ¹³C NMR Chemical Shifts for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

Carbon	Predicted Chemical Shift (ppm)	Rationale
-CH₂-SO₂Cl	60 - 65	Deshielded by the sulfonyl chloride group.
-CH₂-C(CH₃)-	35 - 40	Standard aliphatic carbon.
-C(CH₃)-	20 - 25	Quaternary cyclopropyl carbon.
-C(CH₃)-	15 - 20	Methyl carbon.
Cyclopropyl CH₂	10 - 15	Shielded cyclopropyl carbons.

Comparative ¹³C NMR Data of Alkyl Sulfonyl Chlorides

Table 4: Experimental ¹³C NMR Data for Comparative Sulfonyl Chlorides

Compound	-CH₂-SO₂Cl (ppm)	Other Aliphatic Carbons (ppm)	Aromatic Carbons (ppm)
Ethanesulfonyl Chloride	56.5	8.3	-
1-Propanesulfonyl Chloride	58.2	17.1, 12.9	-
2-Phenylethanesulfonyl Chloride	60.1	29.8	137.5, 128.9, 128.8, 127.0

Predicted and Comparative Mass Spectrometry Data

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of a compound. Electron ionization (EI) is a common technique for analyzing sulfonyl chlorides.

Predicted Mass Spectrum of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

The mass spectrum of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride is expected to show a molecular ion peak, albeit potentially weak, and characteristic fragmentation patterns.

Table 5: Predicted Key Fragments for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

m/z	Proposed Fragment	Rationale
182/184	[M]⁺	Molecular ion peak (with ³⁷Cl isotope peak).
147	[M - Cl]⁺	Loss of a chlorine radical.
117	[M - SO₂Cl]⁺	Loss of the sulfonyl chloride group.
83	[C₆H₁₁]⁺	The 2-(1-methylcyclopropyl)ethyl cation.
69	[C₅H₉]⁺	Loss of a methyl group from the cyclopropyl moiety after rearrangement.
55	[C₄H₇]⁺	Further fragmentation of the cyclopropyl moiety.

A key fragmentation pathway for sulfonyl compounds is the loss of SO₂ (64 Da).[2] While less common for sulfonyl chlorides under EI compared to sulfonamides, a peak at m/z 118/120 corresponding to [M - SO₂]⁺ might be observed.

Comparative Mass Spectrometry Data of Alkyl Sulfonyl Chlorides

The fragmentation patterns of simpler alkyl sulfonyl chlorides provide a basis for our predictions.

Table 6: Experimental Mass Spectrometry Data for Comparative Sulfonyl Chlorides

Compound	Molecular Ion (m/z)	Key Fragments (m/z)
Ethanesulfonyl Chloride	128/130[3][4]	99/101 ([M-C₂H₅]⁺), 64 ([SO₂]⁺), 29 ([C₂H₅]⁺)[4]
1-Propanesulfonyl Chloride	142/144[5][6]	99/101 ([M-C₃H₇]⁺), 77, 43 ([C₃H₇]⁺)
2-Phenylethanesulfonyl Chloride	204/206	105 ([C₈H₉]⁺), 91 ([C₇H₇]⁺)

Visualizing the Workflow

The overall workflow for the synthesis and characterization of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride is depicted below.

Sources

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A Comparative Guide to the Reactivity of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride and Other Alkyl Sulfonyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfonyl chlorides (R-SO₂Cl) are a cornerstone of modern organic synthesis, prized for their ability to readily form sulfonamides and sulfonate esters—functional groups integral to a vast array of pharmaceuticals and functional materials.[1][2][3] The reactivity of a sulfonyl chloride is paramount to its utility, governing reaction rates, yields, and compatibility with other functional groups. While simple alkyl and aryl sulfonyl chlorides like methanesulfonyl chloride (MsCl), ethanesulfonyl chloride (EsCl), and p-toluenesulfonyl chloride (TsCl) are well-characterized workhorses, the reactivity of more complex, sterically demanding, and electronically unique analogues remains a subject of exploration.

This guide provides an in-depth comparative analysis of the predicted and experimentally determined reactivity of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride against a series of common alkyl sulfonyl chlorides. We will delve into the underlying electronic and steric factors that govern their reactivity, present available experimental data for established sulfonyl chlorides, and provide detailed protocols for a comprehensive comparative kinetic analysis.

The Contestants: A Structural Overview

Our comparative analysis focuses on the following sulfonyl chlorides, chosen to represent a spectrum of steric and electronic environments around the sulfonyl chloride functional group:

• Methanesulfonyl Chloride (MsCl): The simplest alkyl sulfonyl chloride, offering a baseline for reactivity with minimal steric hindrance.

• Ethanesulfonyl Chloride (EsCl): A primary alkyl sulfonyl chloride with slightly increased steric bulk compared to MsCl.

• Isopropanesulfonyl Chloride: A secondary alkyl sulfonyl chloride, introducing more significant steric hindrance at the α-carbon.

• Neopentanesulfonyl Chloride: A primary alkyl sulfonyl chloride with a bulky tert-butyl group at the β-position, providing a model for steric effects distant from the reactive center.

• 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride: The subject of our investigation, featuring a unique 1-methylcyclopropyl substituent on the ethyl backbone. This group is expected to exert a combination of steric and electronic effects.

Theoretical Framework: Predicting Reactivity

The reactivity of sulfonyl chlorides in nucleophilic substitution reactions is primarily governed by the electrophilicity of the sulfur atom and the stability of the transition state. These factors are, in turn, influenced by the electronic and steric nature of the alkyl or aryl substituent. The prevailing mechanism for the solvolysis of most sulfonyl chlorides is considered to be a bimolecular nucleophilic substitution (Sₙ2) pathway.[4][5]

Electronic Effects

The electronic influence of a substituent can be dissected into inductive and resonance (or hyperconjugative) effects.[6]

• Inductive Effect: This is the through-bond polarization of electron density due to differences in electronegativity. Alkyl groups are generally considered electron-donating (+I effect), which would slightly decrease the electrophilicity of the sulfonyl sulfur and thus decrease reactivity. The cyclopropyl group, due to the high s-character of its C-C bonds, can act as an inductive electron-withdrawing group.[7][8]

• Resonance/Hyperconjugation: The cyclopropyl group is well-known for its ability to stabilize an adjacent positive charge through conjugation, behaving in some respects like a double bond.[9][10] While the sulfonyl group itself does not create a formal positive charge on the adjacent carbon in the ground state, this electron-donating-like character could play a role in stabilizing the transition state, potentially influencing the reaction rate.

For 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, the cyclopropyl group is situated at the γ-position relative to the sulfur atom. Therefore, its inductive and resonance effects will be attenuated through the ethyl spacer. The primary electronic influence is expected to be a modest electron-donating inductive effect from the entire 2-(1-methylcyclopropyl)ethyl group, similar to other alkyl groups.

Steric Effects

The 1-methylcyclopropyl group is sterically demanding. When attached to an ethyl chain, it will restrict the conformational freedom of the chain and create a "cone" of steric hindrance that can shield the sulfonyl chloride group from nucleophilic attack. This effect is anticipated to be more significant than that of a simple ethyl or even an isobutyl group, and potentially comparable to or greater than a neopentyl group.

Comparative Reactivity: A Data-Driven Analysis

To provide a quantitative basis for comparison, we have compiled available solvolysis data for several sulfonyl chlorides in aqueous ethanol and aqueous acetone solutions. The reaction rates are typically measured by monitoring the increase in conductivity as the reaction produces acidic byproducts.

Sulfonyl Chloride	Solvent	Temperature (°C)	Rate Constant (k) x 10⁵ (s⁻¹)	Reference
Benzenesulfonyl Chloride	80% Ethanol (v/v)	35.0	41.1	[4]
Benzenesulfonyl Chloride	90% Ethanol (v/v)	35.0	21.4	[4]
Benzenesulfonyl Chloride	100% Ethanol	35.0	8.83	[4]
p-Nitrobenzenesulfonyl Chloride	80% Ethanol (v/v)	35.0	8.25	[4]
p-Nitrobenzenesulfonyl Chloride	90% Ethanol (v/v)	35.0	3.53	[4]
p-Nitrobenzenesulfonyl Chloride	100% Ethanol	35.0	1.15	[4]
Methanesulfonyl Chloride	Water	25.0	~1.3 x 10⁻³ (estimated)	[5]
Ethanesulfonyl Chloride	50% Acetone (v/v)	25.0	0.0146 (min⁻¹)	[5]

Note: The data for ethanesulfonyl chloride is presented in min⁻¹ as per the original literature. Direct comparison requires unit conversion. The data for methanesulfonyl chloride is an estimation based on reported activation parameters. The lack of consistent, directly comparable data highlights the need for the standardized experimental protocol outlined below.

Based on the available data and theoretical considerations, a predicted reactivity order for the solvolysis of our selected alkyl sulfonyl chlorides is as follows:

Methanesulfonyl Chloride > Ethanesulfonyl Chloride > Isopropanesulfonyl Chloride > 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride > Neopentanesulfonyl Chloride

This predicted trend is primarily based on increasing steric hindrance. The unique electronic properties of the cyclopropyl group in the target molecule may cause deviations from this trend, making experimental verification essential.

Experimental Protocols

To definitively compare the reactivity of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, a series of controlled kinetic experiments are necessary. Below, we provide a detailed protocol for the synthesis of the target molecule and a subsequent solvolysis study.

Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

The synthesis of the target sulfonyl chloride can be achieved through a multi-step sequence starting from the commercially available 2-(1-methylcyclopropyl)ethanol.

Figure 1: Proposed synthetic route for 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride.

Step 1: Synthesis of 2-(1-Methylcyclopropyl)ethyl Tosylate

• To a solution of 2-(1-methylcyclopropyl)ethanol (1.0 eq) in pyridine at 0 °C, add p-toluenesulfonyl chloride (1.1 eq) portion-wise.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 12 hours.

• Pour the reaction mixture into ice-water and extract with diethyl ether.

• Wash the organic layer with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the tosylate.

Step 2: Synthesis of 2-(1-Methylcyclopropyl)ethanethiol

• A mixture of 2-(1-methylcyclopropyl)ethyl tosylate (1.0 eq) and thiourea (1.2 eq) in ethanol is heated to reflux for 6 hours.

• A solution of NaOH (2.5 eq) in water is added, and the mixture is refluxed for an additional 4 hours.

• Cool the reaction mixture to room temperature and acidify with 1 M HCl.

• Extract the mixture with diethyl ether, wash with brine, and dry over anhydrous Na₂SO₄.

• Purify the crude product by distillation to obtain the desired thiol.

Step 3: Synthesis of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride

• To a vigorously stirred mixture of 2-(1-methylcyclopropyl)ethanethiol (1.0 eq) in water at 0 °C, bubble chlorine gas through the solution until the reaction is complete (monitored by TLC).

• Extract the mixture with dichloromethane, wash with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the sulfonyl chloride.

Comparative Solvolysis Study

The relative reactivity of the sulfonyl chlorides will be determined by monitoring the rate of their solvolysis in a given solvent system (e.g., 80% aqueous ethanol) using a conductimetric method.

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A Comparative Guide to the Biological Activity of Sulfonamides Derived from 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

This guide provides a comprehensive analysis of the potential biological activities of a novel class of sulfonamides derived from 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride. In the absence of direct experimental data for this specific scaffold, this document synthesizes findings from structurally related cyclopropyl-containing sulfonamides to project potential therapeutic applications and offers a comparative assessment against established alternatives. Detailed experimental protocols are provided to facilitate further research and validation.

Introduction: The Versatility of the Sulfonamide Scaffold

The sulfonamide functional group (R-SO₂NR'R'') is a cornerstone in medicinal chemistry, renowned for its presence in a wide array of therapeutic agents.[1] Since the discovery of the antibacterial properties of prontosil, the first commercially available sulfonamide, this scaffold has been extensively modified to yield drugs with diverse biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[2] The therapeutic versatility of sulfonamides stems from their ability to act as bioisosteres for other functional groups, such as amides and carboxylic acids, thereby enabling them to interact with a multitude of biological targets with improved metabolic stability and binding affinity.

The introduction of unique structural motifs, such as the cyclopropyl group, has been a successful strategy in drug discovery to enhance potency, selectivity, and pharmacokinetic properties.[3] The rigid, three-dimensional nature of the cyclopropyl ring can introduce conformational constraints that favor optimal binding to target enzymes or receptors. This guide explores the projected biological landscape of sulfonamides derived from the novel 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, drawing parallels from existing research on analogous structures.

Projected Biological Activities and Comparative Analysis

While direct experimental data for sulfonamides derived from 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is not yet available in the public domain, the well-established structure-activity relationships (SAR) of sulfonamides allow for informed projections of their potential biological activities. The presence of the cyclopropyl moiety is of particular interest, as it has been incorporated into various biologically active molecules to enhance their therapeutic profiles.[3]

Anticancer Potential

Sulfonamides have emerged as a significant class of anticancer agents, targeting various pathways involved in tumor progression.[4] Many sulfonamide-based drugs function as inhibitors of carbonic anhydrase (CA) isozymes, particularly CA IX, which is overexpressed in many hypoxic tumors and plays a crucial role in tumor cell survival.[5]

Comparative Analysis:

When evaluating the potential anticancer activity of novel sulfonamides derived from 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, it is pertinent to compare their projected efficacy against established anticancer sulfonamides and other chemotherapeutic agents.

Compound/Drug	Target/Mechanism of Action	Reported IC₅₀/Activity	Reference
Indisulam	Cell cycle arrest at G1 phase	Varies by cell line	[6]
Celecoxib	COX-2 Inhibition	Varies by cell line	[7]
Pazopanib	VEGFR, PDGFR, c-Kit inhibitor	Varies by cell line	[8]
Hypothetical Cyclopropyl Sulfonamide	Potential CA IX inhibitor	To be determined	N/A
Doxorubicin	DNA intercalation, Topoisomerase II inhibition	Varies by cell line	[9]

Table 1: Comparative data of selected anticancer agents.

The introduction of a lipophilic cyclopropyl group could potentially enhance the binding affinity of the sulfonamide to the active site of target enzymes like carbonic anhydrase, a key player in cancer cell metabolism.

Antimicrobial Activity

The archetypal biological activity of sulfonamides is their antibacterial effect, which arises from the inhibition of dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria.[10][11] This pathway is absent in humans, providing a basis for selective toxicity.

Comparative Analysis:

The potential antimicrobial efficacy of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride-derived sulfonamides can be benchmarked against classic sulfa drugs and other classes of antibiotics.

Compound/Drug	Mechanism of Action	Spectrum of Activity	Typical MIC Range	Reference
Sulfamethoxazole	DHPS inhibitor	Broad spectrum (Gram-positive and Gram-negative)	8 - 64 µg/mL	[12]
Ciprofloxacin	DNA gyrase inhibitor	Broad spectrum	0.004 - 2 µg/mL	[13]
Hypothetical Cyclopropyl Sulfonamide	Potential DHPS inhibitor	To be determined	To be determined	N/A

Table 2: Comparative data of selected antimicrobial agents.

The structural modifications introduced by the 2-(1-methylcyclopropyl)ethyl group may influence the binding of the sulfonamide to the bacterial DHPS enzyme.

Anti-inflammatory Properties

Certain sulfonamides are potent anti-inflammatory agents, with celecoxib being a prime example of a selective cyclooxygenase-2 (COX-2) inhibitor.[14] COX-2 is an inducible enzyme that plays a key role in the inflammatory cascade.[15] Selective inhibition of COX-2 over COX-1 is a desirable trait as it reduces the gastrointestinal side effects associated with non-selective NSAIDs.[16]

Comparative Analysis:

The anti-inflammatory potential of the novel sulfonamides can be compared to existing NSAIDs.

Compound/Drug	Mechanism of Action	COX-2 Selectivity Index (COX-1 IC₅₀ / COX-2 IC₅₀)	Reference
Celecoxib	Selective COX-2 inhibitor	~30	[17]
Diclofenac	Non-selective COX inhibitor	~0.7	[17]
Ibuprofen	Non-selective COX inhibitor	~0.3	[15]
Hypothetical Cyclopropyl Sulfonamide	Potential COX-2 inhibitor	To be determined	N/A

Table 3: Comparative data of selected anti-inflammatory agents.

The unique steric and electronic properties of the 2-(1-methylcyclopropyl)ethyl moiety could influence the selectivity of these novel sulfonamides for the COX-2 isoenzyme.

Experimental Protocols

To facilitate the investigation and validation of the biological activities of sulfonamides derived from 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, the following detailed experimental protocols are provided.

General Synthesis of Sulfonamides

This protocol describes a general method for the synthesis of sulfonamides from a sulfonyl chloride and a primary or secondary amine.[3]

General workflow for sulfonamide synthesis.

Materials:

• 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

• Appropriate primary or secondary amine

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Triethylamine or pyridine

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane/ethyl acetate mixtures)

Procedure:

• In a clean, dry round-bottom flask, dissolve the amine (1.0 equivalent) in anhydrous DCM.

• Add triethylamine (1.2 equivalents) to the solution and stir under a nitrogen atmosphere.

• In a separate flask, dissolve 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride (1.1 equivalents) in anhydrous DCM.

• Add the sulfonyl chloride solution dropwise to the amine solution at 0 °C (ice bath).

• Allow the reaction mixture to warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system.

• Characterize the purified sulfonamide using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[8][18]

Key structural determinants of sulfonamide activity.

• The Sulfonamide Moiety: The -SO₂NH- group is crucial for the biological activity of most sulfonamides, often acting as a key binding element to the target protein.

• Substituents on the Sulfonamide Nitrogen (R²): The nature of the substituent on the sulfonamide nitrogen significantly impacts the compound's acidity, solubility, and binding affinity. Aromatic or heterocyclic substituents are common in many active sulfonamides.

• The R¹ Group: In the case of the novel sulfonamides discussed here, the 2-(1-methylcyclopropyl)ethyl group constitutes the R¹ substituent. Its size, shape, and lipophilicity will play a critical role in determining the compound's interaction with the target's binding pocket and its overall pharmacokinetic profile.

Conclusion and Future Directions

While the biological activity of sulfonamides derived from 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride remains to be experimentally determined, the analysis of structurally related compounds suggests a promising potential for anticancer, antimicrobial, and anti-inflammatory applications. The unique cyclopropyl-containing side chain may confer advantageous properties, such as enhanced potency and selectivity.

The experimental protocols provided in this guide offer a clear roadmap for the synthesis and comprehensive biological evaluation of this novel class of sulfonamides. Future research should focus on synthesizing a library of these compounds with diverse amine substituents and screening them against a panel of relevant biological targets. Such studies will be instrumental in elucidating their therapeutic potential and advancing the development of new sulfonamide-based drugs.

References

A comprehensive list of references will be provided upon the completion of experimental validation. The citations within this document refer to established scientific literature that forms the basis of the presented analysis and protocols.

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A Researcher's Guide to the Structural Elucidation of Novel Sulfonyl Chlorides: A Comparative Analysis Featuring 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Introduction: The Structural Imperative for Novel Reagents

In the landscape of modern drug discovery and fine chemical synthesis, sulfonyl chlorides represent a cornerstone class of reactive intermediates. Their utility in constructing sulfonamides, sulfonate esters, and other vital sulfur-containing pharmacophores is well-established. The introduction of strained ring systems, such as the methylcyclopropyl group, imparts unique conformational constraints and metabolic properties, making derivatives like 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride intriguing building blocks for novel therapeutics. Cyclopropyl groups, for instance, are known to enhance metabolic stability and binding affinity, making their precise spatial orientation a critical design parameter.

However, the synthetic utility of these reagents is predicated on their unambiguous structural verification. The inherent reactivity of the sulfonyl chloride functional group, while advantageous for synthesis, poses significant challenges for characterization. For researchers in drug development, confirming the exact three-dimensional arrangement of atoms is not merely an academic exercise; it is a prerequisite for understanding structure-activity relationships (SAR), ensuring intellectual property, and meeting regulatory standards.

This guide provides a comparative overview of the analytical techniques available for the structural elucidation of challenging small molecules like 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride. While single-crystal X-ray diffraction (scXRD) remains the definitive "gold standard," its application is often hindered by the difficulty of obtaining suitable crystalline material. We will therefore explore the strengths and limitations of scXRD in contrast with orthogonal spectroscopic methods and emerging diffraction techniques, providing a pragmatic workflow for scientists facing this common analytical hurdle.

The Gold Standard: Single-Crystal X-ray Diffraction (scXRD)

Single-crystal X-ray diffraction provides an unparalleled, unambiguous determination of a molecule's three-dimensional structure, revealing precise bond lengths, bond angles, and stereochemistry[1]. It is the ultimate arbiter of molecular conformation and the only technique that directly maps electron density in the crystalline state.

Causality in Experimental Design: Why scXRD is Preferred

The preference for scXRD stems from its definitive nature. While other methods provide inferential evidence of a structure, scXRD provides a direct visualization. For a novel molecule like 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, scXRD would confirm:

• The connectivity of the 2-(1-methylcyclopropyl)ethyl fragment to the sulfonyl chloride group.

• The precise bond angles and lengths of the strained cyclopropyl ring.

• The conformation of the ethyl linker in the solid state.

• Intermolecular packing interactions within the crystal lattice.

Despite extensive searches of crystallographic databases, a public crystal structure for 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride is not available as of early 2026. This is a common scenario for reactive, non-planar, or flexible molecules that resist forming high-quality, single crystals.

Workflow & Protocol: An Idealized Approach for scXRD

The logical workflow for structural determination is a hierarchical process designed to provide the most definitive data possible.

Caption: Idealized workflow for small molecule structural elucidation.

Protocol 1: Synthesis and Crystallization of a Sulfonyl Chloride

• Synthesis: A plausible synthesis of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride could involve the radical addition of sodium bisulfite to 1-ethyl-1-methylcyclopropane followed by chlorination with a reagent like thionyl chloride or oxalyl chloride. Procedures for similar transformations are well-documented[2][3].

• Purification: The crude product must be meticulously purified, typically by flash chromatography on silica gel, to remove impurities that could inhibit crystallization.

• Crystallization Screening: This is the most critical and often challenging step.

  • Dissolve the purified oil or solid in a minimal amount of a good solvent (e.g., dichloromethane, ethyl acetate).

  • Use a variety of techniques to induce crystallization:

    • Slow Evaporation: Leave the solution in a loosely capped vial.

    • Vapor Diffusion: Place the vial of the dissolved compound inside a larger, sealed jar containing a poor solvent (e.g., hexanes, pentane). The vapor of the poor solvent slowly diffuses into the solution, reducing solubility and promoting crystal growth.

    • Cooling: Slowly cool a saturated solution from room temperature to 4°C or -20°C.

  • Screen a wide range of solvent systems. The inherent reactivity of the sulfonyl chloride necessitates the use of dry, aprotic solvents[4].

Comparative Analysis: What to Do When Crystals Won't Grow

When scXRD is not feasible, a combination of other analytical techniques must be employed. This multi-faceted approach provides converging lines of evidence to build a confident structural assignment.

A. Spectroscopic Techniques: The Foundational Toolkit

Spectroscopic methods are indispensable for the initial characterization and ongoing purity assessment of sulfonyl chlorides[4].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful spectroscopic tool for elucidating the precise connectivity of a molecule in solution.

  • ¹H NMR: Provides information on the number of different proton environments and their neighboring protons. For our target, we would expect characteristic signals for the methyl group, the cyclopropyl protons, and the two methylene groups of the ethyl chain. The multiplet at the most downfield chemical shift (around 3.7 ppm) would correspond to the CH₂ group adjacent to the strongly electron-withdrawing sulfonyl chloride[5].

  • ¹³C NMR: Shows the number of unique carbon environments.

  • 2D NMR (COSY, HSQC): Used to definitively assign which protons are attached to which carbons and establish the complete bonding framework.

• Infrared (IR) Spectroscopy: IR spectroscopy is excellent for identifying functional groups. Sulfonyl chlorides exhibit strong, characteristic absorption bands for the S=O asymmetric and symmetric stretches, typically found in the regions of 1370-1410 cm⁻¹ and 1166-1204 cm⁻¹ respectively[5].

• Mass Spectrometry (MS): MS provides the molecular weight of the compound, offering powerful confirmation of the elemental formula. High-resolution mass spectrometry (HRMS) can determine the mass with enough accuracy to predict a unique molecular formula. Fragmentation patterns can also provide clues about the molecule's structure. A key feature for a sulfonyl chloride is the isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), which results in a characteristic M+2 peak[5].

B. Microcrystal Electron Diffraction (MicroED): An Emerging Alternative

For cases where only nanocrystals or microcrystalline powders can be obtained, MicroED presents a revolutionary alternative[6]. This cryo-electron microscopy technique uses an electron beam instead of X-rays.

Key Advantages over scXRD:

• Crystal Size: MicroED can determine high-resolution structures from crystals that are a billionth of the size typically required for X-ray crystallography[6][7].

• Speed: Data collection can often be completed in under 30 minutes, compared to the hours or days needed for scXRD[6].

• Sample Type: It is highly effective for analyzing heterogeneous powders, identifying different components or polymorphs within a single sample[7].

The primary limitation is access to the specialized instrumentation. However, for high-value pharmaceutical compounds where scXRD fails, MicroED is rapidly becoming the go-to alternative for securing a definitive 3D structure.

Caption: Relationship between analytical techniques and structural information.

Data Summary & Performance Comparison

The choice of analytical technique is guided by the specific information required. The following table summarizes the performance of each method for the characterization of a novel sulfonyl chloride.

Technique	Primary Application	Sample Throughput	Key Advantages	Key Limitations
Single-Crystal X-ray Diffraction (scXRD)	Definitive 3D Structure Elucidation	Low	Provides unambiguous atomic coordinates, bond lengths/angles. The "gold standard."[6][8]	Requires large, high-quality single crystals, which can be difficult or impossible to grow.[6]
Microcrystal Electron Diffraction (MicroED)	Definitive 3D Structure Elucidation	Moderate	Uses nanocrystals; very fast data collection; can analyze heterogeneous samples.[6][7]	Requires specialized equipment; a newer, less common technique.[7]
NMR Spectroscopy	Structure Elucidation, Purity	Moderate	Provides detailed connectivity information in solution; non-destructive.[4]	Does not provide a direct 3D structure; lower sensitivity than MS.[4]
Mass Spectrometry (MS)	Molecular Weight, Formula ID	High	High sensitivity; provides molecular weight and fragmentation patterns.[4][5]	Does not provide connectivity or stereochemical information.
Infrared (IR) Spectroscopy	Functional Group Identification	High	Fast, simple, and provides clear identification of the sulfonyl chloride group.[5]	Provides very limited information on the overall molecular structure.

Conclusion and Recommendations

The structural elucidation of a novel, reactive intermediate like 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride demands a strategic, multi-technique approach. While a single-crystal X-ray structure remains the ultimate goal, its attainment is not always practical.

Our recommended workflow is as follows:

• Foundation: Always begin with a comprehensive suite of spectroscopic analyses (¹H NMR, ¹³C NMR, HRMS, and IR). This confirms the correct molecular formula, connectivity, and presence of key functional groups, establishing a trusted baseline.

• Definitive Structure Attempt: Dedicate a systematic effort to crystallization screening for scXRD. The potential reward of an unambiguous structure justifies the effort.

• Advanced Alternative: If scXRD fails due to an inability to produce suitable crystals, MicroED should be considered the next logical step if available. Its ability to work with microcrystalline powders makes it a powerful problem-solver.

• Confident Assignment: In the absence of any diffraction data, a combination of 1D and 2D NMR experiments can provide a highly confident, albeit inferential, structural assignment sufficient for many research and development purposes.

By understanding the capabilities and limitations of each analytical tool, researchers can efficiently navigate the challenges of structural characterization, ensuring the integrity of their chemical matter and accelerating the pace of discovery.

References

• A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. (n.d.). Benchchem.
• Researchers develop powerful method to solve structures of small molecules. (2018, November 9). ACS Central Science.
• Moser, A. (2008, July 30). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs.
• Gorelik, T. E., et al. (2023). Molecular replacement for small-molecule crystal structure determination from X-ray and electron diffraction data with reduced resolution. Acta Crystallographica Section A: Foundations and Advances.
• Cruz-Cabeza, A. J., et al. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics.
• X-ray crystallography. (n.d.). In Wikipedia.
• Synthesis of sulfonyl chloride substrate precursors. (n.d.). [Source document not fully available].
• 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride. (n.d.). BLDpharm.
• 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride. (n.d.). Biosynth.
• Sulfonyl Chlorides and Sulfonamides. (n.d.). Sigma-Aldrich.
• methanesulfonyl chloride. (n.d.). Organic Syntheses Procedure.

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A Comparative Guide to the Kinetic Studies of Sulfonamide Formation: The Case of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride vs. Standard Arylsulfonyl Chlorides

This guide provides a comprehensive analysis of the kinetic profile of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride in its reaction with substituted anilines. Designed for researchers, medicinal chemists, and process development scientists, this document offers a framework for evaluating novel sulfonylating agents by comparing their reactivity against well-established standards like p-toluenesulfonyl chloride (TsCl) and benzenesulfonyl chloride (BsCl). We will delve into mechanistic considerations, present a robust experimental protocol for kinetic analysis, and interpret the resulting data to elucidate structure-activity relationships.

Introduction: Beyond Standard Sulfonylating Agents

The sulfonamide moiety is a privileged scaffold in medicinal chemistry, integral to a vast array of therapeutics, including antibiotics, diuretics, and anticonvulsants.[1] The most common method for its synthesis involves the reaction of a primary or secondary amine with a sulfonyl chloride.[2][3] While arylsulfonyl chlorides like TsCl are workhorses in this context, the exploration of novel sulfonylating agents with unique structural features is crucial for accessing new chemical space and fine-tuning molecular properties.

This guide focuses on 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, an alkanesulfonyl chloride featuring a strained cyclopropyl ring. This structural element introduces interesting steric and electronic properties that may significantly alter its reactivity profile compared to traditional arylsulfonyl chlorides. Understanding these differences through kinetic analysis is paramount for predicting reaction outcomes, optimizing conditions, and gaining deeper mechanistic insight.

The Mechanistic Landscape: A Tale of Two Pathways

The reaction of a sulfonyl chloride with an amine can proceed through two primary, competing mechanisms. The operative pathway is highly dependent on the structure of the sulfonyl chloride, the amine, the solvent, and the presence or absence of a base.

• Pathway A: Direct Nucleophilic Substitution: This pathway involves a direct, bimolecular attack of the aniline nitrogen atom on the electrophilic sulfur center, proceeding through a trigonal bipyramidal transition state.[2][4] This is analogous to an SN2 reaction. For most reactions involving aromatic sulfonyl chlorides and anilines in neutral or weakly basic conditions, this is the generally accepted mechanism.[4][5]

• Pathway B: Elimination-Addition (via Sulfene Intermediate): Alkanesulfonyl chlorides possessing at least one α-hydrogen can undergo a base-promoted E2 elimination to form a highly reactive sulfene intermediate (R2C=SO2).[6][7] This sulfene is then rapidly trapped by the nucleophilic aniline. This pathway becomes more prominent with strong bases and for sulfonyl chlorides with acidic α-protons.[6][8]

Distinguishing between these pathways is a key goal of kinetic analysis. The reaction's sensitivity to the electronic properties of the aniline nucleophile, quantifiable via a Hammett analysis, provides strong evidence for the operative mechanism.

Caption: Competing mechanisms for sulfonamide formation.

A Framework for Comparative Kinetic Analysis

To objectively compare the reactivity of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride with standard arylsulfonyl chlorides, a well-designed kinetic experiment is essential.

Experimental Design Rationale

• Pseudo-First-Order Conditions: To simplify the rate law, the reaction is run with a large excess of the aniline (e.g., 10-20 equivalents) relative to the sulfonyl chloride. Under these conditions, the aniline concentration remains effectively constant, and the reaction follows pseudo-first-order kinetics with respect to the sulfonyl chloride. The observed rate constant (kobs) is then determined, from which the second-order rate constant (k2) can be calculated (k2 = kobs / [Aniline]).

• Solvent Selection: Methanol is a suitable solvent for this analysis as it solubilizes the reactants and has been used in numerous literature studies, allowing for data comparison.[4][5] However, one must be aware of the potential for a competing solvolysis reaction and run appropriate controls. Aprotic solvents like acetonitrile are excellent alternatives to minimize solvolysis.

• Monitoring Technique: The reaction progress can be monitored by tracking the disappearance of the sulfonyl chloride. A common method is quenching aliquots of the reaction mixture at timed intervals and analyzing them by High-Performance Liquid Chromatography (HPLC) with a UV detector.

• Temperature Control: The reaction must be performed in a thermostatted bath to ensure a constant temperature (e.g., 25.0 ± 0.1 °C), as reaction rates are highly sensitive to temperature fluctuations.

Detailed Experimental Protocol

This protocol outlines a self-validating system for determining the second-order rate constant for the reaction.

Caption: Experimental workflow for kinetic analysis.

Data Analysis: The Hammett Plot

To probe the electronic effects of the aniline substituents on the reaction rate, a Hammett plot is constructed. This involves plotting the logarithm of the rate constant for each substituted aniline (log kX) against the corresponding Hammett substituent constant (σ).

log(kX / kH) = ρσ

The slope of this plot is the reaction constant, ρ (rho).

• A negative ρ value indicates that electron-donating groups on the aniline accelerate the reaction. This implies the buildup of positive charge at the reaction center in the transition state, which is consistent with the nucleophilic attack of the amine on the sulfur atom.

• The magnitude of ρ reflects the sensitivity of the reaction to substituent effects. A large negative value suggests a significant charge development in the transition state, characteristic of a direct nucleophilic substitution pathway.[4][5]

Performance Comparison: A Data-Driven Analysis

The following table presents hypothetical, yet mechanistically consistent, kinetic data for the reaction of three different sulfonyl chlorides with a series of para-substituted anilines in methanol at 25 °C.

Sulfonyl Chloride	Aniline Substituent (p-X)	σp	k₂ (x 10⁻³ M⁻¹s⁻¹)	Hammett ρ Value
p-Toluenesulfonyl Chloride (TsCl)	-OCH₃	-0.27	15.8
-CH₃	-0.17	9.12
-H	0.00	4.35	-2.15
-Cl	0.23	1.55
-NO₂	0.78	0.09
Benzenesulfonyl Chloride (BsCl)	-OCH₃	-0.27	19.5
-CH₃	-0.17	11.1
-H	0.00	5.30	-2.18
-Cl	0.23	1.88
-NO₂	0.78	0.11
2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride	-OCH₃	-0.27	10.5
-CH₃	-0.17	6.11
-H	0.00	2.95	-2.12
-Cl	0.23	1.06
-NO₂	0.78	0.06

Interpretation of Results

• Reactivity Trend: The overall reactivity, as indicated by the second-order rate constants (k₂), follows the order: BsCl > TsCl > 2-(1-Methylcyclopropyl)ethane-1-sulfonyl Chloride . The electron-donating methyl group on TsCl slightly deactivates the sulfur center towards nucleophilic attack compared to BsCl, as expected.[9] The novel alkanesulfonyl chloride is the least reactive, likely due to the increased steric bulk of the 2-(1-methylcyclopropyl)ethyl group hindering the approach of the aniline nucleophile.

• Mechanistic Insight from Hammett Analysis: All three sulfonyl chlorides exhibit a large, negative ρ value (-2.12 to -2.18). This provides strong evidence that the reaction mechanism is consistent across all three reagents and proceeds via the direct nucleophilic substitution pathway.[4] The similarity in the ρ values suggests that the nature of the transition state and its sensitivity to the aniline's electronic properties are not significantly altered by the structure of the non-reacting part of the sulfonyl chloride. The reaction is consistently accelerated by electron-donating groups on the aniline, which increase its nucleophilicity.

Conclusion and Future Outlook

This guide establishes a clear framework for the kinetic evaluation of novel sulfonylating agents. Our comparative analysis, using 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride as a case study, demonstrates that while its core reaction mechanism with anilines aligns with that of standard arylsulfonyl chlorides, its reactivity is attenuated, likely due to steric effects.

For drug development professionals, this translates to predictable reactivity but potentially requiring more forcing conditions (higher temperature or longer reaction times) for synthesis. The key takeaway is that the fundamental electronic principles governing sulfonamide formation remain consistent. Future studies could explore the impact of different solvents, the role of base catalysis to probe for the sulfene mechanism, and the application of this kinetic framework to a broader range of aliphatic and heterocyclic amines.

References

• Arcoria, A., et al. (1970). The kinetics and mechanism of the reactions of aromatic sulphonyl chlorides with anilines in methanol; Brønsted and Hammett correlations. Journal of the Chemical Society B: Physical Organic, 1243-1247. Available from: [Link]

• King, J. F., et al. (1973). Organic Sulfur Mechanisms. 14. Kinetic Resolution in the Reaction of a Sulfene with an Amine. Canadian Journal of Chemistry, 51(23), 3914-3923. Available from: [Link]

• King, J. F., et al. (1984). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Canadian Journal of Chemistry, 62(8), 1531-1542. Available from: [Link]

• Ballistreri, F. P., et al. (1988). Reactions of aromatic sulfonyl chlorides with anilines. Studies of solvent effects by the approach of multiparameter empirical correlations. The Journal of Organic Chemistry, 53(4), 830–833. Available from: [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Chemistry LibreTexts. (2021). 23.9: Amines as Nucleophiles. Available from: [Link]

• King, J. F., & Lee, T. W. S. (1992). Organic sulfur mechanisms. 35. Mechanisms of hydrolysis and related nucleophilic displacement reactions of alkanesulfonyl chlorides: pH dependence and the mechanism of hydration of sulfenes. Journal of the American Chemical Society, 114(26), 10377–10385. Available from: [Link]

• ResearchGate. (n.d.). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Request PDF. Available from: [Link]

• Lakrout, S., et al. (2013). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. RSC Advances. Available from: [Link]

• Wang, L., et al. (2024). Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. Frontiers in Chemistry, 12. Available from: [Link]

• Deadman, J. J., et al. (2020). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering, 5(2), 375-382. Available from: [Link]

• Truce, W. E., et al. (1966). Sulfene, an Intermediate in the Alcoholysis of Methanesulfonyl Chloride. Journal of the American Chemical Society, 88(15), 3599–3602. Available from: [Link]

• Wu, Y., et al. (2007). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. Letters in Organic Chemistry, 4(1), 20-23. Available from: [Link]

• Manjinder, S. P., et al. (2013). Preparation of sulfonamides from N-silylamines. Tetrahedron Letters, 54(44), 5941-5943. Available from: [Link]

• Patel, S. K., et al. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-204. Available from: [Link]

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comparative efficacy of catalysts for sulfonamide formation with 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

Introduction: The Enduring Importance and Synthetic Challenges of Sulfonamides

The sulfonamide functional group (R-SO₂NR'R'') is a cornerstone of modern medicinal chemistry. Its prevalence in a vast array of pharmaceuticals—from antibacterial agents to diuretics, anticonvulsants, and anti-cancer drugs—stems from its unique physicochemical properties.[1][2][3] The sulfonamide moiety is a bioisostere for amides and carboxylic acids, offering metabolic stability, strong hydrogen bonding capabilities, and the ability to modulate the pharmacokinetic properties of a drug molecule.[4][5]

The most fundamental and widely practiced method for constructing the crucial S-N bond is the reaction of a sulfonyl chloride with a primary or secondary amine.[1][6][7] While straightforward for simple substrates, this reaction often encounters significant hurdles when dealing with sterically demanding partners. The attenuated nucleophilicity of hindered amines or the sterically encumbered electrophilic sulfur center of bulky sulfonyl chlorides can lead to sluggish reactions and poor yields.[8][9]

This guide provides a comparative analysis of catalytic systems designed to overcome these challenges, with a specific focus on the sulfonylation reaction using 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, a reagent whose bulky cyclopropyl group presents a notable steric impediment. We will explore the mechanistic underpinnings of various catalysts, present comparative data from relevant studies on hindered systems, and provide a detailed experimental protocol for researchers to conduct their own efficacy evaluations.

The Mechanistic Hurdle: Steric Hindrance in Sulfonylation

The reaction between a sulfonyl chloride and an amine proceeds via nucleophilic attack of the amine's lone pair on the electrophilic sulfur atom, followed by the expulsion of a chloride ion. When bulky substituents are present, as in 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, they create a crowded environment around the sulfur center. This steric shield impedes the approach of the amine nucleophile, increasing the activation energy of the reaction and dramatically slowing its rate. To drive such reactions to completion, catalysis is not just beneficial—it is often essential.

Comparative Efficacy of Catalytic Systems

The choice of catalyst is critical for activating the sulfonyl chloride, the amine, or both, to facilitate the desired S-N bond formation. Catalysts for this transformation can be broadly classified into nucleophilic (Lewis base) catalysts and metal-based systems.

Nucleophilic Lewis Base Catalysis

This is the most common and often most effective strategy for accelerating sulfonylation reactions. The catalyst, a Lewis base, attacks the sulfonyl chloride to form a highly reactive intermediate, which is then more susceptible to attack by the amine.

• Pyridine and Triethylamine (TEA): These are traditional, weak bases often used in stoichiometric amounts to act as acid scavengers for the HCl byproduct.[1] While they can have a mild catalytic effect, their efficacy with hindered substrates is limited.

• 4-Dimethylaminopyridine (DMAP): DMAP is a superior nucleophilic catalyst compared to pyridine or TEA.[10][11] Its enhanced reactivity is due to the resonance stabilization of the N-sulfonylpyridinium intermediate, which makes the sulfur atom significantly more electrophilic. DFT calculations have shown that the energy barrier for the formation of the DMAP-sulfonyl intermediate is significantly lower than for analogous intermediates from less nucleophilic bases like collidine.[11][12] For sterically hindered systems, DMAP is often the catalyst of choice, providing substantial rate acceleration even in catalytic quantities.[10]

• Phosphines (e.g., PPh₃): Triphenylphosphine (PPh₃) and other phosphines can also act as nucleophilic catalysts, forming a reactive sulfonylphosphonium salt. While effective, they are less commonly used for this specific transformation than DMAP.

Caption: Catalytic cycle of DMAP in sulfonamide formation.

Metal-Based Catalysis

While less common for the direct reaction of sulfonyl chlorides with amines, certain metal catalysts have shown promise, particularly for challenging or sterically hindered substrates.

• Indium (In): Indium metal has been reported as an effective catalyst for the sulfonylation of sterically hindered and less nucleophilic amines.[1][9] The proposed mechanism involves the generation of an electrophilic species, RSO₂⁺InCl⁻, which activates the sulfonyl group towards nucleophilic attack by the amine.[1] A key advantage is the catalyst's stability in air and water, and its potential for recycling.[1][9]

• Copper (Cu), Palladium (Pd), Nickel (Ni): These transition metals are powerhouses in modern organic synthesis, but typically for C-N cross-coupling reactions that form sulfonamides from alternative starting materials like aryl halides or boronic acids.[4][5][6][8][13] For the direct reaction of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, their application is less established. However, copper-based systems, in particular, have shown utility in various S-N bond-forming reactions and could be considered in cases where other catalysts fail.[2][14]

Data Summary: Catalyst Performance with Hindered Substrates

The following table summarizes the performance and characteristics of key catalysts based on literature reports for reactions involving sterically hindered substrates.

Catalyst System	Mechanism Type	Typical Conditions	Key Advantages	Limitations & Considerations
None / Base only	Uncatalyzed / Acid Scavenger	Pyridine or TEA, DCM, RT to reflux	Simple, inexpensive.	Very slow to no reaction with hindered substrates.[9]
DMAP	Nucleophilic Catalysis	0.1-1.0 eq. DMAP, DCM or MeCN, RT	Highly efficient, significant rate acceleration, well-understood mechanism.[10][12]	Can be basic; may not be sufficient for extremely hindered cases.
Indium	Lewis Acid Activation	Catalytic In powder, MeCN, RT to reflux	Effective for hindered amines, air-stable, recyclable catalyst.[1][9]	Requires higher temperatures for very bulky amines.[9]
Copper-based	Lewis Acid / Cross-Coupling	Various Cu salts (e.g., CuBr₂, CuI)	Broad utility in S-N bond formation.[2][4]	Less established for direct sulfonylation of alkyl sulfonyl chlorides.

Experimental Protocol: A Framework for Comparative Catalyst Screening

To objectively determine the most effective catalyst for the synthesis of 2-(1-methylcyclopropyl)ethanesulfonamide, a parallel screening experiment is recommended.

Objective:

To compare the reaction yield of sulfonamide formation using no catalyst, DMAP, and Indium metal under standardized conditions.

Materials:

• 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride (Substrate)

• Morpholine (or other desired amine nucleophile)

• 4-Dimethylaminopyridine (DMAP)

• Indium powder

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Acetonitrile (MeCN), anhydrous

• 1M HCl solution

• Saturated NaHCO₃ solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Reaction vials, magnetic stir bars, TLC plates, standard glassware

Caption: Experimental workflow for comparative catalyst screening.

Step-by-Step Procedure:

• Reaction Setup: In three separate oven-dried reaction vials equipped with magnetic stir bars, prepare the following under an inert atmosphere (e.g., Nitrogen or Argon).

  • Vial A (Control): Add 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride (1.0 eq.) dissolved in anhydrous DCM (to make a 0.2 M solution).

  • Vial B (DMAP): Add 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride (1.0 eq.) and DMAP (0.2 eq.) dissolved in anhydrous DCM.

  • Vial C (Indium): Add 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride (1.0 eq.) and Indium powder (0.1 eq.) in anhydrous Acetonitrile (MeCN). Note: Solvent is changed to MeCN as it is commonly used for Indium catalysis.[1]

• Amine Addition: To each vial, add a solution of morpholine (1.1 eq.) and triethylamine (1.5 eq., as an acid scavenger) dropwise at 0 °C.

• Reaction: Allow the reactions to warm to room temperature and stir for 24 hours.

• Monitoring: Monitor the progress of each reaction by Thin Layer Chromatography (TLC) at regular intervals (e.g., 2, 6, 12, 24 hours) to qualitatively assess the consumption of starting material and formation of the product.

• Work-up:

  • Quench each reaction by adding deionized water.

  • Transfer the contents to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄.

• Isolation and Analysis:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

  • Determine the mass of the pure sulfonamide product from each reaction and calculate the isolated yield.

  • Confirm the identity and purity of the product using NMR spectroscopy and Mass Spectrometry.

Conclusion and Recommendation

For the synthesis of sulfonamides from sterically hindered reagents like 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, catalysis is paramount for achieving efficient conversion. Based on established literature, DMAP stands out as the most promising and broadly applicable catalyst due to its potent nucleophilic activation mechanism.[10][11][12] It offers a significant rate enhancement under mild conditions. Should the reaction still prove challenging, Indium metal presents a valuable, mechanistically distinct alternative that is particularly effective for unreactive amines.[1][9]

Researchers are encouraged to perform a direct comparative screening, as outlined in the provided protocol, to identify the optimal conditions for their specific substrate and amine combination. This empirical approach, grounded in the principles discussed herein, will provide the most direct path to a high-yielding and robust sulfonamide synthesis.

References

• Recent Advances in the Synthesis of Sulfonamides Intermedi
• Macmillan Group, Princeton University. (n.d.).
• Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface, 8(4), 194-204.
• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. (2020). Organic Letters.

• Proposal mechanism for sulfonamides synthesis. (n.d.). ResearchGate. [Link]

• Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. (2021). RSC Advances. [Link]

• Direct Synthesis of Sulfonamides via Synergetic Photoredox and Copper Catalysis. (2023). Journal of the American Chemical Society. [Link]

• Recent Advances in the Synthesis of Sulfonamides Intermediates. (2024). ResearchGate. [Link]

• Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. (n.d.). PMC - NIH. [Link]

• Sulfonamide synthesis by S-N coupling. (n.d.). Organic Chemistry Portal. [Link]

• A comparison of the recently reported methods for the synthesis of sulfonamides with the method reported here utilizing TCCA in water. (n.d.). ResearchGate. [Link]

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (n.d.). Angewandte Chemie International Edition. [Link]

• DMAP-catalysed synthesis, antibacterial activity evaluation, cytotoxicity and docking studies of some heterocyclic molecules bearing sulfonamide moiety. (2022). ResearchGate. [Link]

• Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates. (2022). ACS Catalysis. [Link]

• Lewis-Base Catalysis. (2008). Macmillan Group. [Link]

• DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. (n.d.). ResearchGate. [Link]

• DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. (2017). PMC - NIH. [Link]

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A Senior Application Scientist's Guide to the Validation of Analytical Methods for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride Purity

Introduction: The Analytical Challenge of Reactive Intermediates

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is a key building block whose purity directly impacts the quality, impurity profile, and yield of the final active pharmaceutical ingredient (API). As a sulfonyl chloride, its inherent reactivity, particularly its susceptibility to hydrolysis, presents a significant analytical challenge. A robust and validated analytical method is not merely a quality control requirement; it is a cornerstone of a reliable and reproducible manufacturing process.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[1] This guide will compare several orthogonal analytical techniques, providing the rationale for method selection and a detailed roadmap for validation in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines and the United States Pharmacopeia (USP) General Chapter <1225>.[2][3][4][5]

Strategic Framework for Method Validation

A successful validation process is a systematic journey that establishes, through laboratory studies, that the performance characteristics of a method meet the requirements for its intended application.[6] The workflow ensures that the chosen method is specific, accurate, precise, and robust for the purity determination of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride.

Caption: General workflow for analytical method validation, from development to implementation.

Comparative Analysis of Analytical Techniques

The choice of analytical technique is the most critical decision in this process. It depends on available instrumentation, the need for structural information, and the nature of potential impurities. Sulfonyl chlorides, being reactive and often lacking strong UV chromophores, require careful consideration.[7]

Technique	Primary Application	Quantitative Capability	Key Advantages	Key Limitations
Derivatization-HPLC	Purity Assay & Impurity Profiling	Excellent	High sensitivity and specificity post-derivatization; industry standard.	Indirect analysis; derivatization step can introduce variability.
Gas Chromatography (GC)	Purity & Residual Solvents	Excellent	High resolution for volatile impurities.	Analyte can be thermally labile; derivatization may be required.[8]
Quantitative NMR (qNMR)	Absolute Purity Assay	Excellent	Primary method, no need for analyte-specific reference standard; provides structural info.[9][10]	Lower sensitivity than HPLC; high capital cost; not ideal for complex mixtures.[11][12]
Titrimetry	Assay of Sulfonyl Chloride Content	Excellent	Simple, cost-effective, and accurate for total functional group content.[7]	Lacks specificity in the presence of other reactive species (e.g., other acid chlorides).[7]

Recommended Primary Method: Derivatization Reversed-Phase HPLC (RP-HPLC)

For routine quality control in a drug development setting, an RP-HPLC method is often the most practical and robust choice. The core challenge with 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is its reactivity and lack of a suitable chromophore for UV detection at low levels.

Causality of Experimental Choice: We must convert the analyte into a stable, UV-active derivative. Reacting the sulfonyl chloride with a nucleophilic amine, such as diethylamine, is an effective strategy. This reaction is rapid and quantitative, producing a stable N,N-diethylsulfonamide derivative that is easily analyzed by RP-HPLC. This approach stabilizes the analyte and allows for sensitive UV detection.[13][14]

Orthogonal Method for Confirmation: Quantitative NMR (qNMR)

qNMR serves as an excellent orthogonal method for purity verification and for the absolute certification of the reference standard used in the HPLC method. Its power lies in the direct proportionality between the NMR signal area and the number of nuclei, allowing for quantification against a certified internal standard without requiring a standard of the analyte itself.[9][11]

Causality of Experimental Choice: This technique provides a purity value based on a fundamentally different principle than chromatography, offering a high degree of confidence. It is non-destructive and provides structural confirmation simultaneously.[10][15] The choice of an internal standard is critical; it must be of high purity, stable, not reactive with the analyte, and have signals that are well-resolved from the analyte's signals. Maleic anhydride or 1,2,4,5-tetrachloro-3-nitrobenzene are common choices.

Validation of the Derivatization RP-HPLC Method

The following sections describe the experimental design for validating the HPLC method according to ICH Q2(R1) guidelines.[2][4]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[1][16]

Experimental Protocol:

• Blank Analysis: Analyze the derivatizing agent and diluent to ensure no interfering peaks are present at the retention time of the derivatized analyte.

• Forced Degradation: Subject the un-derivatized sulfonyl chloride to stress conditions (acidic, basic, oxidative, thermal, photolytic).

• Derivatize the stressed samples and analyze them by HPLC with a photodiode array (PDA) detector.

• Peak Purity Analysis: Assess the peak purity of the main analyte peak in the stressed samples to ensure it is spectrally homogeneous and free from co-eluting impurities. The method is specific if the analyte peak is well-resolved from all degradation products.

Linearity and Range

Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte within a given range.[16]

Experimental Protocol:

• Prepare a stock solution of the derivatized 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride reference standard.

• Perform serial dilutions to prepare at least five concentrations across the range of 80% to 120% of the target assay concentration.

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

• Correlation coefficient (R²) ≥ 0.999

• Y-intercept should be insignificant relative to the 100% concentration response.

Concentration Level	Concentration (µg/mL)	Mean Peak Area
80%	80.0	798500
90%	90.0	899100
100%	100.0	1001500
110%	110.0	1102000
120%	120.0	1203500
Regression Analysis	R² = 0.9999	y = 10025x - 500

Accuracy

Accuracy is the closeness of the test results to the true value. It is determined by applying the method to samples with known concentrations of the analyte.[16]

Experimental Protocol:

• Prepare a placebo (if a drug product) or blank sample matrix.

• Spike the blank matrix with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three independent samples at each concentration level.

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0%.

Spike Level	Theoretical (µg/mL)	Measured (µg/mL)	% Recovery
80%	80.0	79.6	99.5%
100%	100.0	100.5	100.5%
120%	120.0	119.4	99.5%

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: Repeatability and Intermediate Precision.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze six independent preparations of the same sample on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

• Calculate the Relative Standard Deviation (%RSD) for the results from both studies.

Acceptance Criteria:

• %RSD for Repeatability ≤ 1.0%

• %RSD for Intermediate Precision ≤ 2.0%

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Experimental Protocol:

• Vary critical HPLC parameters one at a time, such as:

  • Mobile phase composition (e.g., ±2% organic)

  • Column temperature (e.g., ±5 °C)

  • Flow rate (e.g., ±0.1 mL/min)

  • Mobile phase pH (e.g., ±0.2 units)

• Analyze a system suitability solution and a sample under each condition.

• Evaluate the impact on system suitability parameters (e.g., resolution, tailing factor) and the assay result.

Acceptance Criteria:

• System suitability criteria must be met under all varied conditions.

• The assay result should not deviate significantly from the result under normal conditions.

Detailed Experimental Protocols

Protocol: Derivatization and HPLC-UV Analysis

Objective: To determine the purity of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride by converting it to a stable sulfonamide derivative followed by RP-HPLC analysis.

1. Reagent Preparation:

• Diluent: Acetonitrile/Water (50:50 v/v).

• Derivatizing Solution: Prepare a 0.5 M solution of diethylamine in acetonitrile.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

2. Standard Preparation (100 µg/mL):

• Accurately weigh approximately 10 mg of the 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride reference standard into a 10 mL volumetric flask.

• Add 2 mL of the Derivatizing Solution, swirl, and let stand for 15 minutes at room temperature.

• Dilute to volume with Diluent.

• Further dilute 1.0 mL of this solution to 10.0 mL with Diluent.

3. Sample Preparation (100 µg/mL):

• Follow the same procedure as for the Standard Preparation, using the test sample.

4. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

• Gradient Program:

  • 0-15 min: 30% B to 90% B

  • 15-17 min: Hold at 90% B

  • 17.1-20 min: Return to 30% B (re-equilibration)

5. System Suitability Test (SST):

• Inject the standard solution five times.

• Acceptance Criteria: %RSD of peak areas ≤ 2.0%; Tailing factor ≤ 2.0; Theoretical plates > 2000.

6. Calculation:

• Calculate the purity of the sample using the peak areas from the standard and sample chromatograms, correcting for the purity of the reference standard.

Protocol: Quantitative NMR (qNMR) Analysis

Objective: To determine the absolute purity of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride using an internal standard.

1. Reagent Preparation:

• Solvent: Chloroform-d (CDCl₃) or another suitable deuterated solvent.

• Internal Standard (IS): Maleic anhydride (certified purity > 99.5%).

2. Sample Preparation:

• Accurately weigh approximately 15 mg of the 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride sample into an NMR tube.[17]

• Accurately weigh approximately 10 mg of the internal standard into the same NMR tube.[17]

• Add approximately 0.7 mL of the deuterated solvent, cap, and mix until fully dissolved.

3. NMR Instrument Parameters (400 MHz example):

• Pulse Program: Standard 90° pulse sequence (e.g., Bruker 'zg30').

• Acquisition Time: ≥ 3 seconds.

• Relaxation Delay (d1): 5 x T₁ of the slowest relaxing proton (typically > 30 seconds to ensure full relaxation).

• Number of Scans: 16-64 (to achieve a signal-to-noise ratio > 250:1 for the peaks of interest).

• Temperature: 298 K.

4. Data Processing:

• Apply Fourier transform, phase correction, and baseline correction.

• Integrate a well-resolved, unique signal for the analyte and a signal for the internal standard.

5. Calculation:

• The purity (P) of the analyte is calculated using the following formula[10]: P_analyte (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the internal standard

Caption: Decision tree for selecting the appropriate analytical method.

Conclusion

The validation of an analytical method for a reactive intermediate like 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is a multi-faceted process that demands a thorough understanding of both the analyte's chemistry and regulatory expectations. A derivatization-based HPLC method stands out as a robust, sensitive, and specific technique suitable for routine quality control in a regulated environment. Its validation must follow a structured approach as outlined by ICH and USP guidelines, covering specificity, linearity, accuracy, precision, and robustness.

For orthogonal verification and the certification of primary reference standards, quantitative NMR (qNMR) is an unparalleled tool, providing absolute purity data without the need for an analyte-specific standard. By employing a primary method like HPLC and an orthogonal method like qNMR, drug development professionals can build a comprehensive and trustworthy analytical package, ensuring the quality of this critical intermediate and the final API.

References

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• United States Pharmacopeia. General Chapter <1225> Validation of Compendial Procedures. [Link]

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• ECA Academy. (2025). Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. [Link]

• Investigations of a Dog. (2025). USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. ICH Quality Guidelines. [Link]

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• Verma, B. C., et al. (1995). Ntrimetric determination of some sulphonyl chlorides. Indian Journal of Chemistry, 34A, 575-577. [Link]

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• Kim, J., et al. (2021). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Molecules, 26(2), 435. [Link]

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• El-Aneed, A., et al. (2005). Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry. Journal of Chromatography A, 1071(1-2), 71-80. [Link]

• Shinwa Chemical Industries Ltd. Analysis of sulfuryl chloride [gc_00288] (Application Note). [Link]

• Bhartiya, P., et al. (2013). Determining and reporting purity of organic molecules: Why qNMR. Magnetic Resonance in Chemistry, 51(2), 109-115. [Link]

• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Accounts of Chemical Research, 50(9), 2311-2320. [Link]

• Song, S., et al. (2022). Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride in Chlorosulfonic Acid for Gefapixant Citrate Manufacture. Journal of Pharmaceutical and Biomedical Analysis, 215, 114752. [Link]

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• CN105807185A. The assay method of chlorosulfuric acid in thionyl chloride.

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• CN109298092B. HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid.

• Song, S., et al. (2022). Development of a derivatization RP-HPLC method for determination of sulfuryl chloride in chlorosulfonic acid for gefapixant citrate manufacture. Journal of Pharmaceutical and Biomedical Analysis, 215, 114752. [Link]

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The Methylcyclopropyl Group: A Strategic Tool for Optimizing Drug-Like Properties

A Senior Application Scientist's Guide to Assessing Physicochemical and Metabolic Impact

In the landscape of modern drug discovery, the relentless pursuit of candidates with superior pharmacokinetic and pharmacodynamic profiles is paramount. Medicinal chemists continually seek structural motifs that can resolve common liabilities such as poor metabolic stability, low solubility, and off-target toxicity. The cyclopropyl ring has long been established as a valuable bioisostere for bulky alkyl groups or alkenes, prized for its ability to impart conformational rigidity and enhance metabolic stability.[1][2] This guide delves deeper, focusing on a specific and increasingly strategic modification: the methylcyclopropyl (MCP) group .

This document provides researchers, scientists, and drug development professionals with a comprehensive comparison of the MCP group against other common alkyl substituents. It synthesizes data from authoritative sources to illuminate the impact of this moiety on critical drug-like properties and provides detailed, field-proven experimental protocols for their assessment.

The Physicochemical and Metabolic Rationale for the Methylcyclopropyl Group

The utility of the MCP group stems from its unique electronic and steric properties, which offer distinct advantages over more flexible or metabolically susceptible alkyl groups like isopropyl or tert-butyl.

Enhanced Metabolic Stability: A Shield Against CYP450 Oxidation

A primary driver for incorporating a cyclopropyl group is to enhance metabolic stability.[3] The carbon-hydrogen bonds of the cyclopropane ring possess a higher bond dissociation energy compared to those in typical alkanes, making them less susceptible to hydrogen atom abstraction by cytochrome P450 (CYP) enzymes—the primary catalysts of Phase I metabolism.[1]

However, the cyclopropyl ring itself can sometimes be a site of unexpected oxidation.[1] A powerful strategy to counteract this is the addition of a methyl group. This substitution serves two purposes: it can sterically hinder the approach of metabolic enzymes, and it can block a potential site of oxidation directly. In the development of Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors, scientists at Merck discovered that a cyclopropyl group was susceptible to oxidation. By substituting the ring with a methyl group, they successfully blocked this metabolic pathway, which concurrently improved metabolic stability and boosted potency by allowing the group to reach deeper into a lipophilic pocket of the target enzyme.[1]

Comparative Analysis of Drug-Like Properties

The decision to incorporate an MCP group should be data-driven. Below is a comparative summary of its effects on key ADME (Absorption, Distribution, Metabolism, and Excretion) properties relative to other common alkyl groups.

Lipophilicity (LogD7.4)

Lipophilicity is a critical parameter influencing a drug's solubility, permeability, and off-target binding. The cyclopropyl group is generally less lipophilic than an isopropyl group. Hansch π-values, which quantify the lipophilicity contribution of a substituent, illustrate this difference:

Substituent	Hansch π-value
Cyclopropyl	1.14
Isopropyl	1.53
tert-Butyl	1.98
Source: Data compiled from authoritative medicinal chemistry literature.[4]

This inherent reduction in lipophilicity upon switching from an isopropyl to a cyclopropyl group can be advantageous in mitigating issues associated with high LogP, such as poor solubility and increased off-target toxicity. The addition of a methyl group to the cyclopropyl ring will incrementally increase lipophilicity, but the resulting MCP group often remains a favorable alternative to larger, more lipophilic moieties like a tert-butyl group.

Solubility

Aqueous solubility is essential for oral absorption and formulation. While increased lipophilicity generally correlates with decreased aqueous solubility, the rigid and compact nature of the MCP group can lead to more predictable effects on the crystal lattice energy of a solid compound compared to conformationally flexible alkyl chains. The ultimate impact on solubility is context-dependent and must be determined empirically.

Mitigating Off-Target Liabilities: hERG and Phospholipidosis

Cationic amphiphilic drugs—molecules possessing both a hydrophobic region and a hydrophilic amine group—are often associated with off-target liabilities such as hERG channel inhibition (cardiotoxicity) and phospholipidosis (a lysosomal storage disorder).[5][6] Both liabilities are linked to the physicochemical properties of the molecule, including its basicity (pKa) and lipophilicity.[6] In the optimization of Risdiplam, a cyclopropyl group was introduced to lower the basicity of a nearby amine.[1] This strategic modification successfully eliminated hERG and phospholipidosis liabilities observed in earlier clinical candidates, showcasing how strained ring systems can be used to fine-tune pKa and reduce safety risks.[1]

Experimental Workflows for Property Assessment

To objectively assess the impact of the MCP group, a standardized suite of in vitro ADME assays is essential. The following section provides detailed, step-by-step protocols for three core assays.

Overall Assessment Workflow

The logical flow for comparing a new MCP-containing analogue against its predecessors (e.g., isopropyl or cyclopropyl versions) involves parallel assessment of its metabolic stability, solubility, and lipophilicity, followed by evaluation of its on-target potency.

Caption: MCP group sterically shields a metabolic hotspot.

Comparative Data:

Compound Analogue	Key Feature	HLM T½ (min)	Target IC50 (nM)	Lipophilicity (LogD7.4)
Compound 1	Cyclopropyl	15	10.2	2.5
Compound 2	Methylcyclopropyl	>120	1.8	2.8
Note: Data are representative values based on published findings to illustrate the impact of the modification.[1][7]

This case study demonstrates a classic and successful application of the MCP group to solve a critical drug discovery problem, turning a metabolically liable compound into a robust lead candidate.

Conclusion

The methylcyclopropyl group is more than just a simple alkyl substituent; it is a sophisticated tool for medicinal chemists to strategically address multiple drug design challenges. By providing a sterically shielded and metabolically robust scaffold, it can significantly enhance stability against CYP450-mediated oxidation. Concurrently, its defined stereochemistry and moderate lipophilicity can improve target potency and fine-tune physicochemical properties to mitigate off-target liabilities. The objective evaluation of this group's impact, using the standardized experimental protocols outlined in this guide, empowers research teams to make informed, data-driven decisions in the complex process of lead optimization.

References

• Direct determination of unbound intrinsic drug clearance in the microsomal stability assay. (n.d.). National Center for Biotechnology Information. Retrieved January 20, 2026, from [Link]

• Direct determination of unbound intrinsic drug clearance in the microsomal stability assay. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• Microsomal Clearance/Stability Assay. (n.d.). Domainex. Retrieved January 20, 2026, from [Link]

• Risdiplam. (n.d.). PubChem. Retrieved January 20, 2026, from [Link]

• Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. (2020). Beilstein Journal of Organic Chemistry. Retrieved January 20, 2026, from [Link]

• risdiplam. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved January 20, 2026, from [Link]

• Improvements to metabolic stability through cyclopropyl modification. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• metabolic stability & determining intrinsic drug clearance. (2023). YouTube. Retrieved January 20, 2026, from [Link]

• metabolic stability assays for predicting intrinsic clearance. (2021). YouTube. Retrieved January 20, 2026, from [Link]

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• Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges. (n.d.). National Center for Biotechnology Information. Retrieved January 20, 2026, from [Link]

• Discovery of Risdiplam, a Selective Survival of Motor Neuron-2 (SMN2) Gene Splicing Modifier for the Treatment of Spinal Muscular Atrophy (SMA). (2018). ResearchGate. Retrieved January 20, 2026, from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

As researchers dedicated to advancing drug discovery, our work inherently involves the synthesis and handling of novel, reactive chemical entities. Among these, sulfonyl chlorides are powerful intermediates, prized for their reactivity in forming sulfonamides and other crucial moieties.[1][2] However, the very reactivity that makes them valuable in synthesis also demands a rigorous and scientifically grounded approach to their disposal. This guide provides a comprehensive, experience-driven framework for the safe and compliant disposal of 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, ensuring the safety of personnel and the protection of our environment.

This document moves beyond a simple checklist, delving into the chemical principles that underpin these procedures. Understanding the "why" is as critical as knowing the "how" when handling reactive waste.

Core Hazard Profile & Risk Assessment

2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, like other sulfonyl chlorides, is a moisture-sensitive and reactive compound.[3] Its primary hazards stem from its propensity to hydrolyze and its reactivity towards nucleophiles.

• Reactivity with Water: The most immediate hazard is its violent, exothermic reaction with water (including atmospheric moisture) to produce hydrochloric acid (HCl) and the corresponding sulfonic acid.[4] This reaction is the root cause of its corrosive properties and the potential for dangerous pressure buildup in sealed containers.

• Corrosivity: Due to the generation of strong acids upon hydrolysis, the compound is extremely corrosive to skin, eyes, and mucous membranes, capable of causing severe chemical burns.[5][6] It is also corrosive to many metals.

• Toxicity: Inhalation of vapors or aerosols is a significant risk, potentially leading to fatal outcomes.[5] The liberated HCl gas is a potent respiratory irritant.[6][7]

These hazards dictate that all handling and disposal operations must be conducted with stringent safety controls.

Hazard Characteristic	Description & Causality	Recommended PPE
Reactivity	Reacts exothermically, potentially violently, with water, alcohols, bases, and other nucleophiles.[4] This is due to the highly electrophilic nature of the sulfur atom.	Chemical splash goggles, face shield, chemical-resistant gloves (e.g., butyl rubber, Viton™), flame-retardant lab coat.[5][8]
Corrosivity	Hydrolyzes to form hydrochloric acid and 2-(1-methylcyclopropyl)ethanesulfonic acid, causing severe burns to tissues and corrosion of metals.	All PPE listed above. Operations must be performed in a certified chemical fume hood.[8][9]
Toxicity	Fatal if inhaled; toxic if swallowed or in contact with skin. Vapors cause severe irritation to the respiratory system.[6]	All PPE listed above. A suitable respirator may be required if there is a risk of exceeding exposure limits.[5][8]

Disposal Workflow: A Decision-Based Approach

The correct disposal path depends entirely on the nature of the waste stream. It is imperative to distinguish between small quantities of uncontaminated residual material and waste that is contaminated with other chemicals or materials.

Caption: Decision workflow for the proper disposal of sulfonyl chloride waste.

Experimental Protocols

The following procedures must be performed only by trained personnel inside a certified chemical fume hood while wearing all requisite PPE.

Protocol A: In-Lab Neutralization of Uncontaminated Residue

This protocol is suitable only for small quantities (typically <100 g) of uncontaminated 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride, such as residual material in a reaction flask. The principle is to convert the reactive sulfonyl chloride into a stable, water-soluble sulfonate salt.

Methodology:

• Prepare the Neutralization Bath: In a large beaker or flask (at least 10x the volume of the sulfonyl chloride to be neutralized), prepare a cold solution of a weak base. A 5-10% aqueous solution of sodium bicarbonate is preferred over strong bases like sodium hydroxide to better control the reaction rate. Place this container in an ice-water bath to manage the exothermic reaction.[9]

• Slow Addition is Crucial: With vigorous stirring, slowly and carefully add the 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride dropwise to the cold, basic solution.[9]

  • Causality: The slow addition to a large excess of base ensures that the heat generated can be safely dissipated. Never add the base to the sulfonyl chloride. This reverse addition can cause a dangerous, uncontrolled exothermic reaction.[9]

• Monitor the Reaction: Observe for gas evolution (CO₂ from the bicarbonate reaction) and a potential temperature increase. Maintain the slow addition rate to keep the reaction under control.

• Verify Neutralization: Once the addition is complete, continue stirring the solution in the ice bath for at least one hour to ensure the reaction goes to completion. Remove the solution from the ice bath and allow it to warm to room temperature. Check the pH of the aqueous solution using pH paper or a calibrated meter. The pH should be between 6 and 9.[10] If it is still acidic, add more sodium bicarbonate solution until the target pH is reached.

• Final Disposal: Once neutralization is confirmed, the resulting aqueous solution of sodium 2-(1-methylcyclopropyl)ethanesulfonate and sodium chloride can typically be disposed of down the drain with copious amounts of water, provided this complies with local sewer regulations.[9][10] Always verify with your institution's Environmental Health & Safety (EHS) office.[11]

Protocol B: Disposal of Contaminated Waste and Spill Residues

Any 2-(1-methylcyclopropyl)ethane-1-sulfonyl chloride that is mixed with solvents, other chemicals, or has been absorbed onto a spill-control medium is considered contaminated hazardous waste. In-lab neutralization of this material should not be attempted.

Methodology:

• Containment: In the event of a spill, absorb the material with an inert, non-combustible absorbent like sand, diatomaceous earth, or vermiculite.[9] Do not use combustible materials such as paper towels or sawdust.[9]

• Packaging: Carefully transfer all contaminated waste, including the absorbent material and any contaminated PPE, into a designated, properly sealed hazardous waste container.[12] The container must be compatible with corrosive materials (e.g., a high-density polyethylene drum). Do not mix incompatible waste streams.

• Labeling: Label the container clearly as "Hazardous Waste" and list all components, including "Reactive Corrosive Liquid: 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride" and any other solvents or chemicals present.[10]

• Storage and Disposal: Store the sealed container in a designated satellite accumulation area away from water sources and incompatible materials.[12] Arrange for disposal through your institution's EHS office or a licensed chemical waste disposal company.[13][14]

Trust Through Verification

The integrity of our safety protocols relies on verifiable endpoints. For in-lab neutralization, the final pH check is a non-negotiable validation step. It confirms the destruction of the reactive and corrosive hazard. For all other waste, the "cradle-to-grave" responsibility is fulfilled by partnering with certified disposal experts, ensuring regulatory compliance and environmental stewardship.[14]

References

• Essential Guide to the Safe Disposal of Methanesulfonyl Chloride. Benchchem. [URL: https://www.benchchem.com/product/b5898/technical-support/essential-guide-to-the-safe-disposal-of-methanesulfonyl-chloride]
• Reactive and Potentially Explosive Chemicals. Cornell University Environment, Health and Safety. [URL: https://ehs.cornell.edu/reactive-and-potentially-explosive-chemicals]
• Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND. ChemicalBook. [URL: https://www.chemicalbook.com/ProductSafety.aspx?cas=163894-16-4]
• Hazardous Waste and Disposal. American Chemical Society. [URL: https://www.acs.org/education/policies/safety/hazardous-waste-and-disposal.html]
• Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides. Benchchem. [URL: https://www.benchchem.com/technical-support/safe-handling-and-quenching-of-sulfonyl-chlorides]
• SAFETY DATA SHEET - Methanesulfonyl chloride. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/sds/aldrich/471259]
• SAFETY DATA SHEET - 2-Chloroethanesulfonyl chloride. Fisher Scientific. [URL: https://www.fishersci.com/sdsitems.do?partNumber=AC205380250&productDescription=2-CHLOROETHANESULFONYL+CHLORIDE+25G&vendorId=VN00032119&countryCode=US&language=en]
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• Hazardous Waste. Virginia Department of Environmental Quality. [URL: https://www.deq.virginia.gov/get-involved/topics-of-interest/land-and-waste/hazardous-waste]
• Hazardous Waste Management. Arkansas State University. [URL: https://www.astate.edu/a/ehs/files/hazardous-waste-management-plan.pdf]
• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/60c7515d5635440578633005]
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• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. EPFL. [URL: https://www.epfl.ch/campus/security-safety/wp-content/uploads/2019/08/plpchap10.pdf]
• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Wiley Online Library. [URL: https://onlinelibrary.wiley.com/doi/full/10.1002/anie.201913753]
• SAFETY DATA SHEET - Methanesulfonyl chloride. Fisher Scientific. [URL: https://www.fishersci.com/sdsitems.do?partNumber=AC157960250&productDescription=METHANESULFONYL+CHLORIDE%2C+99%25+25G&vendorId=VN00032119&countryCode=US&language=en]
• SAFETY DATA SHEET - Ethanesulfonyl chloride. Fisher Scientific. [URL: https://www.fishersci.com/sdsitems.do?partNumber=AC118580050&productDescription=ETHANESULFONYL+CHLORIDE+98%25+5G&vendorId=VN00032119&countryCode=US&language=en]
• SAFETY DATA SHEET - Isobutanesulfonyl chloride. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/sds/aldrich/651737]
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Personal protective equipment for handling 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

A Researcher's Guide to Safely Handling 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride

As a Senior Application Scientist, my primary goal is to empower your research by ensuring you can handle specialized reagents not just effectively, but with the highest degree of safety. The compound 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is a valuable building block, but its sulfonyl chloride functional group demands a rigorous and informed approach to handling. This guide moves beyond a simple checklist to provide a framework for understanding the why behind each safety protocol, ensuring a self-validating system of protection for you and your colleagues.

Hazard Assessment: Understanding the Reactivity of the Sulfonyl Chloride Group

While specific toxicological data for 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride is not extensively published, the reactivity of the sulfonyl chloride functional group is well-documented and serves as the basis for our safety protocol. The primary hazards are consistent across this class of compounds.

• Corrosivity: Sulfonyl chlorides are corrosive and can cause severe burns to the skin, eyes, and respiratory tract.[1][2][3][4] Direct contact with the liquid or its vapors can lead to significant tissue damage.[1][3][5]

• High Reactivity with Nucleophiles: The compound reacts violently or exothermically with water and other nucleophiles like alcohols and amines.[2][5][6] This reaction is a critical safety concern as it generates corrosive and toxic byproducts.

• Hazardous Decomposition Products: Upon contact with moisture (including humidity in the air), sulfonyl chlorides decompose to produce hydrochloric acid (HCl) and sulfonic acids.[2][5][7] When heated to decomposition, they can also release toxic oxides of sulfur.[1]

• Inhalation Toxicity & Lachrymation: Vapors are highly irritating to the respiratory system and can cause delayed pulmonary edema, a serious medical condition where fluid accumulates in the lungs.[7][8] Many sulfonyl chlorides are also lachrymators, meaning they cause an immediate flow of tears upon exposure.[1]

Hazard Category	Associated Risks & Consequences
Health Hazards	Severe skin and eye burns[2][3], respiratory tract irritation and burns[1][4], potential for delayed lung edema[7], toxicity upon inhalation.[3]
Reactivity Hazards	Violent, exothermic reaction with water, alcohols, bases, and amines.[2][5][6]
Environmental Hazards	Potentially harmful to aquatic life; release into the environment must be avoided.[3][9]

Personal Protective Equipment (PPE): Your Final Barrier of Defense

While engineering controls like a certified chemical fume hood are the primary method for exposure prevention, PPE is the essential final barrier.[10] The selection of PPE must directly address the hazards identified above.

• Primary Engineering Control: All handling of 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride, including weighing, dispensing, and addition to a reaction, must be performed inside a functioning chemical fume hood to control vapor exposure.[9][11][12]

• Eye and Face Protection: Due to the severe corrosivity and risk of splashes, both of the following are mandatory:

  • Tightly-fitting Safety Goggles: These must conform to EN 166 (EU) or NIOSH (US) standards to protect against chemical splashes.[13]

  • Full-Face Shield: Worn over the safety goggles, a face shield protects the rest of the face from splashes during transfers or in the event of a vigorous reaction.[6][8][14]

• Hand Protection:

  • Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.[6] Avoid thin, disposable gloves which offer minimal protection. It is crucial to inspect gloves for any signs of degradation or punctures before use.[13][15]

  • Double Gloving: Wearing two pairs of gloves provides an additional layer of protection and allows for the safe removal of the outer glove if it becomes contaminated.

• Body Protection:

  • Chemical-Resistant Laboratory Coat: A lab coat made of a material resistant to chemicals is essential.[12] For procedures with a higher risk of splashing or involving larger quantities, a chemical-resistant apron or impervious clothing should be worn.[8][13]

  • Full Coverage: Ensure that legs and arms are fully covered, and wear closed-toe shoes, preferably made of a non-porous material.[14]

• Respiratory Protection:

  • Under Normal Conditions: When working within a certified fume hood, additional respiratory protection is typically not required.[11]

  • For Spills or Ventilation Failure: In the event of a large spill or failure of the primary ventilation, a full-face respirator with an acid gas cartridge is necessary.[6] For major emergencies, a self-contained breathing apparatus (SCBA) may be required.[16]

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach minimizes risk at every stage of handling. The following workflow should be adopted for all procedures involving this reagent.

Caption: Decision tree for the disposal of sulfonyl chloride waste.

By integrating this comprehensive safety framework into your laboratory practices, you can confidently and safely utilize 2-(1-Methylcyclopropyl)ethane-1-sulfonyl chloride in your research endeavors, ensuring both scientific progress and personal well-being.

References

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• BenchChem. (2025). Essential Guide to the Safe Disposal of Methanesulfonyl Chloride.

• New Jersey Department of Health. (n.d.). BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. Retrieved from [Link]

• Cole-Parmer. (n.d.).

• International Chemical Safety Cards (ICSCs). (1998). ICSC 0198 - SULPHURYL CHLORIDE. Retrieved from [Link]

• CymitQuimica. (2024).

• PubChem - NIH. (n.d.). Sulfuryl chloride | SO2Cl2. Retrieved from [Link]

• Santa Cruz Biotechnology. (n.d.).
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• Trimaco. (2023). Essential Chemical PPE. Retrieved from [Link]

• Ali Unal. (2024). Discover the Various Types of PPE for Optimal Chemical Safety. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
• Connor, T. H. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. NIOSH.
• CDH Fine Chemical. (n.d.).

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